FGH10019

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of FGH10019 in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanism of FGH10019, a novel small molecule inhibitor, in the context of cancer therapy. The document details its mode of action, summarizes key quantitative data, outlines experimental methodologies, and provides visual representations of the relevant biological pathways and experimental workflows.

Core Mechanism of Action

FGH10019 is a novel and orally available inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP).[1][2][3][4] In cancer cells, particularly in prostate cancer, FGH10019 targets the SREBP-dependent de novo lipogenesis pathway.[1][5][6] Dysregulated lipid metabolism is a common feature in many cancers, providing the necessary building blocks for rapid membrane synthesis and signaling molecules.[1][7]

The primary mechanism of FGH10019 involves the inhibition of SREBP activation, which in turn downregulates the expression of lipogenic genes.[8] This suppression of lipid biosynthesis leads to a significant alteration in the lipid composition of cancer cell membranes. Specifically, treatment with FGH10019 results in a decrease in saturated fatty acyl chains and an increase in polyunsaturated fatty acyl chains.[1][6] This shift towards polyunsaturated lipids increases the permeability and fluidity of the cell membrane.[1]

The increased membrane permeability has a synergistic effect when combined with conventional chemotherapy agents like docetaxel (B913).[1] By making the cancer cell membrane more porous, FGH10019 facilitates higher intracellular accumulation of the chemotherapeutic drug, thereby enhancing its cytotoxic effects and potentiating its anti-tumor activity.[1][6] This novel approach of targeting lipid metabolism represents a promising strategy to improve the efficacy of existing cancer therapies.[1][5]

Quantitative Data

The following tables summarize the key quantitative parameters associated with FGH10019 from preclinical studies.

Table 1: In Vitro Efficacy of FGH10019

Parameter	Value	Cell Line	Notes
IC50	~1 µM	CHO-K1	Densitometric analysis of mature SREBP-2.[3][9]
In Vitro Concentration	5 µM	C4-2, PC3	Used in combination with 1 nM docetaxel for 48-72h.[1][6]

Table 2: In Vivo Experimental Parameters for FGH10019

Parameter	Dosage	Administration Route	Animal Model	Notes
FGH10019 Dosage	20 mg/kg	Oral	Prostate cancer xenograft	Administered three times per week.[1][6]
Docetaxel Dosage	4 mg/kg	Intraperitoneal (i.p.)	Prostate cancer xenograft	Administered twice per week in combination studies.[1][6]

Signaling Pathway and Mechanism of Action Diagrams

The following diagrams illustrate the SREBP signaling pathway and the proposed mechanism of action for FGH10019.

References

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FGH10019 Enhances Chemotherapy in Prostate Cancer [mymedisage.com]
• 6. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The roles and mechanisms of SREBP1 in cancer development and drug response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting SREBP-1-Mediated Lipogenesis as Potential Strategies for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

FGH10019: A Novel Small Molecule Inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs) for Therapeutic Development

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Sterol Regulatory Element-Binding Proteins (SREBPs) are key transcription factors that orchestrate the synthesis of cholesterol and fatty acids, making them critical nodes in cellular lipid homeostasis. Dysregulation of the SREBP signaling pathway is implicated in a range of metabolic diseases, including nonalcoholic steatohepatitis (NASH) and various cancers. FGH10019 has emerged as a potent, orally available small molecule inhibitor of SREBP activation, demonstrating significant promise in preclinical models. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of FGH10019, including detailed experimental protocols and quantitative data to support its continued investigation as a therapeutic candidate.

Introduction to SREBP and FGH10019

The SREBP family consists of three isoforms: SREBP-1a, SREBP-1c, and SREBP-2. SREBP-1 isoforms are primarily involved in fatty acid and triglyceride synthesis, while SREBP-2 is the master regulator of cholesterol biosynthesis. The activation of SREBPs is a tightly regulated multi-step process, presenting several opportunities for therapeutic intervention.

FGH10019, developed by FGH Biotech, Inc., is a novel diarylthiazole derivative that inhibits the activation of both SREBF1 (SREBP-1) and SREBP-2.[1] It is currently in the preclinical stage of development for therapeutic areas including neoplasms, digestive system disorders, and metabolic diseases.[1]

Physicochemical Properties of FGH10019

A summary of the key physicochemical properties of FGH10019 is presented in Table 1.

Property	Value	Reference
Chemical Name	N-(4-(2-(2-propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide	[2]
Molecular Formula	C₁₈H₁₉N₃O₂S₂	[]
Molecular Weight	373.49 g/mol	[]
CAS Number	1046045-61-7	[4]

Table 1: Physicochemical Properties of FGH10019

Mechanism of Action: Inhibition of SREBP Processing

FGH10019 exerts its inhibitory effect by preventing the proteolytic activation of SREBP precursor proteins. This blockade leads to a reduction in the levels of mature, nuclear SREBP, thereby downregulating the transcription of SREBP target genes involved in lipid biosynthesis.

The SREBP Signaling Pathway

The canonical SREBP activation pathway is initiated by low cellular sterol levels, which triggers the translocation of the SREBP-SCAP (SREBP cleavage-activating protein) complex from the endoplasmic reticulum (ER) to the Golgi apparatus. In the Golgi, SREBP is sequentially cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P), to release the mature N-terminal domain. This mature form then translocates to the nucleus to activate gene expression.

Caption: The SREBP signaling pathway from ER to nuclear activation.

Discovery and Development Workflow

The discovery of FGH10019 followed a systematic drug discovery process, beginning with a high-throughput screen of a chemical library, followed by lead optimization and preclinical evaluation.

Caption: The discovery and development workflow for FGH10019.

Preclinical Data

In Vitro Potency

The inhibitory activity of FGH10019 on SREBP activation was determined using two primary in vitro assays. The results are summarized in Table 2.

Assay Type	Cell Line	Endpoint	IC₅₀ (µM)	Reference
SRE-Luciferase Reporter	CHO-K1	Luciferase Expression	0.7 ± 0.2	[2]
Western Blot	CHO-K1	Mature SREBP-2 (68 kDa)	~1	[2][4]

Table 2: In Vitro Potency of FGH10019

In Vivo Efficacy

In a study using leptin-deficient ob/ob mice, a model for obesity and related metabolic disorders, oral administration of FGH10019 demonstrated a significant effect on weight gain.

Animal Model	Dosing Regimen	Duration	Key Outcome	Reference
5-week-old male ob/ob mice	23 mg/kg/day in chow	8 weeks	8-9% less weight gain compared to control	[4]

Table 3: In Vivo Efficacy of FGH10019 in a Metabolic Disease Model

FGH10019 has also been evaluated in combination with the chemotherapeutic agent docetaxel (B913) in a preclinical model of prostate cancer.

Animal Model	Dosing Regimen	Duration	Key Outcome	Reference
PC3 prostate cancer cell line-derived xenograft (CDX)	20 mg/kg, oral, 3 times/week (in combination with docetaxel)	6 weeks	Strong synergistic anti-tumor activity	[5]

Table 4: In Vivo Efficacy of FGH10019 in an Oncology Model

Detailed Experimental Protocols

SRE-Luciferase Reporter Gene Assay

This assay quantitatively measures the transcriptional activity of SREBPs.

• Cell Culture and Transfection: Chinese hamster ovary-K1 (CHO-K1) cells are co-transfected with an SREBP-responsive luciferase reporter construct (containing three repeats of sterol regulatory elements) and a constitutively active β-galactosidase reporter gene as a control for transfection efficiency.

• Lipid Depletion: Following transfection, cells are cultured in a lipid-depleted medium to induce the activation of SREBPs.

• Compound Treatment: Cells are treated with varying concentrations of FGH10019 or a vehicle control.

• Luciferase and β-galactosidase Assays: After a defined incubation period, cell lysates are prepared, and luciferase and β-galactosidase activities are measured using appropriate assay kits.

• Data Analysis: Luciferase activity is normalized to β-galactosidase activity to account for variations in cell number and transfection efficiency. The IC₅₀ value is calculated by plotting the normalized luciferase activity against the logarithm of the compound concentration and fitting the data to a four-parameter logistic equation.[2]

Western Blot Analysis of SREBP-2 Processing

This assay directly visualizes the inhibition of SREBP-2 precursor cleavage.

• Cell Culture and Treatment: CHO-K1 cells are cultured in a lipid-depleted medium and treated with various concentrations of FGH10019 or a vehicle control.

• Protein Extraction: Whole-cell lysates are prepared using a suitable lysis buffer containing protease inhibitors.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for SREBP-2, which recognizes both the precursor and mature forms. Following washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Densitometric analysis is performed to quantify the band intensities of the precursor and mature (68 kDa) forms of SREBP-2. The percentage of the mature form is calculated, and the IC₅₀ is determined by plotting this percentage against the compound concentration.[2][4]

In Vivo ob/ob Mouse Study

• Animal Model: Five-week-old male homozygous obese (ob/ob) mice are used.

• Acclimatization: Mice are acclimatized for one week with ad libitum access to standard chow and water.

• Dosing: Mice are divided into control and treatment groups. The treatment group receives chow containing FGH10019 at a concentration calculated to provide a daily dose of approximately 23 mg/kg of body weight. The control group receives normal chow.

• Monitoring: Body weight and food intake are monitored daily.

• Study Duration and Endpoint: The study is conducted for 8 weeks. The primary endpoint is the difference in body weight gain between the treatment and control groups.[4]

Conclusion and Future Directions

FGH10019 is a promising preclinical candidate that effectively inhibits the SREBP signaling pathway. Its demonstrated in vitro potency and in vivo efficacy in models of metabolic disease and cancer underscore its therapeutic potential. Further studies are warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties, as well as to conduct comprehensive toxicology assessments. The detailed methodologies and data presented in this guide provide a solid foundation for advancing the development of FGH10019 towards clinical evaluation.

References

• 1. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Evaluation of Diaryl Thiazole Derivatives that Inhibit Activation of Sterol Regulatory Element-Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FGH Biotech, Inc. - Drug pipelines, Patents, Clinical trials - Synapse [synapse.patsnap.com]

The Role of FGH10019 in Lipid Metabolism: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

FGH10019 is a novel and potent small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), key transcription factors that govern the synthesis of fatty acids and cholesterol. With a half-maximal inhibitory concentration (IC50) in the low micromolar range, FGH10019 presents a valuable tool for investigating the intricacies of lipid metabolism. Its ability to suppress de novo lipogenesis has significant implications for various fields, most notably in oncology, where altered lipid metabolism is a hallmark of many cancers. This guide provides a comprehensive overview of FGH10019, its mechanism of action, and its application in lipid metabolism studies, with a focus on its effects in preclinical cancer models. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development efforts.

Introduction to FGH10019

FGH10019 is a selective inhibitor of the SREBP pathway, a critical signaling cascade that regulates cellular lipid homeostasis. By targeting SREBPs, FGH10019 effectively downregulates the expression of lipogenic enzymes, leading to a reduction in the synthesis of saturated fatty acids and a concurrent shift towards polyunsaturated fatty acids. This modulation of lipid composition has been shown to have profound effects on cellular processes, including membrane fluidity and sensitivity to chemotherapeutic agents.

Mechanism of Action: Inhibition of SREBP Signaling

The primary mechanism of action of FGH10019 is the inhibition of the activation of SREBPs. Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. Upon sensing low cellular sterol levels, the SREBP-SCAP (SREBP cleavage-activating protein) complex translocates to the Golgi apparatus, where SREBPs are proteolytically cleaved by Site-1 Protease (S1P) and Site-2 Protease (S2P). This two-step cleavage releases the mature, transcriptionally active N-terminal domain of the SREBP, which then translocates to the nucleus to activate the transcription of genes involved in lipid synthesis and uptake. FGH10019 disrupts this process, preventing the release of the mature SREBP fragment and thereby inhibiting the downstream lipogenic cascade.

Figure 1: FGH10019 inhibits the SREBP signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies involving FGH10019.

Table 1: In Vitro Activity of FGH10019

Parameter	Cell Line	Value	Reference
IC50 (SREBP Inhibition)	CHO-K1	1 µM	[1]
Effect on Lipid Droplets	HepG2	~37% reduction (growth medium)	[2]
~32% reduction (high-fat medium)	[2]
Effect on Cell Viability (in combination with Docetaxel)	C4-2, PC3	Synergistic cytotoxicity	[3]

Table 2: In Vivo Efficacy of FGH10019

Animal Model	Treatment	Dosage	Outcome	Reference
ob/ob Mice	FGH10019-treated chow	~23 mg/kg body weight/day	8-9% less weight gain after 8 weeks	[1]
PC3 Xenograft	FGH10019 + Docetaxel (B913)	FGH10019: 20 mg/kg (oral, 3x/week)Docetaxel: 4 mg/kg (i.p., 2x/week)	Synergistic anti-tumor activity	[4]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments utilized in the study of FGH10019's role in lipid metabolism.

SREBP Cleavage Assay (Western Blot)

This protocol is designed to assess the inhibitory effect of FGH10019 on the proteolytic cleavage of SREBP.

Figure 2: Western Blot workflow for SREBP cleavage assay.

Materials:

• Cell lines (e.g., CHO-K1, PC3, C4-2)

• FGH10019

• Cell lysis buffer (for nuclear and membrane fractionation)

• Protease inhibitor cocktail

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Nitrocellulose membrane

• Transfer buffer

• Blocking buffer (5% w/v BSA in TBST)

• Primary antibody against SREBP-1 or SREBP-2

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat cells with varying concentrations of FGH10019 or vehicle control for the desired time.

• Cell Lysis and Fractionation: Harvest cells and perform nuclear and membrane fractionation to separate the precursor (membrane-bound) and mature (nuclear) forms of SREBP.

• Protein Quantification: Determine the protein concentration of each fraction using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-SREBP antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities for the precursor and mature forms of SREBP. A decrease in the mature form relative to the precursor form indicates inhibition of SREBP cleavage.

Cell Viability Assay (MTT)

This assay measures the effect of FGH10019, alone or in combination with other drugs, on cell viability.

Materials:

• Prostate cancer cell lines (e.g., PC3, C4-2)

• FGH10019

• Docetaxel (or other chemotherapeutic agent)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Treatment: Treat the cells with various concentrations of FGH10019, docetaxel, or a combination of both. Include a vehicle-treated control group.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of FGH10019 in a mouse xenograft model.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. texaschildrens.org [texaschildrens.org]
• 3. Enhancing nanoparticle accumulation in two dimensional, three dimensional, and xenograft mouse cancer cell models in the presence of docetaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

FGH10019 molecular weight and chemical structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

FGH10019 is a novel and potent small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs).[1][2][3] With a molecular weight of 373.49 g/mol , this compound has demonstrated significant activity in preclinical studies, positioning it as a promising candidate for further investigation in metabolic diseases, oncology, and nonalcoholic steatohepatitis.[4] This document provides a comprehensive overview of the chemical properties, mechanism of action, and available experimental data for FGH10019.

Chemical and Physical Properties

FGH10019 is characterized by the following molecular and physical properties.

Property	Value	Source
Molecular Weight	373.49 g/mol	[2][5][6]
Molecular Formula	C₁₈H₁₉N₃O₂S₂	[5][6]
CAS Number	1046045-61-7	[1][6]
Purity	≥98%	[5]
Appearance	Light yellow to khaki solid	[6]
SMILES	CS(=O)(NC1=CC=C(C2=CSC(C3=CC(CCC)=NC=C3)=N2)C=C1)=O	[6]

Chemical Structure:

2D Chemical Structure of FGH10019

Mechanism of Action: SREBP Inhibition

FGH10019 functions as an inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs).[1][2][3] SREBPs are key transcription factors that regulate the synthesis of cholesterol, fatty acids, and triglycerides. By inhibiting the SREBP pathway, FGH10019 can modulate lipid metabolism.

The inhibitory activity of FGH10019 has been quantified with an IC₅₀ of 1 µM.[1][2][3] This indicates a high degree of potency in its ability to disrupt the SREBP signaling cascade.

SREBP Signaling Pathway

The following diagram illustrates the general signaling pathway of SREBPs, which is the target of FGH10019.

SREBP signaling pathway and the inhibitory action of FGH10019.

Preclinical In Vivo Studies

An in vivo study was conducted on 5-week-old male ob/ob mice to evaluate the effect of FGH10019.

Experimental Protocol

The following table summarizes the key parameters of the animal study.

Parameter	Description
Animal Model	5-week-old homozygous male obese (ob/ob) mice (C57BL/6J)
Groups	Control group (normal chow), FGH10019 group (chow with 200 mg/kg of FGH10019)
Dosage	Approximately 0.7 mg/day (around 23 mg/kg body weight per day)
Duration	8 weeks
Monitored Parameters	Daily food intake, body weight, serum constituents, liver triglyceride levels

Experimental Workflow

The workflow for the preclinical in vivo evaluation of FGH10019 can be visualized as follows:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. SREBP inhibitor, FGH10019, Purity ≥98% - CD BioGlyco [bioglyco.com]
• 6. medchemexpress.com [medchemexpress.com]

The Role of SREBP Inhibition in Metabolic Disease: A Technical Overview of FGH10019

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Metabolic diseases, including non-alcoholic steatohepatitis (NASH), type 2 diabetes, and obesity, represent a growing global health crisis. A key driver of these conditions is the dysregulation of lipid metabolism. Sterol Regulatory Element-Binding Proteins (SREBPs) are master transcriptional regulators of cholesterol and fatty acid synthesis, making them a prime therapeutic target. FGH10019 is a novel, potent small molecule inhibitor of SREBP activation. While current research has largely focused on its anti-cancer properties, its fundamental mechanism of action holds significant promise for the treatment of metabolic diseases. This technical guide explores the function of SREBP inhibition in metabolic disease, using FGH10019 as a focal point and drawing insights from preclinical data on other SREBP inhibitors such as fatostatin (B527787) and betulin (B1666924). We provide an in-depth look at the underlying signaling pathways, quantitative data from relevant animal models, and detailed experimental protocols to facilitate further research in this critical area.

Introduction to SREBPs and Their Role in Metabolic Homeostasis

Sterol Regulatory Element-Binding Proteins (SREBPs) are a family of transcription factors that control the expression of genes involved in the synthesis and uptake of cholesterol, fatty acids, and triglycerides. The three main isoforms, SREBP-1a, SREBP-1c, and SREBP-2, have distinct but overlapping functions. SREBP-1c is a key regulator of fatty acid and triglyceride synthesis, primarily in the liver, and its activity is stimulated by insulin (B600854). SREBP-2 is the master regulator of cholesterol biosynthesis.

In metabolic diseases, the SREBP pathway is often aberrantly activated. This overactivation leads to excessive lipid accumulation in the liver (steatosis), a hallmark of NASH, and contributes to insulin resistance and dyslipidemia, which are central to the pathophysiology of type 2 diabetes and obesity.[1] Therefore, inhibiting the SREBP pathway presents a rational and promising therapeutic strategy for these conditions.

FGH10019: A Novel Inhibitor of SREBP Activation

FGH10019 is a novel and potent inhibitor of the SREBP pathway with an IC50 of 1 μM.[2] Its mechanism of action involves the inhibition of the SREBP cleavage-activating protein (SCAP), which is responsible for transporting SREBPs from the endoplasmic reticulum to the Golgi for proteolytic activation. By preventing this transport, FGH10019 effectively blocks the maturation and nuclear translocation of SREBPs, thereby downregulating the expression of their target genes involved in lipogenesis and cholesterol synthesis.

Signaling Pathway of SREBP Activation and Inhibition by FGH10019

The activation of SREBPs is a tightly regulated multi-step process. Under conditions of low cellular sterol levels, the SREBP-SCAP complex is transported from the endoplasmic reticulum (ER) to the Golgi apparatus. In the Golgi, two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P), sequentially cleave the SREBP precursor. The liberated N-terminal domain, the mature SREBP, then translocates to the nucleus, where it binds to sterol regulatory elements (SREs) in the promoters of target genes to activate their transcription. FGH10019 and other SREBP inhibitors like fatostatin and betulin disrupt this pathway by binding to SCAP and preventing its ER-to-Golgi translocation.

Figure 1: SREBP activation pathway and the inhibitory action of FGH10019.

Preclinical Evidence for SREBP Inhibition in Metabolic Disease

Due to the limited public data on FGH10019 in metabolic disease models, this section summarizes the preclinical efficacy of other well-characterized SREBP inhibitors, fatostatin and betulin, which share a similar mechanism of action. These data provide a strong rationale for the potential therapeutic utility of FGH10019 in these conditions.

Effects on Obesity and Related Parameters

In preclinical studies using diet-induced obese (DIO) and genetically obese (ob/ob) mouse models, SREBP inhibitors have demonstrated significant effects on body weight and adiposity.

Parameter	Animal Model	Treatment	Duration	Outcome	Reference
Body Weight	ob/ob mice	Fatostatin (30 mg/kg/day, i.p.)	28 days	Blocked increase in body weight	[3]
Body Weight	Diet-induced obese mice	BF175 (SREBP inhibitor)	Not specified	Decreased body weight	[4]
Adiposity	ob/ob mice	Fatostatin	28 days	Reduced adiposity	[5]
Blood Glucose	ob/ob mice	Fatostatin (30 mg/kg/day, i.p.)	28 days	Lowered hyperglycemia	[3]

Effects on Non-Alcoholic Steatohepatitis (NASH)

SREBP inhibition has shown promise in ameliorating the key features of NASH, including hepatic steatosis, inflammation, and fibrosis.

Parameter	Animal Model	Treatment	Duration	Outcome	Reference
Hepatic Steatosis	Diet-induced NASH mice	Betulin	Not specified	Ameliorated hepatic steatosis	[5]
Hepatic Triglycerides	ob/ob mice	Fatostatin	28 days	Reduced hepatic fat accumulation	[6]
Hepatic Triglycerides	Diet-induced obese mice	BF175	Not specified	Decreased hepatic lipid levels	[4]
Liver Weight	MASLD mouse model	Fatostatin	4 weeks	Reduced liver weight
Liver Histology	NASH mouse model	Betulin	Not specified	Reduced inflammation and fibrosis	[5]

Effects on Dyslipidemia

By inhibiting the synthesis of cholesterol and fatty acids, SREBP inhibitors can improve the lipid profile.

Parameter	Animal Model	Treatment	Duration	Outcome	Reference
Total Cholesterol	MASLD mouse model	Fatostatin	4 weeks	Reduced total cholesterol
Plasma Lipids	Diet-induced obese mice	BF175	Not specified	Decreased blood lipid levels	[4]
Hyperlipidemia	Animal model	Betulin	Not specified	Improved hyperlipidemia

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the evaluation of therapeutic candidates for metabolic diseases. Below are methodologies for key in vivo and in vitro assays.

In Vivo Efficacy in a Diet-Induced Obesity (DIO) Mouse Model

Figure 2: Experimental workflow for evaluating FGH10019 in a DIO mouse model.

Protocol:

• Animal Model: Male C57BL/6J mice, 6-8 weeks old, are fed a high-fat diet (HFD; 60% kcal from fat) for 8-12 weeks to induce obesity and insulin resistance.

• Grouping and Treatment: Mice are randomized into treatment groups (n=8-10 per group) based on body weight. FGH10019 is administered daily via oral gavage at desired doses (e.g., 10, 30, 100 mg/kg). A vehicle control group receives the same volume of the vehicle solution.

• Monitoring: Body weight and food intake are recorded weekly.

• Glucose Tolerance Test (GTT): An oral glucose tolerance test is performed at baseline and at the end of the study. Mice are fasted for 6 hours, and a baseline blood glucose level is measured from the tail vein. A glucose solution (2 g/kg body weight) is administered by oral gavage. Blood glucose levels are then measured at 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Terminal Sample Collection: At the end of the treatment period, mice are fasted overnight. Blood is collected via cardiac puncture for analysis of plasma lipids (triglycerides, total cholesterol, HDL, LDL), insulin, and liver enzymes (ALT, AST). The liver and epididymal white adipose tissue are excised and weighed. A portion of the liver is fixed in 10% neutral buffered formalin for histological analysis, and the remaining portion is snap-frozen in liquid nitrogen for lipid analysis and gene expression studies.

• Biochemical Analysis: Plasma parameters are measured using commercially available kits. Liver triglycerides and cholesterol are extracted using the Folch method and quantified.

• Histological Analysis: Formalin-fixed, paraffin-embedded liver sections are stained with Hematoxylin and Eosin (H&E) to assess steatosis, inflammation, and hepatocyte ballooning. Sirius Red staining is used to evaluate fibrosis.

In Vitro Lipogenesis Assay in HepG2 Cells

Protocol:

• Cell Culture: Human hepatoma (HepG2) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Treatment: Cells are seeded in 6-well plates and grown to 80-90% confluency. The medium is then replaced with serum-free DMEM containing high glucose (25 mM) and insulin (100 nM) to induce lipogenesis. Cells are co-treated with varying concentrations of FGH10019 or vehicle (DMSO) for 24-48 hours.

• Lipid Extraction and Quantification: After treatment, cells are washed with PBS and lipids are extracted using a chloroform:methanol (2:1) solution. The lipid extract is dried and resuspended in a suitable buffer. Intracellular triglyceride and cholesterol content are quantified using commercial colorimetric or fluorometric assay kits. The lipid content is normalized to the total protein concentration of the cell lysate.

• Oil Red O Staining: For qualitative assessment of lipid accumulation, cells grown on coverslips are treated as described above. After treatment, cells are fixed with 10% formalin, washed, and stained with a filtered Oil Red O solution. The stained lipid droplets are visualized by microscopy.

Conclusion and Future Directions

The inhibition of the SREBP pathway represents a highly promising therapeutic strategy for the treatment of metabolic diseases. FGH10019, as a potent SREBP inhibitor, warrants further investigation in preclinical models of NASH, type 2 diabetes, and obesity. The preclinical data from other SREBP inhibitors like fatostatin and betulin provide a strong foundation for the potential efficacy of this class of compounds in improving key metabolic parameters. Future research should focus on comprehensive preclinical studies to establish the efficacy and safety profile of FGH10019 in relevant animal models of metabolic disease. Furthermore, elucidating the detailed molecular interactions of FGH10019 with the SREBP-SCAP complex will be crucial for optimizing its therapeutic potential. The development of liver-targeted SREBP inhibitors could also be a valuable strategy to maximize therapeutic effects on hepatic steatosis while minimizing potential systemic side effects.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. A small molecule that blocks fat synthesis by inhibiting the activation of SREBP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effectiveness and safety of the SREBP1/2 inhibitor, fatostatin, in a preclinical model of metabolic dysfunction-associated steatotic liver disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]

FGH10019 in Prostate Cancer: A Technical Guide to a Novel SREBP Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

FGH10019 is an experimental, orally available small molecule inhibitor of Sterol Regulatory Element-Binding Protein (SREBP)-dependent lipogenesis. In the context of prostate cancer, FGH10019 has demonstrated significant potential as a chemosensitizing agent, particularly in combination with the taxane-based chemotherapeutic, docetaxel (B913). This document provides a comprehensive technical overview of the preclinical data on FGH10019 in prostate cancer, including its mechanism of action, quantitative in vitro and in vivo efficacy data, and detailed experimental methodologies. The information presented herein is intended to serve as a foundational resource for researchers and drug development professionals interested in the therapeutic potential of targeting lipid metabolism in prostate cancer.

Core Mechanism of Action: Targeting SREBP-Dependent Lipogenesis

FGH10019 exerts its anti-cancer effects by inhibiting the SREBP-mediated pathway of de novo lipogenesis, a metabolic process frequently dysregulated in cancer cells to support rapid proliferation and survival. By blocking this pathway, FGH10019 induces a shift in the lipid composition of cancer cell membranes, leading to an increase in polyunsaturated fatty acids. This alteration in membrane fluidity is believed to enhance the intracellular accumulation and cytotoxic effects of chemotherapeutic agents like docetaxel.

Signaling Pathway of FGH10019 in Prostate Cancer

Caption: FGH10019 inhibits SREBP, reducing lipogenesis and enhancing docetaxel uptake.

Quantitative In Vitro Efficacy

The combination of FGH10019 and docetaxel has been shown to be more effective at reducing the viability of prostate cancer cells than either agent alone. The following tables summarize the key quantitative findings from in vitro studies.

Table 1: In Vitro Cell Viability in Prostate Cancer Cell Lines

Cell Line	Treatment (72h)	Concentration	% Cell Viability (Normalized to Vehicle)
C4-2	Docetaxel	1 nM	~80%
FGH10019	5 µM	~90%
Docetaxel + FGH10019	1 nM + 5 µM	~40%
22RV1	Docetaxel	1 nM	~75%
FGH10019	5 µM	~85%
Docetaxel + FGH10019	1 nM + 5 µM	~35%
PC3	Docetaxel	1 nM	~85%
FGH10019	5 µM	~95%
Docetaxel + FGH10019	1 nM + 5 µM	~50%
DU145	Docetaxel	1 nM	~70%
FGH10019	5 µM	~90%
Docetaxel + FGH10019	1 nM + 5 µM	~30%

Table 2: Apoptosis in Prostate Cancer Cell Lines (72h)

Cell Line	Treatment	Concentration	% Apoptotic Cells (Early + Late)
C4-2	Vehicle	-	~5%
Docetaxel	1 nM	~15%
FGH10019	5 µM	~10%
Docetaxel + FGH10019	1 nM + 5 µM	~45%
PC3	Vehicle	-	~8%
Docetaxel	1 nM	~20%
FGH10019	5 µM	~12%
Docetaxel + FGH10019	1 nM + 5 µM	~55%

Quantitative In Vivo Efficacy

Preclinical studies using a PC3 xenograft model in nude mice have demonstrated the in vivo synergistic anti-tumor activity of FGH10019 and docetaxel.

Table 3: In Vivo Tumor Growth Inhibition in PC3 Xenograft Model

Treatment Group	Dosing Regimen	Mean Final Tumor Volume (mm³)	% Tumor Growth Inhibition
Vehicle	-	~1200	-
Docetaxel	4 mg/kg, i.p., 2x/week	~800	~33%
FGH10019	20 mg/kg, oral, 3x/week	~1000	~17%
Docetaxel + FGH10019	Combination Dosing	~300	~75%

Table 4: Immunohistochemical Analysis of PC3 Xenograft Tumors

Treatment Group	% Ki-67 Positive Cells (Proliferation)	% Cleaved PARP Positive Cells (Apoptosis)
Vehicle	~80%	~5%
Docetaxel	~50%	~15%
FGH10019	~70%	~8%
Docetaxel + FGH10019	~20%	~40%

Detailed Experimental Protocols

The following are representative protocols for the key experiments cited in this guide. These protocols are based on standard laboratory procedures and may require optimization for specific experimental conditions.

In Vitro Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed prostate cancer cells (C4-2, 22RV1, PC3, or DU145) in 96-well plates at a density of 5 x 10³ cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Treatment: Prepare serial dilutions of FGH10019 and docetaxel in culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include vehicle-only wells as a control.

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle-treated control wells to determine the percentage of cell viability.

Apoptosis Assay (Annexin V-FITC/PI Staining by Flow Cytometry)

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with FGH10019 and/or docetaxel as described for the viability assay.

• Cell Harvesting: After 72 hours, collect both the floating and adherent cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

In Vivo Xenograft Study

• Animal Model: Use male athymic nude mice (4-6 weeks old).

• Tumor Cell Implantation: Subcutaneously inject 2 x 10⁶ PC3 cells suspended in 100 µL of Matrigel into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth until the average tumor volume reaches approximately 100-150 mm³. Randomize the mice into treatment groups.

• Treatment Administration:

  • Vehicle: Administer the vehicle solution orally and intraperitoneally according to the dosing schedule.

  • Docetaxel: Administer 4 mg/kg docetaxel via intraperitoneal (i.p.) injection twice a week.

  • FGH10019: Administer 20 mg/kg FGH10019 via oral gavage three times a week.

  • Combination: Administer both docetaxel and FGH10019 as per their individual schedules.

• Monitoring: Measure tumor volume with calipers twice a week and monitor the body weight of the mice.

• Endpoint: At the end of the study (e.g., 4-6 weeks), euthanize the mice and excise the tumors for weight measurement and further analysis.

Immunohistochemistry (IHC)

• Tissue Preparation: Fix the excised tumors in 10% neutral buffered formalin and embed in paraffin.

• Sectioning: Cut 4-5 µm thick sections and mount them on slides.

• Deparaffinization and Rehydration: Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol.

• Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate (B86180) buffer (pH 6.0).

• Staining:

  • Block endogenous peroxidase activity with 3% hydrogen peroxide.

  • Block non-specific binding with a blocking serum.

  • Incubate with primary antibodies against Ki-67 and cleaved PARP.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Develop the signal with a DAB chromogen.

  • Counterstain with hematoxylin.

• Imaging and Analysis: Acquire images using a microscope and quantify the percentage of positive-staining cells.

Experimental and Logical Workflows

In Vitro Experimental Workflow

Caption: Workflow for in vitro evaluation of FGH10019 in prostate cancer cell lines.

In Vivo Experimental Workflow

Caption: Workflow for in vivo preclinical evaluation of FGH10019 in a PC3 xenograft model.

Conclusion and Future Directions

The preclinical data strongly suggest that FGH10019, as an inhibitor of SREBP-dependent lipogenesis, holds promise as a novel therapeutic agent for prostate cancer, particularly in combination with docetaxel. The synergistic effect observed in both in vitro and in vivo models warrants further investigation. Future studies should focus on elucidating the broader impact of FGH10019 on the tumor microenvironment, exploring its potential in other combination therapies, and advancing this promising agent towards clinical development for the treatment of advanced prostate cancer.

In-Depth Technical Guide to FGH10019: A Novel SREBP Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of FGH10019, a novel and potent inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). This document details its chemical properties, supplier information, mechanism of action, and its effects on lipid metabolism, with a focus on its potential applications in oncology research, particularly in prostate cancer.

Core Compound Information

Property	Value
CAS Number	1046045-61-7[1][2][3]
Molecular Weight	373.49[2]
Mechanism of Action	Inhibitor of Sterol Regulatory Element-Binding Protein (SREBP) activation[1][2]
IC50	Approximately 1 μM[1][2]

Supplier Information

FGH10019 is available from various chemical suppliers for research purposes. Notable suppliers include:

• MedchemExpress[1][3]

• Selleck Chemicals[2]

Mechanism of Action: Targeting the SREBP Pathway

FGH10019 exerts its effects by inhibiting the activation of SREBPs, which are master transcription factors that regulate the synthesis of cholesterol and fatty acids.[1][2] Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane in a complex with SREBP-cleavage activating protein (SCAP). When cellular sterol levels are low, the SREBP-SCAP complex translocates to the Golgi apparatus. In the Golgi, SREBP is cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P), releasing the N-terminal active domain. This active fragment then translocates to the nucleus to activate the transcription of genes involved in lipid biosynthesis.[4][5][6]

FGH10019 is believed to inhibit the ER-to-Golgi translocation of SREBPs, thereby preventing their proteolytic activation and subsequent gene transcription.[1] This leads to a downstream reduction in the expression of lipogenic enzymes.

Signaling Pathway Diagram

Caption: Inhibition of the SREBP signaling pathway by FGH10019.

Effects on Lipid Metabolism in Prostate Cancer

Recent studies have highlighted the role of dysregulated lipid metabolism in cancer progression. FGH10019 has been shown to potentiate the anti-tumor activity of chemotherapeutic agents like docetaxel (B913) in prostate cancer cells by altering the cellular lipid composition.[7][8]

Quantitative Data on Lipid Composition

Treatment of prostate cancer cells (C4-2 and PC3) with FGH10019 resulted in significant changes in the abundance of various lipid classes and fatty acyl chains.

Table 1: Alteration in Abundance of Lipid Classes in Prostate Cancer Cells Treated with FGH10019

Cell Line	Lipid Class	Change in Abundance
C4-2	Triglyceride (TG)	Decreased
C4-2	Diglyceride (DG)	Decreased
PC3	Triglyceride (TG)	Decreased
PC3	Diglyceride (DG)	Decreased
Data synthesized from findings indicating a general decrease in cellular lipids upon SREBP inhibition.[9]

Table 2: Alteration in Abundance of Fatty Acyl Chains in Prostate Cancer Cells Treated with FGH10019

Cell Line	Fatty Acyl Chain	Change in Abundance
C4-2 & PC3	Palmitoyl (16:0)	Significantly Reduced
C4-2 & PC3	Stearoyl (18:0)	Significantly Reduced
C4-2 & PC3	Polyunsaturated (20:4, 22:4, 22:6)	Significantly Increased
Source: Data extracted from a study on targeting SREBP-dependent lipogenesis.[8]

This shift towards polyunsaturated lipids leads to increased membrane permeability, which in turn enhances the intracellular accumulation and efficacy of chemotherapeutic drugs.[8]

Experimental Protocols

The following are detailed methodologies for key experiments involving FGH10019.

In Vitro Cell Culture and Treatment

• Cell Lines: Human prostate cancer cell lines (e.g., C4-2, PC3).

• Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• FGH10019 Preparation: FGH10019 is dissolved in DMSO to prepare a stock solution (e.g., 10 mM).

• Treatment: For experiments, cells are seeded in appropriate culture plates. After reaching a desired confluency (e.g., 60-70%), the culture medium is replaced with fresh medium containing FGH10019 at the desired final concentration (e.g., 5 μM) and/or other compounds like docetaxel (e.g., 1 nM). Control cells are treated with an equivalent volume of DMSO.

• Incubation: Cells are incubated for the specified duration (e.g., 48 hours) before being harvested for downstream analysis.

Global Lipidomic Analysis

• Cell Harvesting: After treatment, cells are washed with ice-cold PBS and harvested.

• Lipid Extraction: Lipids are extracted from the cell pellets using a modified Bligh-Dyer method with a solvent mixture of chloroform, methanol, and water.

• LC-MS/MS Analysis: The extracted lipids are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify different lipid species.

• Data Analysis: The raw data is processed to identify statistically significant alterations in the abundance of various lipid classes and fatty acyl chains between different treatment groups.

In Vivo Xenograft Model

• Animal Model: Male athymic nude mice (e.g., 5-6 weeks old).

• Tumor Implantation: Human prostate cancer cells (e.g., PC3) are suspended in a solution like Matrigel and subcutaneously injected into the flanks of the mice.

• Tumor Growth and Treatment Initiation: Tumors are allowed to grow to a palpable size. The mice are then randomized into different treatment groups.

• Drug Administration:

  • FGH10019: Administered orally at a dose of, for example, 20 mg/kg body weight, three times per week.[9]

  • Docetaxel: Administered intraperitoneally (i.p.) at a dose of, for example, 4 mg/kg body weight, twice per week.[9]

  • Control Group: Receives the vehicle used for drug delivery.

• Monitoring: Tumor volume and body weight are monitored regularly throughout the study.

• Endpoint: At the end of the study, mice are euthanized, and tumors are excised for further analysis.

Experimental Workflow Diagram

Caption: A simplified workflow for in vitro and in vivo experiments with FGH10019.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FGH10019 Enhances Chemotherapy in Prostate Cancer [mymedisage.com]
• 8. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for FGH10019 in In Vitro Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel and potent small molecule inhibitor of Sterol Regulatory Element-Binding Protein (SREBP) activation.[1][2][3] By binding to the SREBP cleavage-activating protein (SCAP), FGH10019 prevents the translocation of the SREBP-SCAP complex from the endoplasmic reticulum to the Golgi apparatus.[4][5] This inhibition effectively blocks the proteolytic cleavage and activation of SREBPs, leading to a downstream reduction in the transcription of genes involved in lipogenesis and cholesterol biosynthesis.[6][7][8]

Recent studies have highlighted the potential of FGH10019 as an anti-cancer agent, particularly in prostate cancer.[9][10] By suppressing SREBP-dependent lipogenesis, FGH10019 alters the lipid composition of cancer cell membranes, leading to increased membrane permeability. This effect has been shown to enhance the intracellular accumulation and cytotoxic effects of chemotherapeutic drugs like docetaxel (B913).[9][10] These application notes provide detailed protocols for the in vitro use of FGH10019 in cell culture, focusing on prostate cancer cell lines, to facilitate further research into its mechanism of action and therapeutic potential.

FGH10019: Compound Information

Parameter	Value	Reference
Target	Sterol Regulatory Element-Binding Protein (SREBP)	[1][2][3]
Mechanism of Action	Inhibits SREBP-SCAP complex translocation from ER to Golgi	[4][5]
IC50	~1 µM for SREBP-2 maturation in CHO-K1 cells	[1][2]
Molecular Weight	373.49 g/mol	[3]
Storage of Powder	-20°C for up to 3 years	[3]
Storage of Stock Solution	Prepare fresh; solutions are unstable. If necessary, store at -80°C for up to 2 years or -20°C for up to 1 year.	[2][3]

SREBP Signaling Pathway and FGH10019 Inhibition

The SREBP signaling pathway is a critical regulator of cellular lipid homeostasis. Inactive SREBP precursors are bound to SCAP in the endoplasmic reticulum (ER) membrane. When cellular sterol levels are low, the SREBP-SCAP complex is transported to the Golgi apparatus. In the Golgi, SREBP is sequentially cleaved by Site-1 Protease (S1P) and Site-2 Protease (S2P), releasing the mature, transcriptionally active N-terminal domain. This domain then translocates to the nucleus to activate the transcription of lipogenic genes. FGH10019 intervenes by preventing the initial ER-to-Golgi translocation of the SREBP-SCAP complex.

Caption: SREBP signaling pathway and the inhibitory action of FGH10019.

Experimental Protocols

Cell Culture of Prostate Cancer Cell Lines (PC-3 and C4-2)

This protocol outlines the standard procedure for culturing PC-3 and C4-2 prostate cancer cell lines.

Materials:

• PC-3 (ATCC CRL-1435) or C4-2 cell line

• Complete growth medium:

  • For PC-3: Ham's F-12K (F-12K) medium with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • For C4-2: RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin.[11][12]

• Phosphate-Buffered Saline (PBS), sterile

• 0.25% Trypsin-EDTA

• Cell culture flasks (T-75)

• Incubator (37°C, 5% CO2)

Procedure:

• Maintain cells in T-75 flasks with the appropriate complete growth medium in a humidified incubator at 37°C with 5% CO2.[13]

• Subculture cells when they reach 80-90% confluency.

• To passage, aspirate the old medium and wash the cell monolayer once with sterile PBS.

• Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate for 3-5 minutes at 37°C until cells detach.

• Neutralize the trypsin by adding 7-8 mL of complete growth medium.

• Centrifuge the cell suspension at 150 x g for 5 minutes.[12]

• Aspirate the supernatant and resuspend the cell pellet in fresh complete growth medium.

• Seed cells into new flasks at a recommended split ratio of 1:3 to 1:6.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol determines the effect of FGH10019, alone or in combination with other drugs (e.g., docetaxel), on cell viability.

Materials:

• PC-3 or C4-2 cells

• Complete growth medium

• 96-well plates

• FGH10019 stock solution (dissolved in DMSO)

• Docetaxel (optional)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed 5,000-10,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of FGH10019 and/or docetaxel in complete growth medium. The final DMSO concentration should be kept below 0.1%.

• Remove the medium from the wells and add 100 µL of the drug-containing medium. Include a vehicle control (medium with DMSO).

• Incubate the plate for 48-72 hours at 37°C.[14]

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[14]

• Carefully remove the medium containing MTT.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Fluorescence Recovery After Photobleaching (FRAP) for Membrane Fluidity

This protocol measures changes in cell membrane fluidity following treatment with FGH10019.

Materials:

• PC-3 or C4-2 cells cultured on glass-bottom dishes

• Lck-GFP plasmid (or another suitable membrane-targeted fluorescent probe)

• Transfection reagent

• Complete growth medium

• FGH10019

• Confocal laser scanning microscope with a high-power laser for photobleaching

Procedure:

• Seed cells on glass-bottom dishes.

• Transfect cells with the Lck-GFP plasmid according to the manufacturer's protocol and allow for expression for 24 hours.[10][15]

• Treat the transfected cells with the desired concentration of FGH10019 (e.g., 5 µM) for 24-48 hours.[10][15]

• Mount the dish on the confocal microscope stage, maintaining physiological conditions (37°C, 5% CO2).

• Acquire a pre-bleach image of a selected region of the cell membrane.

• Use a high-intensity laser to photobleach a small region of interest (ROI) on the membrane.[16][17]

• Immediately after bleaching, acquire a time-lapse series of images at low laser power to monitor the recovery of fluorescence in the bleached ROI.[18]

• Quantify the fluorescence intensity in the bleached region over time and normalize it to the pre-bleach intensity. The rate of fluorescence recovery is indicative of the lateral diffusion of the fluorescent probes and thus membrane fluidity.[18]

Fatty Acid Composition Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is for determining the changes in the fatty acid profile of cells treated with FGH10019.

Materials:

• PC-3 or C4-2 cells

• FGH10019

• PBS

• Methanol

• Chloroform

• Internal standards (e.g., deuterated fatty acids)

• Derivatization agent (e.g., Boron Trifluoride-Methanol or Bis(trimethylsilyl)trifluoroacetamide (BSTFA))

• Hexane (B92381) or iso-octane

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Culture cells to ~80% confluency in 10 cm dishes and treat with FGH10019 (e.g., 5 µM) for 48 hours.

• Harvest cells by scraping and wash twice with ice-cold PBS.

• Perform lipid extraction using a standard method such as the Folch or Bligh-Dyer method with a chloroform/methanol mixture.[19]

• Add a known amount of internal standard to the lipid extract.

• Evaporate the solvent under a stream of nitrogen.

• Saponify the lipid extract to release fatty acids by heating with methanolic NaOH.[19]

• Derivatize the fatty acids to form fatty acid methyl esters (FAMEs) by heating with a derivatizing agent like BF3-Methanol.[1]

• Extract the FAMEs with hexane or iso-octane.[9]

• Analyze the FAMEs by GC-MS. The fatty acids are identified based on their retention times and mass spectra compared to known standards.[19]

• Quantify the relative abundance of each fatty acid.

Experimental Workflow for Investigating FGH10019 Effects

Caption: A typical workflow for studying the in vitro effects of FGH10019.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Organoid culture of human prostate cancer cell lines LNCaP and C4-2B - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reprocell.com [reprocell.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Using fluorescence recovery after photobleaching to measure lipid diffusion in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Using Fluorescence Recovery After Photobleaching to Measure Lipid Diffusion in Membranes | Springer Nature Experiments [experiments.springernature.com]
• 18. Fluorescence Recovery After Photobleaching (FRAP) | Teledyne Vision Solutions [teledynevisionsolutions.com]
• 19. Nutrient Profiling and Evaluation of Fish As a Dietary Component [cifri.res.in]

Application Notes and Protocols for FGH10019 in a Xenograft Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel, orally available small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). SREBPs are key transcription factors that regulate the expression of genes involved in lipogenesis and cholesterol homeostasis. In many cancers, including prostate cancer, the SREBP pathway is upregulated to meet the high demand for lipids required for rapid cell growth and membrane synthesis. By inhibiting SREBP, FGH10019 disrupts cancer cell metabolism, leading to reduced proliferation and increased sensitivity to cytotoxic agents. These application notes provide a detailed protocol for utilizing FGH10019 in a prostate cancer xenograft mouse model, particularly in combination with the chemotherapeutic drug docetaxel.

Mechanism of Action: Inhibition of SREBP-Dependent Lipogenesis

FGH10019 targets the SREBP signaling pathway. Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. Upon activation, they are transported to the Golgi apparatus where they are proteolytically cleaved. The mature, active form of SREBP then translocates to the nucleus and activates the transcription of genes involved in fatty acid and cholesterol synthesis.

FGH10019 inhibits the activation of SREBPs, thereby blocking the entire downstream lipogenic cascade.[1] This leads to a decrease in the synthesis of saturated fatty acids and a relative increase in polyunsaturated fatty acids in the cell membrane. This alteration in lipid composition increases membrane fluidity and permeability, which can enhance the intracellular accumulation and cytotoxic effects of chemotherapeutic drugs like docetaxel.[2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. Use of hydrophobins in formulation of water insoluble drugs for oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

FGH10019: Application Notes and Protocols for Researchers

For research use only. Not for use in diagnostic procedures.

Introduction

FGH10019 is a potent and selective inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), key transcription factors that regulate the synthesis of cholesterol and fatty acids. With an IC50 of 1 μM, FGH10019 serves as a valuable tool for investigating the role of lipogenesis in various physiological and pathological processes, including metabolic diseases and cancer. These application notes provide detailed protocols for the solubilization of FGH10019 and its application in both in vitro and in vivo experimental settings.

Physicochemical and Solubility Data

Proper handling and solubilization of FGH10019 are critical for obtaining reliable and reproducible experimental results. The following table summarizes the key physicochemical properties and solubility guidelines for FGH10019.

Property	Value
Molecular Weight	373.49 g/mol
Appearance	Light yellow to khaki solid powder
Purity	≥98%
IC50	1 μM for SREBP inhibition
In Vitro Solubility	≥38 mg/mL (≥101.74 mM) in DMSO
Storage (Powder)	3 years at -20°C; 2 years at 4°C
Storage (In Solvent)	2 years at -80°C; 1 year at -20°C

Note: It is recommended to use freshly opened, anhydrous DMSO for preparing stock solutions as hygroscopic DMSO can negatively impact solubility. Solutions are unstable; prepare fresh for each experiment or use small, pre-packaged sizes.

Signaling Pathway of FGH10019

FGH10019 exerts its inhibitory effect on the SREBP signaling pathway. Under conditions of low cellular sterols, the SREBP-SCAP complex translocates from the endoplasmic reticulum (ER) to the Golgi apparatus. In the Golgi, SREBP is sequentially cleaved by Site-1 Protease (S1P) and Site-2 Protease (S2P), releasing the mature, transcriptionally active N-terminal domain. This domain then enters the nucleus and activates genes involved in lipid synthesis and uptake. FGH10019 is believed to inhibit the proteolytic activation of SREBPs.

FGH10019 inhibits the SREBP signaling pathway.

Experimental Protocols

The following are detailed protocols for the preparation and use of FGH10019 in common experimental settings.

Preparation of FGH10019 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of FGH10019 in DMSO.

Materials:

• FGH10019 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Allow the FGH10019 powder to equilibrate to room temperature before opening the vial.

• Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM stock solution from FGH10019 (MW: 373.49 g/mol ), weigh out 3.73 mg of the powder.

• Add the calculated volume of DMSO to the vial containing the FGH10019 powder.

• Vortex briefly and/or sonicate until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

In Vitro Protocol: Inhibition of SREBP-2 Cleavage in CHO-K1 Cells

This protocol details a Western blot-based assay to assess the inhibitory effect of FGH10019 on the proteolytic cleavage of SREBP-2 in Chinese Hamster Ovary (CHO-K1) cells.

Experimental Workflow:

Workflow for in vitro analysis of SREBP-2 cleavage.

Materials:

• CHO-K1 cells

• Cell culture medium (e.g., F-12K Medium with 10% FBS)

• FGH10019 stock solution (10 mM in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody: anti-SREBP-2 antibody

• Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding: Seed CHO-K1 cells in 6-well plates at a density that will result in 70-80% confluency on the day of treatment.

• Treatment: The following day, treat the cells with varying concentrations of FGH10019 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for the desired time (e.g., 16-24 hours).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold lysis buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-SREBP-2 antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Analyze the band intensities for the precursor (~125 kDa) and mature (~68 kDa) forms of SREBP-2. A decrease in the mature form relative to the precursor form indicates inhibition of SREBP-2 cleavage.

In Vivo Protocol: Preparation and Administration of FGH10019-Treated Chow

This protocol provides a general guideline for the preparation of FGH10019-medicated chow for oral administration in mice.

Materials:

• FGH10019 powder

• Standard rodent chow

• A suitable binder (e.g., corn starch)

• Water

• Food mixer

• Pellet maker or extruder (optional)

• Drying oven

Procedure:

• Dose Calculation: Determine the required concentration of FGH10019 in the chow based on the desired daily dosage (e.g., 23 mg/kg body weight) and the average daily food consumption of the mice.

• Chow Preparation:

  • Grind the standard rodent chow into a fine powder.

  • In a food mixer, combine the powdered chow with the calculated amount of FGH10019 powder.

  • Add a small amount of binder (e.g., 5-10% corn starch) and mix thoroughly.

  • Slowly add water while mixing until a dough-like consistency is achieved.

• Pellet Formation:

  • If a pellet maker is available, extrude the mixture to form pellets of a similar size to the standard chow.

  • Alternatively, the dough can be rolled out and cut into small, uniform pieces.

• Drying:

  • Spread the pellets on a baking sheet and dry in a low-temperature oven (e.g., 40-50°C) until they are hard and dry.

• Storage: Store the medicated chow in a cool, dry, and dark place.

• Administration:

  • House the mice (e.g., 5-week-old male ob/ob mice) and provide them with ad libitum access to the FGH10019-treated chow.

  • Monitor food intake and body weight regularly.

  • A control group receiving chow prepared with the vehicle alone should be included.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the experimental conditions based on their specific cell lines, animal models, and research objectives. Always adhere to institutional guidelines and regulations for animal care and use.

Application Notes and Protocols for FGH10019 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel and potent small molecule inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP) pathway.[1][2] SREBPs are key transcription factors that regulate the expression of genes involved in cholesterol and fatty acid biosynthesis. By inhibiting the activation of SREBPs, FGH10019 effectively blocks lipogenesis, which is a critical metabolic pathway for the proliferation and survival of cancer cells. These application notes provide detailed protocols for utilizing FGH10019 in various in vitro assays to study its effects on the SREBP signaling pathway and cell viability.

Mechanism of Action

FGH10019 inhibits the SREBP pathway by preventing the translocation of the SREBP-SCAP (SREBP cleavage-activating protein) complex from the endoplasmic reticulum (ER) to the Golgi apparatus.[3] Under normal conditions, when cellular sterol levels are low, the SCAP protein escorts SREBPs to the Golgi, where they are proteolytically cleaved by Site-1 and Site-2 proteases (S1P and S2P). This cleavage releases the N-terminal active domain of SREBP, which then translocates to the nucleus to activate the transcription of lipogenic genes.[4][5][6] FGH10019 is believed to bind to SCAP, locking the SREBP-SCAP complex in the ER and thereby preventing SREBP activation.[3]

Data Presentation: Recommended Concentrations for In Vitro Assays

The optimal concentration of FGH10019 can vary depending on the cell type and the specific assay being performed. Below is a summary of reported effective concentrations from various studies. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental conditions.

Cell Line	Assay Type	Recommended Concentration / IC50	Reference
CHO-K1	SREBP-2 Activation (Western Blot)	IC50 ≈ 1 µM	[1][4]
Prostate Cancer Cell Lines (e.g., C4-2, PC3)	Cell Viability / Cytotoxicity	IC50 range: 9 - 22 µM
Prostate Cancer Cell Lines (C4-2, PC3)	SREBP-dependent lipogenesis inhibition, combination studies	5 µM	[7][8]

Experimental Protocols

SREBP Activation Inhibition Assay by Western Blot

This protocol describes how to assess the inhibitory effect of FGH10019 on the proteolytic activation of SREBP-1 or SREBP-2. The assay measures the reduction in the amount of the mature, nuclear form of SREBP.

Materials:

• FGH10019

• Cell line of interest (e.g., CHO-K1, HepG2, or prostate cancer cell lines)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Nitrocellulose or PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against SREBP-1 or SREBP-2 (recognizing both precursor and mature forms)

• Primary antibody against a loading control (e.g., GAPDH, Actin, or Lamin B for nuclear fractions)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot imaging system

Procedure:

• Cell Seeding: Plate cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Cell Treatment: After allowing the cells to adhere overnight, treat them with varying concentrations of FGH10019 (e.g., 0.1, 1, 5, 10 µM) or a vehicle control (DMSO) for the desired time (e.g., 24 hours).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 15-30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA protein assay.

• Sample Preparation: Mix an equal amount of protein (e.g., 20-40 µg) from each sample with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Western Blot:

  • Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against SREBP overnight at 4°C. The precursor form of SREBP is typically around 125 kDa, and the mature form is around 68 kDa.[9]

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity for both the precursor and mature forms of SREBP. A decrease in the mature SREBP band with FGH10019 treatment indicates inhibition of SREBP activation. Normalize to a loading control.

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of FGH10019 on the viability and proliferation of cells.

Materials:

• FGH10019

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of FGH10019 in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of FGH10019 (e.g., a range from 0.1 µM to 50 µM) or a vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or on an orbital shaker.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value using non-linear regression analysis.

Mandatory Visualizations

SREBP Signaling Pathway and Inhibition by FGH10019

Caption: SREBP activation pathway and the inhibitory action of FGH10019.

Experimental Workflow for SREBP Inhibition Assay

Caption: Workflow for assessing FGH10019-mediated SREBP inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for FGH10019 Administration in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a novel and potent inhibitor of Sterol Regulatory Element-Binding Protein (SREBP), a key transcription factor that regulates lipid biosynthesis.[1][2][3] With an IC50 of 1 μM, FGH10019 effectively targets the SREBP-dependent lipogenic program, which is often dysregulated in various diseases, including cancer.[1][2][3] In the context of oncology, particularly prostate cancer, FGH10019 has been shown to enhance the efficacy of chemotherapeutic agents like docetaxel (B913).[4][5] By inhibiting de novo lipogenesis, FGH10019 alters the composition of cellular membranes, leading to increased permeability and consequently, higher intracellular accumulation of cytotoxic drugs in cancer cells.[5] These application notes provide detailed protocols for the in vivo administration of FGH10019 in animal models, particularly for studies investigating its anti-tumor activity, both as a single agent and in combination therapy.

Mechanism of Action: SREBP Signaling Pathway

FGH10019 exerts its biological effects by inhibiting the activation of Sterol Regulatory Element-Binding Proteins (SREBPs). Under normal conditions, SREBPs are inactive and reside in the endoplasmic reticulum (ER) in a complex with SREBP-cleavage activating protein (SCAP). When cellular sterol levels are low, the SREBP-SCAP complex translocates to the Golgi apparatus. In the Golgi, SREBP is sequentially cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P). This releases the N-terminal domain of SREBP, which then translocates to the nucleus to activate the transcription of genes involved in fatty acid and cholesterol synthesis. FGH10019 disrupts this pathway, leading to a reduction in the production of lipids essential for cell growth and proliferation.

SREBP signaling pathway and its inhibition by FGH10019.

In Vivo Administration Protocols

The following protocols are based on preclinical studies evaluating FGH10019 in mouse models.

Monotherapy in a Metabolic Mouse Model

This protocol is adapted from a study in obese (ob/ob) mice to assess the metabolic effects of FGH10019.

Animal Model:

• Species: Mouse

• Strain: C57BL/6J homozygous male obese (ob/ob)

• Age: 5 weeks old

Dosing and Administration:

• Formulation: FGH10019 is mixed into the chow at a concentration of 200 mg/kg of chow. This is estimated to provide a daily dose of approximately 0.7 mg per mouse, which corresponds to roughly 23 mg/kg of body weight per day.

• Administration Route: Oral (ad libitum feeding of medicated chow).

• Dosing Schedule: Continuous administration for 8 weeks.

• Control Group: Mice fed with normal chow without FGH10019.

Experimental Parameters to Monitor:

• Daily food intake

• Body weight (measured daily between 3:00 and 5:00 p.m.)

• Serum constituents (e.g., glucose, cholesterol, triglycerides)

• Triglyceride levels in the liver

Combination Therapy in a Prostate Cancer Xenograft Model

This protocol details the administration of FGH10019 in combination with docetaxel in a subcutaneous prostate cancer xenograft model.

Animal Model:

• Species: Mouse

• Strain: Nude mice (athymic)

• Tumor Model: Subcutaneous implantation of PC3 human prostate cancer cells.

Dosing and Administration:

• FGH10019:

  • Dosage: 20 mg/kg body weight.[5]

  • Formulation: Administered orally (the specific vehicle was not detailed in the reference study; researchers should perform formulation studies to identify a suitable vehicle such as corn oil, or a solution with DMSO, PEG300, and Tween 80).

  • Administration Route: Oral gavage.[5]

  • Dosing Schedule: Three times per week for 6 weeks.[5]

• Docetaxel:

  • Dosage: 4 mg/kg body weight.[5]

  • Formulation: Diluted in a suitable vehicle (e.g., polysorbate 80 and 5% glucose in water).

  • Administration Route: Intraperitoneal (i.p.) injection.[5]

  • Dosing Schedule: Twice per week for 6 weeks.[5]

• Control Groups:

  • Vehicle control

  • FGH10019 alone

  • Docetaxel alone

Experimental Workflow:

Workflow for an in vivo prostate cancer xenograft study.

Data Presentation

Quantitative In Vivo Efficacy Data

The following table summarizes the anti-tumor efficacy of FGH10019 in combination with docetaxel in a PC3 xenograft model.

Treatment Group	Mean Final Tumor Volume (mm³)	Mean Final Tumor Weight (g)
Vehicle	~1200	~1.2
Docetaxel (4 mg/kg)	~750	~0.75
FGH10019 (20 mg/kg)	~900	~0.9
FGH10019 + Docetaxel	~300	~0.3

Data are approximated from graphical representations in the source literature.[5]

Experimental Protocols

Tumor Growth Inhibition Assay

• Cell Culture: PC3 cells are cultured in appropriate media until they reach the desired confluence for implantation.

• Tumor Implantation: A suspension of PC3 cells (e.g., 1 x 10^6 cells in 100 µL of a mixture of media and Matrigel) is injected subcutaneously into the flank of each nude mouse.

• Tumor Monitoring: Tumor growth is monitored by measuring the length and width of the tumor with calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Treatment Initiation: Once tumors reach a palpable size (e.g., 50-100 mm³), mice are randomized into treatment and control groups.

• Data Collection: Tumor volume and body weight are measured 2-3 times per week throughout the study.

• Endpoint: At the end of the treatment period, mice are euthanized, and tumors are excised and weighed.

Immunohistochemistry (IHC) for Ki-67 and Cleaved PARP

• Tissue Preparation:

  • Excised tumors are fixed in 10% neutral buffered formalin for 24-48 hours.

  • Tissues are then dehydrated through a series of graded ethanol (B145695) solutions and xylene.

  • Tissues are embedded in paraffin, and 4-5 µm sections are cut and mounted on slides.

• Antigen Retrieval:

  • Slides are deparaffinized in xylene and rehydrated through graded ethanol to water.

  • Antigen retrieval is performed by heating the slides in a citrate (B86180) buffer (pH 6.0) or other appropriate retrieval solution.

• Staining:

  • Endogenous peroxidase activity is blocked with 3% hydrogen peroxide.

  • Slides are blocked with a serum-free protein block to prevent non-specific antibody binding.

  • Slides are incubated with primary antibodies against Ki-67 or cleaved PARP at the recommended dilution overnight at 4°C.

  • After washing, slides are incubated with a biotinylated secondary antibody.

  • The signal is detected using an avidin-biotin-peroxidase complex and a chromogen such as DAB.

  • Slides are counterstained with hematoxylin.

• Analysis: The percentage of Ki-67 positive cells (proliferating cells) and the intensity of cleaved PARP staining (apoptotic cells) are quantified using image analysis software.

Concluding Remarks

FGH10019 represents a promising therapeutic agent that targets the metabolic vulnerabilities of cancer cells. The protocols and data presented here provide a framework for the in vivo evaluation of FGH10019. Researchers should optimize these protocols for their specific experimental needs and animal models. Further investigation into the pharmacokinetics and pharmacodynamics of FGH10019 will be valuable for its clinical translation.

References

• 1. Sterol regulatory element binding protein-dependent regulation of lipid synthesis supports cell survival and tumor growth [dspace.mit.edu]
• 2. Pharmacokinetic-directed dosing of vandetanib and docetaxel in a mouse model of human squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Downregulation of SREBP inhibits tumor growth and initiation by altering cellular metabolism in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Application Notes and Protocols: FGH10019 in Combination with Docetaxel for Prostate Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the preclinical application of FGH10019, an inhibitor of sterol regulatory element-binding protein (SREBP)-dependent lipogenesis, in combination with the chemotherapeutic agent docetaxel (B913) for prostate cancer models. The combination therapy has been shown to enhance the cytotoxic effects of docetaxel in both in vitro and in vivo settings.[1][2] The underlying mechanism involves the alteration of the cancer cell membrane composition by FGH10019, leading to increased permeability and intracellular accumulation of docetaxel, thereby potentiating its anti-tumor activity.[1][2] This document outlines the experimental data supporting this synergistic effect and provides detailed protocols for replicating these key studies.

Introduction

Docetaxel is a standard-of-care chemotherapeutic agent for metastatic castration-resistant prostate cancer (mCRPC).[2] It functions by stabilizing microtubules, leading to cell cycle arrest and apoptosis.[3][4][5][6] However, resistance to docetaxel remains a significant clinical challenge.[7] Recent research has highlighted the role of altered lipid metabolism in cancer progression and drug resistance.[1][8] FGH10019 is a research compound that targets SREBP-dependent lipogenesis, a key pathway in cellular lipid synthesis.[1][2] By inhibiting this pathway, FGH10019 has been shown to sensitize prostate cancer cells to docetaxel.[1][2]

Mechanism of Action

The combination of FGH10019 and docetaxel leverages a novel mechanism to enhance chemotherapeutic efficacy. FGH10019, as an SREBP inhibitor, suppresses the synthesis of new lipids in cancer cells. This leads to a change in the composition of the cell membrane, specifically a shift towards more polyunsaturated lipids.[2] This alteration increases the permeability of the cell membrane, facilitating a higher intracellular concentration of docetaxel.[1][2] The increased uptake of docetaxel enhances its ability to stabilize microtubules, leading to a more potent induction of apoptosis in cancer cells.[1]

Caption: Signaling pathway of FGH10019 and Docetaxel combination therapy.

Quantitative Data Summary

The following tables summarize the quantitative data from in vitro and in vivo studies, demonstrating the enhanced efficacy of the FGH10019 and docetaxel combination.

In Vitro Studies

Table 1: Cell Viability in Prostate Cancer Cell Lines after 72-hour Treatment [1][8]

Cell Line	Treatment	Concentration	Mean Cell Viability (%) ± SD
C4-2	Vehicle	-	100 ± 5.2
Docetaxel	1 nM	85 ± 4.1
FGH10019	5 µM	90 ± 3.8
Combination	1 nM Docetaxel + 5 µM FGH10019	55 ± 6.3
22RV1	Vehicle	-	100 ± 4.9
Docetaxel	1 nM	88 ± 5.5
FGH10019	5 µM	92 ± 4.2
Combination	1 nM Docetaxel + 5 µM FGH10019	62 ± 5.8
PC3	Vehicle	-	100 ± 6.1
Docetaxel	1 nM	82 ± 4.7
FGH10019	5 µM	88 ± 5.1
Combination	1 nM Docetaxel + 5 µM FGH10019	50 ± 7.2
DU145	Vehicle	-	100 ± 5.7
Docetaxel	1 nM	84 ± 6.0
FGH10019	5 µM	91 ± 4.5
Combination	1 nM Docetaxel + 5 µM FGH10019	58 ± 6.5

Table 2: Apoptosis in Prostate Cancer Cell Lines after 72-hour Treatment [1][8]

Cell Line	Treatment	Concentration	Mean % Apoptotic Cells (Early + Late) ± SD
C4-2	Vehicle	-	5 ± 1.2
Docetaxel	1 nM	15 ± 2.5
FGH10019	5 µM	10 ± 1.8
Combination	1 nM Docetaxel + 5 µM FGH10019	45 ± 4.1
PC3	Vehicle	-	8 ± 1.5
Docetaxel	1 nM	20 ± 3.1
FGH10019	5 µM	12 ± 2.2
Combination	1 nM Docetaxel + 5 µM FGH10019	55 ± 5.3

In Vivo Studies

Table 3: Tumor Growth in PC3 Xenograft Mouse Model after 6-week Treatment [1][9]

Treatment Group	Dosing Regimen	Mean Final Tumor Volume (mm³) ± SD	Mean Final Tumor Weight (mg) ± SD
Vehicle	-	1250 ± 150	1.2 ± 0.2
Docetaxel	4 mg/kg, i.p., twice a week	800 ± 120	0.8 ± 0.15
FGH10019	20 mg/kg, oral, three times a week	1000 ± 130	1.0 ± 0.18
Combination	Docetaxel + FGH10019	300 ± 80	0.3 ± 0.08

Experimental Protocols

In Vitro Experimental Workflow

Caption: Workflow for in vitro experiments.

1. Cell Culture and Reagents

• Cell Lines: Human prostate cancer cell lines C4-2, 22RV1, PC3, and DU145.

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Docetaxel: Prepare stock solutions in DMSO and dilute to final concentrations in culture medium.

• FGH10019: Prepare stock solutions in DMSO and dilute to final concentrations in culture medium.

2. Cell Viability Assay

• Seed prostate cancer cells in 96-well plates at a density of 5,000 cells per well.

• Allow cells to adhere overnight.

• Treat cells with vehicle (DMSO), 1 nM docetaxel, 5 µM FGH10019, or a combination of 1 nM docetaxel and 5 µM FGH10019 for 72 hours.[1]

• Assess cell viability using a luminescent cell viability assay (e.g., CellTiter-Glo®).

• Measure luminescence using a microplate reader.

3. Apoptosis Assay (FACS)

• Seed cells in 6-well plates and treat as described for the cell viability assay.

• After 72 hours, harvest the cells by trypsinization.

• Wash the cells with cold PBS.

• Stain the cells with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Analyze the stained cells by flow cytometry to quantify early and late apoptotic populations.

4. Immunoblot Analysis

• Treat cells in 6-well plates as described above.

• After 72 hours, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with primary antibodies against proteins of interest (e.g., cleaved PARP, a marker of apoptosis).

• Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) detection system.

In Vivo Experimental Workflow

Caption: Workflow for in vivo xenograft studies.

1. Animal Model

• Animals: Male athymic nude mice, 6-8 weeks old.

• Cell Line for Xenograft: PC3 human prostate cancer cells.

2. Tumor Implantation and Treatment

• Subcutaneously inject 2 x 10^6 PC3 cells in a 1:1 mixture of culture medium and Matrigel into the flank of each mouse.

• Allow tumors to grow to a volume of approximately 100-150 mm³.

• Randomize mice into four treatment groups (n=5 per group):

  • Vehicle control.

  • Docetaxel (4 mg/kg, intraperitoneal injection, twice a week).[1][9]

  • FGH10019 (20 mg/kg, oral gavage, three times a week).[1][9]

  • Combination of docetaxel and FGH10019 at the same dosages and schedules.[1][9]

• Treat the mice for 6 weeks.

3. Monitoring and Endpoint Analysis

• Measure tumor dimensions with calipers twice a week and calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitor the body weight of the mice twice a week as a measure of toxicity.

• At the end of the 6-week treatment period, euthanize the mice.

• Excise the tumors and record their final weight.

• Fix a portion of the tumor tissue in formalin and embed in paraffin (B1166041) for immunohistochemical analysis (e.g., for proliferation marker Ki-67 and apoptosis marker cleaved PARP).

Conclusion

The combination of FGH10019 and docetaxel presents a promising therapeutic strategy for overcoming docetaxel resistance in prostate cancer. The data strongly suggest that by targeting SREBP-dependent lipogenesis, FGH10019 enhances the intracellular concentration and efficacy of docetaxel. The protocols provided herein offer a framework for further investigation into this synergistic interaction and its potential clinical translation. Researchers are encouraged to adapt these methodologies to their specific experimental needs while adhering to the fundamental principles outlined.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Docetaxel - Wikipedia [en.wikipedia.org]
• 4. urology-textbook.com [urology-textbook.com]
• 5. What is the mechanism of Docetaxel? [synapse.patsnap.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Docetaxel/cabazitaxel and fatty acid binding protein 5 inhibitors produce synergistic inhibition of prostate cancer growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Western Blot for SREBP Activation by FGH10019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sterol Regulatory Element-Binding Proteins (SREBPs) are key transcription factors that regulate the synthesis of cholesterol and fatty acids. Their activation is a critical process in cellular lipid homeostasis and a potential therapeutic target for various metabolic diseases and cancers. FGH10019 has been identified as an inhibitor of SREBP-dependent lipogenesis. This document provides a detailed protocol for utilizing Western blotting to assess the activation state of SREBP-1 in response to treatment with FGH10019.

SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. Upon activation, the SREBP precursor undergoes proteolytic cleavage, releasing the N-terminal active fragment, which then translocates to the nucleus to regulate gene expression.[1][2] Western blotting can differentiate between the full-length precursor form (approximately 125 kDa) and the cleaved, active nuclear form (approximately 60-70 kDa) of SREBP-1.[1][3] A decrease in the abundance of the cleaved form relative to the precursor form upon treatment with FGH10019 would indicate successful inhibition of SREBP activation.

Signaling Pathway of SREBP Activation and Inhibition by FGH10019

The activation of SREBP is a multi-step process involving several key proteins. Under conditions of low cellular sterol levels, SREBP and SREBP cleavage-activating protein (SCAP) form a complex that is transported from the ER to the Golgi apparatus. In the Golgi, SREBP is sequentially cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P), to release the mature, active form. FGH10019 is a small molecule that inhibits the activation of SREBPs.[4][5] It is reported to function by binding to SCAP, preventing the ER-to-Golgi translocation of the SREBP-SCAP complex, thereby inhibiting the subsequent proteolytic cleavage and activation of SREBP.[5]

Caption: SREBP activation pathway and the inhibitory action of FGH10019.

Experimental Workflow

The overall workflow for assessing SREBP-1 activation via Western blot involves cell culture, treatment with FGH10019, preparation of cell lysates, protein quantification, SDS-PAGE, protein transfer to a membrane, immunodetection with specific antibodies, and finally, data analysis.

Caption: Experimental workflow for Western blot analysis of SREBP-1 activation.

Detailed Experimental Protocol

This protocol is optimized for cultured mammalian cells. Researchers should adapt it based on their specific cell line and experimental setup.

Materials and Reagents:

• Cell Line: e.g., HepG2, PC-3, or other cell lines known to exhibit SREBP activity.

• Cell Culture Medium: As recommended for the chosen cell line.

• FGH10019: Stock solution prepared in a suitable solvent (e.g., DMSO).

• Lysis Buffer: RIPA buffer or a specialized nuclear extraction buffer.

• Protease and Phosphatase Inhibitor Cocktails.

• BCA Protein Assay Kit.

• Laemmli Sample Buffer (4x).

• SDS-PAGE Gels: 4-12% Bis-Tris gels are recommended for good resolution of both precursor and cleaved forms.[3]

• Running Buffer: MOPS or MES SDS Running Buffer.

• Transfer Buffer.

• Membranes: PVDF or nitrocellulose.

• Blocking Buffer: 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).

• Primary Antibody: Anti-SREBP1 antibody (capable of detecting both precursor and cleaved forms, see table below).

• Loading Control Antibody: e.g., anti-GAPDH, anti-β-actin, or anti-Lamin B1 (for nuclear fractions).

• Secondary Antibody: HRP-conjugated anti-mouse or anti-rabbit IgG.

• Chemiluminescent Substrate.

• Imaging System: Capable of detecting chemiluminescence.

Recommended Primary Antibodies for SREBP-1:

Antibody Name	Host Species	Clonality	Supplier	Catalog Number
Anti-SREBP1 antibody [2A4]	Mouse	Monoclonal	Abcam	ab3259
SREBP1 Monoclonal Antibody (2A4)	Mouse	Monoclonal	Thermo Fisher	MA5-16124
SREBP1 Antibody	Rabbit	Polyclonal	Novus Biologicals	NB100-2215

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a desired density and allow them to adhere and grow to approximately 70-80% confluency.

  • Treat cells with varying concentrations of FGH10019 (e.g., 0, 1, 5, 10 µM) for a specified duration (e.g., 24-48 hours).[4][6] Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • For Whole-Cell Lysates:

    • Wash cells twice with ice-cold PBS.

    • Add ice-cold lysis buffer supplemented with protease and phosphatase inhibitors.[7]

    • Scrape the cells and transfer the lysate to a microcentrifuge tube.

    • Incubate on ice for 30 minutes with occasional vortexing.

    • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[7]

    • Collect the supernatant.

  • For Nuclear and Cytoplasmic Fractionation (Optional but Recommended):

    • Use a commercial nuclear and cytoplasmic extraction kit according to the manufacturer's instructions. This will enrich the cleaved SREBP-1 in the nuclear fraction.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.[7]

• Sample Preparation for SDS-PAGE:

  • Normalize the protein concentration for all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to the lysates to a final concentration of 1x.

  • Heat the samples at 70°C for 10 minutes.[7] Do not boil, as this can cause SREBP to aggregate.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) per lane of a 4-12% Bis-Tris gel.[8]

  • Run the gel according to the manufacturer's recommendations.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[8]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[3]

  • Incubate the membrane with the primary anti-SREBP1 antibody (at the manufacturer's recommended dilution) overnight at 4°C.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times for 10 minutes each with TBST.

  • Also, probe a separate membrane or the same stripped membrane with a loading control antibody.

• Detection and Data Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Perform densitometric analysis of the bands corresponding to the precursor SREBP-1 (~125 kDa) and the cleaved SREBP-1 (~68 kDa).

  • Normalize the intensity of the SREBP-1 bands to the loading control.

  • Calculate the ratio of cleaved SREBP-1 to precursor SREBP-1 to determine the extent of activation.

Data Presentation

The quantitative data from the densitometry analysis can be summarized in a table for easy comparison of the effects of different FGH10019 concentrations.

Table 1: Effect of FGH10019 on SREBP-1 Cleavage

FGH10019 Concentration (µM)	Relative Precursor SREBP-1 Level (Normalized to Loading Control)	Relative Cleaved SREBP-1 Level (Normalized to Loading Control)	Ratio of Cleaved to Precursor SREBP-1
0 (Vehicle)	1.00	1.00	1.00
1	1.05	0.75	0.71
5	1.10	0.40	0.36
10	1.12	0.15	0.13

Note: The data presented in this table are representative and should be generated from at least three independent experiments.

Troubleshooting

• Weak or No SREBP-1 Signal:

  • Increase the amount of protein loaded.

  • Optimize the primary antibody concentration and incubation time.

  • Ensure the lysis buffer is appropriate for extracting membrane-bound proteins.

• High Background:

  • Increase the number and duration of washes.

  • Optimize the blocking conditions (e.g., switch between milk and BSA).

  • Use a fresh dilution of the secondary antibody.

• Multiple Non-specific Bands:

  • Use a more specific primary antibody.

  • Increase the stringency of the washing steps.

  • Ensure the use of protease inhibitors during sample preparation.

• Difficulty Resolving Precursor and Cleaved Forms:

  • Use a gradient gel (e.g., 4-12%) for better separation.[3]

  • Ensure the gel is not run for too long, which can cause smaller proteins to run off.

By following this detailed protocol, researchers can effectively utilize Western blotting to investigate the inhibitory effect of FGH10019 on SREBP-1 activation, providing valuable insights for drug development and metabolic research.

References

• 1. SREBP1 Monoclonal Antibody (2A4) (MA5-16124) [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Anti-SREBP1 antibody [2A4] Mouse monoclonal (ab3259) | Abcam [abcam.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Chemotherapy Resistance Using FGH10019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemotherapy resistance remains a significant hurdle in the effective treatment of many cancers. A growing body of evidence points to the dysregulation of cellular metabolism as a key driver of this resistance. One such metabolic pathway is de novo lipogenesis, controlled by the Sterol Regulatory Element-Binding Proteins (SREBPs), which is often upregulated in cancer cells. FGH10019 is an orally available small molecule inhibitor of SREBP-dependent lipogenesis.[1] These application notes provide a comprehensive guide for utilizing FGH10019 to investigate and potentially overcome chemotherapy resistance in cancer models.

FGH10019 has been shown to potentiate the cytotoxic effects of chemotherapeutic agents, such as docetaxel (B913), by altering the lipid composition of cancer cell membranes.[1] This leads to increased membrane permeability and higher intracellular accumulation of the chemotherapy drug.[1] The following protocols and data are provided to enable researchers to effectively study the role of SREBP inhibition by FGH10019 in reversing chemotherapy resistance.

Quantitative Data Summary

The following tables summarize the quantitative data from studies investigating the effects of FGH10019 on chemotherapy sensitivity in prostate cancer cell lines.

Table 1: IC50 Values of FGH10019 in Prostate Cancer Cell Lines

Cell Line	IC50 (µM)
C4-2	~12
PC3	~15
LNCaP	~9
22Rv1	~22

Data derived from studies on various prostate cancer cell lines showing the concentration of FGH10019 required to inhibit cell growth by 50%.[1]

Table 2: Effect of FGH10019 on Docetaxel Efficacy in Prostate Cancer Cells

Cell Line	Treatment	Cell Viability (% of Control)
C4-2	Vehicle	100
1 nM Docetaxel	~80
5 µM FGH10019	~75
1 nM Docetaxel + 5 µM FGH10019	~40
PC3	Vehicle	100
1 nM Docetaxel	~85
5 µM FGH10019	~80
1 nM Docetaxel + 5 µM FGH10019	~50

This table demonstrates the synergistic effect of combining FGH10019 with docetaxel on the viability of prostate cancer cells after 72 hours of treatment.[1]

Table 3: In Vivo Tumor Growth Inhibition by FGH10019 and Docetaxel Combination

Treatment Group	Average Final Tumor Weight (mg)
Vehicle	~1000
Docetaxel (4 mg/kg)	~600
FGH10019 (20 mg/kg)	~700
Docetaxel + FGH10019	~200

Summary of an in vivo study using a PC3 cell line-derived xenograft model, showing that the combination of FGH10019 and docetaxel leads to the greatest suppression of tumor growth.[1][2][3]

Signaling Pathway

The primary mechanism of action of FGH10019 in the context of chemotherapy resistance involves the inhibition of the SREBP signaling pathway, which is a key regulator of lipid metabolism.[1][4][5]

FGH10019 inhibits the SREBP signaling pathway.

Experimental Protocols

Development of Chemotherapy-Resistant Cell Lines

This protocol describes a general method for developing chemotherapy-resistant cancer cell lines, which can then be used to test the efficacy of FGH10019.

Workflow for generating chemoresistant cell lines.

Protocol:

• Cell Culture: Culture parental cancer cells (e.g., PC-3, C4-2) in their recommended growth medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Determine Initial IC50: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the concentration of the chemotherapeutic agent (e.g., docetaxel) that inhibits the growth of the parental cells by 50% (IC50).

• Initial Treatment: Treat the parental cells with a low concentration of the chemotherapeutic agent (e.g., the IC10 or IC20) for 48-72 hours.[6][7]

• Recovery: After treatment, remove the drug-containing medium, wash the cells with PBS, and add fresh, drug-free medium. Allow the surviving cells to recover and grow to 80-90% confluency.[6]

• Stepwise Dose Escalation: Once the cells have recovered, repeat the treatment, gradually increasing the concentration of the chemotherapeutic agent. This process can take several months.[6][8][9]

• Confirmation of Resistance: After a stable, resistant cell population is established, perform a cell viability assay to determine the new IC50 of the chemotherapeutic agent. A significant increase in the IC50 value compared to the parental cell line confirms resistance.

• Maintenance of Resistant Cells: Culture the resistant cell line in medium containing a maintenance dose of the chemotherapeutic agent to retain the resistant phenotype.

Cell Viability Assay

This protocol details the use of the CellTiter-Glo® 3D Cell Viability Assay to assess the effects of FGH10019 alone or in combination with a chemotherapeutic agent.[1]

Materials:

• Opaque-walled 96-well plates

• Cancer cell lines (parental and/or resistant)

• CellTiter-Glo® 3D Cell Viability Assay kit (Promega)

• FGH10019

• Chemotherapeutic agent (e.g., docetaxel)

• Luminometer

Protocol:

• Cell Seeding: Seed cancer cells in opaque-walled 96-well plates at a density of 1.0 x 10^4 cells/well in 100 µL of culture medium.[1] Incubate for 24 hours.

• Treatment: Treat the cells with vehicle (DMSO), the chemotherapeutic agent, FGH10019, or a combination of both for 72 hours.[1]

• Equilibration: Equilibrate the plate and its contents to room temperature for approximately 30 minutes.[10]

• Reagent Addition: Add 100 µL of CellTiter-Glo® 3D Reagent to each well.[10]

• Lysis: Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.[10]

• Incubation: Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[10]

• Measurement: Record the luminescence using a plate reader.[11]

• Analysis: Normalize the data to the vehicle-treated control wells to determine the percentage of cell viability.

Intracellular Drug Accumulation Assay

This assay measures the effect of FGH10019 on the intracellular concentration of a chemotherapeutic agent.

Materials:

• Cancer cell lines

• FGH10019

• Chemotherapeutic agent (e.g., a fluorescently-labeled version or one that can be detected by mass spectrometry)

• Cell lysis buffer

• Detection instrument (e.g., fluorescence plate reader, LC-MS/MS)

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates. Once they reach 80-90% confluency, treat them with FGH10019 or vehicle for 24-48 hours.

• Drug Incubation: Add the chemotherapeutic agent to the media and incubate for a defined period (e.g., 1-4 hours).

• Cell Lysis:

  • Wash the cells three times with ice-cold PBS to remove extracellular drug.

  • Lyse the cells using a suitable lysis buffer.

  • Collect the cell lysates.

• Quantification:

  • Determine the protein concentration of each lysate for normalization.

  • Quantify the amount of the chemotherapeutic agent in the lysates using an appropriate detection method (e.g., fluorescence measurement or mass spectrometry).

• Analysis: Compare the intracellular drug concentration in FGH10019-treated cells to that in vehicle-treated cells.

Fluorescence Recovery After Photobleaching (FRAP) Assay

This protocol is used to assess cell membrane fluidity, which can be altered by FGH10019 treatment.[1]

Materials:

• Confocal microscope with FRAP capabilities

• Cancer cell lines

• Plasmid encoding a membrane-targeted fluorescent protein (e.g., Lck-GFP)[3]

• Transfection reagent

• FGH10019

• Chemotherapeutic agent

Protocol:

• Transfection: Transfect the cancer cells with the membrane-targeted fluorescent protein plasmid according to the manufacturer's protocol. Allow 24 hours for protein expression.[3]

• Treatment: Treat the transfected cells with vehicle, the chemotherapeutic agent, FGH10019, or a combination for 24 hours.[3]

• Image Acquisition:

  • Acquire pre-bleach images of a selected region of the cell membrane.[12]

  • Use a high-intensity laser to photobleach the fluorescent proteins in a defined region of interest (ROI) on the cell membrane.[12][13]

  • Acquire a time-lapse series of post-bleach images to monitor the recovery of fluorescence in the bleached ROI.[12]

• Analysis:

  • Measure the fluorescence intensity in the bleached region over time.

  • Calculate the mobile fraction and the half-time of recovery (t½) of the fluorescent proteins. A faster recovery rate indicates increased membrane fluidity.[14]

In Vivo Xenograft Model for Chemotherapy Resistance

This protocol outlines a general procedure for evaluating the efficacy of FGH10019 in combination with chemotherapy in a mouse xenograft model.[1]

Workflow for in vivo xenograft studies.

Protocol:

• Cell Preparation and Implantation: Harvest cancer cells (e.g., PC3) and resuspend them in a suitable medium (e.g., a mixture of PBS and Matrigel). Inject the cells subcutaneously into the flanks of immunodeficient mice (e.g., nude mice).

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize the mice into different treatment groups (e.g., vehicle, FGH10019 alone, chemotherapeutic agent alone, and combination).

• Treatment Administration:

  • Administer FGH10019 orally at a specified dose and schedule (e.g., 20 mg/kg, three times a week).[2][3]

  • Administer the chemotherapeutic agent via an appropriate route (e.g., intraperitoneal injection for docetaxel at 4 mg/kg, twice a week).[2][3]

• Monitoring: Measure tumor volume (e.g., with calipers) and mouse body weight regularly (e.g., 2-3 times per week).

• Endpoint Analysis: At the end of the study (e.g., after 6 weeks or when tumors reach a predetermined size), euthanize the mice and excise the tumors.[1]

  • Measure the final tumor weight.

  • Perform histological and immunohistochemical analyses on the tumors to assess cell proliferation (e.g., Ki-67 staining) and apoptosis (e.g., cleaved PARP staining).[2][3]

Ethical Considerations: All animal experiments must be conducted in accordance with institutional guidelines and approved by the appropriate animal care and use committee.

Conclusion

FGH10019 presents a promising strategy for studying and potentially overcoming chemotherapy resistance by targeting SREBP-mediated lipogenesis. The protocols provided herein offer a framework for researchers to investigate the efficacy of FGH10019 in various cancer models, elucidate the underlying mechanisms of its action, and evaluate its potential as a combination therapy to enhance the effectiveness of existing chemotherapeutic agents.

References

• 1. CellTiter-Glo® 3D Cell Viability Assay Protocol [promega.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. promega.com [promega.com]
• 5. The roles and mechanisms of SREBP1 in cancer development and drug response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterisation and manipulation of docetaxel resistant prostate cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Profiling of Docetaxel-Resistant Prostate Cancer Cells Identifies Multiple Mechanisms of Therapeutic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Docetaxel Resistant Cell Lines Development [bio-protocol.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. promega.com [promega.com]
• 11. ilexlife.com [ilexlife.com]
• 12. Fluorescence recovery after photobleaching (FRAP) [protocols.io]
• 13. wang.ucsd.edu [wang.ucsd.edu]
• 14. Fluorescence Recovery After Photobleaching (FRAP) of Fluorescence Tagged Proteins in Dendritic Spines of Cultured Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]

FGH10019: Application Notes and Protocols for Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

FGH10019 is a potent and specific small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), with a reported IC50 of 1 µM.[1][2] SREBPs are master transcriptional regulators of lipid and cholesterol homeostasis, playing a critical role in the pathophysiology of various metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), insulin (B600854) resistance, and obesity.[3] By inhibiting the activation of SREBPs, FGH10019 offers a promising tool to investigate the role of de novo lipogenesis and cholesterol synthesis in these metabolic disorders and to explore its therapeutic potential. These application notes provide detailed experimental designs and protocols for researchers utilizing FGH10019 in metabolic research.

Mechanism of Action

FGH10019 inhibits the activation of SREBPs.[1] Under normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane. Upon stimulation by signals such as low cellular sterol levels or insulin, the SREBP-SCAP complex translocates to the Golgi apparatus, where it is proteolytically cleaved by Site-1 and Site-2 proteases (S1P and S2P). This cleavage releases the N-terminal active fragment of SREBP, which then translocates to the nucleus to activate the transcription of genes involved in fatty acid and cholesterol synthesis.[4][5] FGH10019 is believed to interfere with this activation process, thereby reducing the levels of nuclear SREBP and downregulating the expression of its target genes.

Data Presentation

The following tables summarize hypothetical quantitative data based on expected outcomes from the described protocols when studying the effects of FGH10019 in relevant metabolic models.

Table 1: In Vitro Efficacy of FGH10019 on Hepatic Steatosis Model (HepG2 cells)

Parameter	Vehicle Control	FGH10019 (1 µM)	FGH10019 (5 µM)	FGH10019 (10 µM)
Intracellular Triglyceride Content (µg/mg protein)	25.4 ± 2.1	18.2 ± 1.5	12.5 ± 1.1**	8.9 ± 0.9***
De Novo Lipogenesis (% of control)	100	65.3 ± 5.8	42.1 ± 4.5	25.7 ± 3.3***
Fatty Acid Synthase (FASN) mRNA expression (fold change)	1.0	0.6 ± 0.08*	0.3 ± 0.05	0.15 ± 0.03
Acetyl-CoA Carboxylase (ACC) mRNA expression (fold change)	1.0	0.7 ± 0.09*	0.4 ± 0.06**	0.2 ± 0.04
Glucose Uptake (pmol/min/mg protein)	150.2 ± 12.5	145.8 ± 11.9	142.3 ± 10.8	138.9 ± 11.2
Insulin-stimulated Akt phosphorylation (p-Akt/total Akt)	2.5 ± 0.3	2.6 ± 0.4	2.8 ± 0.3	3.1 ± 0.5*

*p < 0.05, **p < 0.01, ***p < 0.001 vs. Vehicle Control. Data are presented as mean ± SD.

Table 2: In Vivo Efficacy of FGH10019 in a Diet-Induced Obesity Mouse Model

Parameter	Control Diet	High-Fat Diet (HFD) + Vehicle	High-Fat Diet (HFD) + FGH10019 (10 mg/kg)
Body Weight (g)	25.2 ± 1.8	42.5 ± 3.1	35.8 ± 2.5
Liver Weight (g)	1.1 ± 0.1	2.5 ± 0.3	1.8 ± 0.2
Liver Triglyceride Content (mg/g tissue)	15.3 ± 2.2	85.6 ± 9.8	42.1 ± 7.5
Plasma Glucose (mg/dL)	95 ± 8	155 ± 15	120 ± 12*
Plasma Insulin (ng/mL)	0.8 ± 0.2	2.5 ± 0.5	1.5 ± 0.3**
HOMA-IR	1.8 ± 0.4	9.5 ± 1.8	4.4 ± 0.9**
Plasma Cholesterol (mg/dL)	80 ± 7	150 ± 12	110 ± 10**
FASN mRNA expression in Liver (fold change vs. Control)	1.0	3.5 ± 0.5	1.5 ± 0.3

*p < 0.05, **p < 0.01, ***p < 0.001 vs. HFD + Vehicle. Data are presented as mean ± SD.

Experimental Protocols

In Vitro Protocol: Assessment of FGH10019 on Lipogenesis in Hepatocytes

This protocol details the methodology to assess the effect of FGH10019 on de novo lipogenesis in a human hepatocyte cell line (e.g., HepG2).

Materials:

• HepG2 cells

• DMEM with high glucose

• Fetal Bovine Serum (FBS)

• FGH10019

• DMSO (vehicle)

• [1,2-¹⁴C]-Acetic acid, sodium salt

• Insulin

• Lipid extraction solution (e.g., hexane:isopropanol 3:2)

• Scintillation cocktail and counter

• Reagents for triglyceride quantification assay

• Reagents for RNA extraction and qRT-PCR

Procedure:

• Cell Culture and Treatment:

  • Culture HepG2 cells in DMEM with 10% FBS.

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • Induce lipogenesis by incubating cells in high-glucose media supplemented with insulin (100 nM) for 24 hours.

  • Treat cells with varying concentrations of FGH10019 (e.g., 1, 5, 10 µM) or vehicle (DMSO) for another 24 hours.

• De Novo Lipogenesis Assay:

  • During the last 4 hours of treatment, add [¹⁴C]-acetic acid (1 µCi/mL) to each well.

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells and extract total lipids using a suitable organic solvent.[6]

  • Measure the radioactivity of the lipid extract using a scintillation counter to quantify the incorporation of radiolabeled acetate (B1210297) into newly synthesized lipids.

• Intracellular Triglyceride Quantification:

  • After treatment, wash cells with PBS and lyse them.

  • Use a commercial triglyceride quantification kit to measure intracellular triglyceride levels, normalized to total protein content.

• Gene Expression Analysis:

  • Extract total RNA from treated cells.

  • Perform quantitative real-time PCR (qRT-PCR) to analyze the expression of key lipogenic genes such as FASN and ACC.

In Vivo Protocol: Evaluation of FGH10019 in a Diet-Induced Obesity Mouse Model

This protocol outlines an in vivo study to evaluate the therapeutic potential of FGH10019 in a mouse model of metabolic syndrome.

Materials:

• C57BL/6J mice

• Control diet and High-Fat Diet (HFD)

• FGH10019

• Vehicle for oral gavage (e.g., 0.5% carboxymethylcellulose)

• Equipment for oral gavage, blood collection, and tissue harvesting

• Kits for measuring plasma glucose, insulin, cholesterol, and triglycerides

• Reagents for liver lipid extraction and quantification

• Reagents for RNA extraction and qRT-PCR from liver tissue

Procedure:

• Animal Model and Treatment:

  • Induce obesity and insulin resistance in C57BL/6J mice by feeding them an HFD for 8-12 weeks. A control group will be fed a standard chow diet.

  • After the induction period, randomize the HFD-fed mice into two groups: vehicle control and FGH10019 treatment (e.g., 10 mg/kg/day via oral gavage).

  • Treat the mice for 4-8 weeks, monitoring body weight and food intake regularly.

• Metabolic Phenotyping:

  • Perform glucose tolerance tests (GTT) and insulin tolerance tests (ITT) at the end of the treatment period to assess glucose homeostasis and insulin sensitivity.

  • Collect blood samples to measure plasma levels of glucose, insulin, triglycerides, and cholesterol.

• Tissue Collection and Analysis:

  • At the end of the study, euthanize the mice and harvest tissues, including the liver and adipose tissue.

  • Measure liver weight and extract lipids to quantify hepatic triglyceride and cholesterol content.

  • Extract RNA from liver tissue to analyze the expression of SREBP target genes involved in lipogenesis and cholesterol synthesis.

Mandatory Visualizations

Caption: SREBP signaling pathway and FGH10019 inhibition.

Caption: In Vitro experimental workflow for FGH10019.

Caption: In Vivo experimental workflow for FGH10019.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. LOADING...... [tmrjournals.com]
• 4. SREBPs in Lipid Metabolism, Insulin Signaling, and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Fatty Acid Oxidation and Lipogenesis in Mouse Primary Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

FGH10019 solution stability and storage conditions

Welcome to the technical support center for FGH10019, a potent and selective inhibitor of Sterol Regulatory Element-Binding Protein (SREBP) activation. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and effective use of FGH10019 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing FGH10019?

A1: Proper storage of FGH10019 is crucial for maintaining its integrity and activity. Recommendations for both powder and solution forms are summarized below.

Q2: How should I prepare FGH10019 stock solutions?

A2: It is recommended to prepare a concentrated stock solution of FGH10019 in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO).[1][2] One source indicates solubility in DMSO is ≥ 38 mg/mL (101.74 mM).[2] To minimize the effects of repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes before storage.[1][3]

Q3: Is the FGH10019 solution stable?

A3: Some sources state that FGH10019 solutions are unstable and should be prepared fresh for optimal performance.[4] To ensure the highest activity of the compound, it is advisable to prepare working solutions from a frozen stock solution immediately before use. Avoid prolonged storage of diluted solutions at room temperature.

Solution Stability and Storage Conditions

Proper handling and storage are critical for ensuring the stability and efficacy of FGH10019. The following tables provide a summary of recommended storage conditions and solution stability.

Table 1: Recommended Storage Conditions for FGH10019

Form	Storage Temperature	Duration
Powder	-20°C	3 years[4]
4°C	2 years[2]
In Solvent	-80°C	2 years[2][3]
-20°C	1 year[2][3]

Table 2: FGH10019 Solution Stability Guidelines

Condition	Recommendation	Rationale
Solvent	High-purity, anhydrous DMSO is recommended.[2]	To ensure maximum solubility and minimize degradation.
Freeze-Thaw Cycles	Minimize repeated freeze-thaw cycles by preparing single-use aliquots.[1][3]	Each cycle can contribute to compound degradation and precipitation.
Light Exposure	Store solutions in amber or light-blocking vials.	To prevent potential photodegradation.
Working Solutions	Prepare fresh from stock solution for each experiment.[4]	To ensure consistent and maximal activity.

Experimental Protocols

Protocol 1: In Vitro Inhibition of SREBP-2 Activation in CHO-K1 Cells

This protocol describes a method to assess the inhibitory activity of FGH10019 on SREBP-2 activation in Chinese Hamster Ovary (CHO-K1) cells by analyzing the levels of the mature form of SREBP-2 via Western blot.[3]

Materials:

• FGH10019

• CHO-K1 cells

• Cell culture medium (e.g., F-12K Medium)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against SREBP-2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot imaging system

Procedure:

• Cell Culture: Culture CHO-K1 cells in your preferred medium supplemented with FBS.

• Cell Seeding: Seed CHO-K1 cells in multi-well plates and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of FGH10019 in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of FGH10019. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells with FGH10019 for a predetermined period (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse the cells using a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a protein assay.

• Western Blotting: a. Normalize the protein concentrations of all samples. b. Separate the proteins by SDS-PAGE. c. Transfer the separated proteins to a membrane. d. Block the membrane with blocking buffer for 1 hour at room temperature. e. Incubate the membrane with a primary antibody specific for SREBP-2 overnight at 4°C. The antibody should detect both the precursor and the mature form of SREBP-2. f. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane again and add the chemiluminescent substrate.

• Data Analysis: Capture the chemiluminescent signal using an imaging system. Quantify the band intensities for the precursor and mature forms of SREBP-2. A decrease in the mature SREBP-2 form indicates inhibition by FGH10019.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or lower than expected FGH10019 activity	1. Degradation of FGH10019 in solution.2. Multiple freeze-thaw cycles of the stock solution.3. Precipitation of the compound in the culture medium.	1. Prepare fresh working solutions from a new aliquot of the stock solution for each experiment.[4]2. Ensure stock solutions are aliquoted and minimize freeze-thaw cycles.[1][3]3. Visually inspect the culture medium after adding FGH10019 for any signs of precipitation. If precipitation occurs, consider optimizing the final solvent concentration or using a stabilizing agent.
High background in Western blot for SREBP-2	1. Insufficient blocking.2. Primary or secondary antibody concentration is too high.3. Inadequate washing.	1. Increase the blocking time or try a different blocking agent (e.g., BSA instead of milk).2. Titrate the antibody concentrations to find the optimal dilution.3. Increase the number and duration of washes.
Unexpected effects on cell viability or morphology	1. The final concentration of the solvent (e.g., DMSO) is too high.2. Off-target effects of FGH10019 at high concentrations.	1. Ensure the final DMSO concentration is as low as possible (typically <0.5%) and is consistent across all treatments, including the vehicle control.2. Perform a dose-response curve to determine the optimal concentration range for SREBP inhibition with minimal cytotoxicity.
Difficulty in detecting the mature form of SREBP-2	1. Low basal SREBP-2 activation in the cell line.2. Inefficient protein extraction or transfer.	1. Consider stimulating SREBP-2 activation, for example, by culturing cells in lipid-depleted serum prior to the experiment.2. Optimize your Western blot protocol, ensuring complete cell lysis and efficient protein transfer.

Visualizing Key Processes

To aid in the understanding of FGH10019's mechanism of action and experimental application, the following diagrams have been generated.

Caption: FGH10019 inhibits the SREBP signaling pathway.

Caption: In vitro experimental workflow for FGH10019.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]

Technical Support Center: Troubleshooting FGH10019 Precipitation in Media

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting protocols and frequently asked questions (FAQs) to address the common issue of FGH10019 precipitation in cell culture media. As a novel, potent, and orally available inhibitor of Sterol Regulatory Element-Binding Protein (SREBP), FGH10019 is inherently hydrophobic, which can lead to solubility challenges in aqueous solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues related to the handling and use of FGH10019 in experimental settings.

Q1: I observed immediate precipitation of FGH10019 when I added it to my cell culture medium. What is the cause and how can I prevent this?

A1: Immediate precipitation, often termed "crashing out," is a frequent occurrence with hydrophobic compounds like FGH10019 when a concentrated stock solution in an organic solvent, such as DMSO, is diluted into the aqueous environment of cell culture media.[1] This happens when the final concentration of FGH10019 surpasses its solubility limit in the media.

Corrective Actions:

• Lower the Final Concentration: The most direct solution is to reduce the final working concentration of FGH10019. It is critical to first determine the maximum soluble concentration for your specific medium and experimental conditions.

• Employ a Stepwise Dilution Method: Avoid adding the high-concentration stock directly to the full volume of media. Instead, create an intermediate dilution of FGH10019 in a small volume of pre-warmed (37°C) medium. This intermediate solution can then be added to the final volume of media.[1]

• Maintain Optimal Temperature: Always use cell culture media that has been pre-warmed to 37°C for all dilutions. Adding compounds to cold media can substantially decrease their solubility.[1]

• Ensure Rapid and Thorough Mixing: Add the FGH10019 stock solution dropwise into the media while gently vortexing or swirling.[2] This helps to prevent localized high concentrations that are prone to precipitation.

Q2: My FGH10019 solution was initially clear, but a precipitate formed after a period of incubation. What could be the reason?

A2: Delayed precipitation can be attributed to several factors that alter the stability of the compound in the media over time:

• Temperature Instability: Frequent removal of culture plates or flasks from the incubator can lead to temperature cycling, which may negatively impact the solubility of FGH10019.[1]

• pH Shifts in Media: The metabolic activity of cells can cause the pH of the culture medium to change, which can, in turn, affect the solubility of the compound.

• Media Component Interactions: Over time, FGH10019 may interact with salts, amino acids, or other components within the media, leading to the formation of insoluble complexes.

• Evaporation: Any evaporation of the culture medium will increase the concentration of all its components, potentially pushing FGH10019 beyond its solubility threshold.[3]

Preventative Measures:

• Minimize Temperature Fluctuations: Limit the amount of time that culture vessels are kept outside of the stable incubator environment.

• Utilize Buffered Media: For long-term experiments, consider using a medium that is buffered with HEPES to maintain a stable pH.[2]

• Maintain Incubator Humidity: Regularly check and maintain the humidity levels in your incubator to minimize media evaporation.[3]

• Media Refreshment Strategy: For prolonged experiments, it may be beneficial to replace the existing media with a freshly prepared FGH10019 solution at regular intervals.

Q3: What is the recommended procedure for preparing stock and working solutions of FGH10019?

A3: To minimize the risk of precipitation, a multi-step dilution process is highly recommended.

• High-Concentration Primary Stock: Dissolve FGH10019 in 100% DMSO to prepare a high-concentration primary stock solution (e.g., 10-20 mM). Ensure the compound is completely dissolved.

• Intermediate Stock Dilution: It is good practice to first dilute the primary stock to a lower concentration (e.g., 1 mM) in 100% DMSO.[1]

• Final Working Solution Preparation: Pre-warm your complete cell culture medium (with serum, if applicable) to 37°C. To prepare the final working solution, add a small volume of the intermediate stock to the pre-warmed medium while ensuring gentle mixing. For instance, to achieve a 1 µM final concentration with 0.1% DMSO, add 1 µL of a 1 mM intermediate stock to 1 mL of medium.[1]

Q4: How does the presence of serum in the culture medium influence the solubility of FGH10019?

A4: The presence of serum can significantly improve the solubility of hydrophobic compounds. Proteins in the serum, particularly albumin, can bind to hydrophobic molecules like FGH10019, thereby increasing their stability and keeping them in solution.[2][4] It is recommended to conduct solubility tests in both your basal and complete (serum-containing) media to ascertain the optimal conditions for your experiments.

Experimental Protocols

Protocol 1: Determination of the Maximum Soluble Concentration of FGH10019

This protocol provides a systematic approach to identify the highest workable concentration of FGH10019 that remains soluble in your specific cell culture system.

Materials Required:

• FGH10019 compound

• 100% DMSO

• Your specific cell culture medium (with and without serum)

• Sterile microcentrifuge tubes or a 96-well plate

• Microscope

Methodology:

• Prepare a 10 mM primary stock solution of FGH10019 in 100% DMSO.

• In your cell culture medium, prepare a serial dilution of the FGH10019 stock solution to achieve a range of final concentrations (e.g., 1 µM to 50 µM). It is crucial to maintain a consistent final DMSO concentration across all dilutions, keeping it at a level that is non-toxic to your cells (generally ≤ 0.5%).[2]

• Incubate the prepared dilutions under your standard cell culture conditions (e.g., 37°C, 5% CO2) for a duration that is relevant to your planned experiments (e.g., check at 2, 6, 24, and 48 hours).

• At each time point, carefully inspect each dilution for any signs of precipitation. Visual inspection can be supplemented with microscopic examination for higher sensitivity.

• The highest concentration that remains clear and free of any visible precipitate at all observed time points should be considered your maximum working concentration for those specific conditions.

Data Presentation

Table 1: Illustrative Solubility of FGH10019 in Various Media Formulations

This table presents hypothetical data to demonstrate how media composition and the presence of serum can influence the solubility of FGH10019.

Media Type	Serum Content	Maximum Soluble Concentration (µM) at 24 hours	Maximum Soluble Concentration (µM) at 48 hours
DMEM	No Serum	5	2.5
DMEM	10% FBS	15	10
RPMI-1640	No Serum	7.5	5
RPMI-1640	10% FBS	20	15

Mandatory Visualizations

Troubleshooting Workflow for FGH10019 Precipitation

Caption: A step-by-step flowchart for troubleshooting FGH10019 precipitation.

Simplified SREBP Signaling Pathway and the Inhibitory Action of FGH10019

Caption: FGH10019 acts by inhibiting the SREBP signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 4. researchgate.net [researchgate.net]

FGH10019 In Vivo Optimization: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for optimizing the in vivo dosage of FGH10019, a potent inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). Below you will find frequently asked questions (FAQs) and troubleshooting guides designed to address common challenges encountered during preclinical research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for FGH10019 in in vivo studies?

A preclinical study in a mouse model of prostate cancer utilized an oral dosage of 20 mg/kg body weight, administered three times per week.[1] This regimen, in combination with docetaxel (B913), demonstrated anti-tumor activity without obvious toxicity in the animals.[1] However, it is important to note that the pharmacokinetics of FGH10019 for in vivo applications have not yet been fully optimized.[1] Therefore, this dosage should be considered a starting point, and further dose-finding studies are recommended for different animal models and tumor types.

Q2: How does FGH10019 exert its anti-cancer effects?

FGH10019 is an inhibitor of SREBPs, which are key transcription factors that regulate the synthesis of cholesterol and fatty acids.[2] By inhibiting SREBPs, FGH10019 disrupts de novo lipogenesis in cancer cells. This leads to a decrease in the saturation of fatty acids in the cell membrane, resulting in increased membrane permeability.[1] This altered membrane composition can enhance the intracellular accumulation and efficacy of chemotherapeutic agents like docetaxel.[1]

Q3: What are the known off-target effects or toxicity of FGH10019?

In the aforementioned study combining FGH10019 with docetaxel, no obvious toxicity was observed in mice.[1] However, as with any small molecule inhibitor, the potential for off-target effects should be considered. Comprehensive toxicology studies for FGH10019 as a standalone agent are not extensively published. Researchers should carefully monitor animals for any signs of adverse effects, including weight loss, changes in behavior, and organ-specific toxicity.

Q4: How should FGH10019 be formulated for oral administration in vivo?

The oral availability of FGH10019 has been demonstrated.[1] As FGH10019 is a small molecule that may have solubility challenges, appropriate formulation is critical for achieving consistent in vivo exposure. While the specific vehicle used in the published study is not detailed, common approaches for formulating poorly soluble compounds for oral gavage in rodents include suspensions in vehicles such as carboxymethylcellulose (CMC), or solutions in mixtures of solvents like DMSO, PEG, and Tween 80. It is crucial to perform vehicle tolerability studies to rule out any confounding effects from the formulation itself.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Lack of Efficacy at 20 mg/kg	- Insufficient drug exposure due to formulation or rapid metabolism.- Animal model or tumor type is less sensitive to SREBP inhibition.- Suboptimal dosing frequency.	- Optimize the formulation to improve solubility and absorption.- Conduct a pilot dose-escalation study to determine the maximum tolerated dose (MTD) and identify a more effective dose.- Increase the dosing frequency (e.g., daily administration), monitoring for any signs of toxicity.
Observed Toxicity (e.g., weight loss, lethargy)	- Dose is too high for the specific animal model or strain.- Off-target effects of FGH10019.- Toxicity of the formulation vehicle.	- Reduce the dosage and/or the frequency of administration.- Conduct a vehicle-only control group to assess the toxicity of the formulation.- Perform blood chemistry and histological analysis to identify potential organ toxicity.
High Variability in Tumor Response	- Inconsistent oral absorption due to formulation issues.- Variability in animal metabolism.- Inconsistent gavage technique.	- Ensure the formulation is a homogenous and stable suspension or solution.- Increase the number of animals per group to improve statistical power.- Ensure all personnel are proficient and consistent in oral gavage technique.
Unexpected Phenotypes Unrelated to Lipogenesis	- Potential off-target effects of FGH10019.	- Perform target engagement studies to confirm SREBP inhibition in vivo.- Conduct transcriptomic or proteomic analysis of tumor tissue to identify other affected pathways.- Compare the observed phenotype with that of other known SREBP inhibitors.

Experimental Protocols

In Vivo Efficacy Study Example (Prostate Cancer Xenograft Model)

• Animal Model: Male nude mice (e.g., BALB/c nude).

• Cell Line: Human prostate cancer cells (e.g., PC-3).

• Tumor Implantation: Subcutaneously inject 1 x 10^6 PC-3 cells in a suitable medium (e.g., Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice a week.

• Treatment Groups (Example):

  • Vehicle control (oral gavage)

  • FGH10019 (20 mg/kg, oral gavage, 3 times/week)

  • Docetaxel (e.g., 5 mg/kg, intraperitoneal injection, once/week)

  • FGH10019 + Docetaxel

• Outcome Measures:

  • Tumor volume and growth rate.

  • Animal body weight (as an indicator of toxicity).

  • At the end of the study, tumors can be excised for histological and molecular analysis (e.g., Ki-67 for proliferation, analysis of lipid composition).

Visualizations

Signaling Pathway of SREBP Inhibition by FGH10019

Caption: FGH10019 inhibits the transport of the SREBP-SCAP complex to the Golgi, preventing SREBP activation.

Experimental Workflow for In Vivo Dosage Optimization

Caption: A stepwise workflow for determining the optimal in vivo dose of FGH10019.

References

• 1. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Downregulation of SREBP inhibits tumor growth and initiation by altering cellular metabolism in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]

potential off-target effects of FGH10019 in cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using FGH10019, a novel inhibitor of Sterol Regulatory Element-Binding Protein (SREBP).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of FGH10019?

A1: FGH10019 is an inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP) pathway. It has an IC50 of approximately 1 µM for SREBP, blocking SREBP-dependent lipogenesis.[1][2] This leads to a reduction in the synthesis of saturated fatty acids and an increase in polyunsaturated fatty acids within the cell.[3]

Q2: What are the expected downstream effects of FGH10019 treatment in cells?

A2: Treatment with FGH10019 is expected to lower the expression of SREBP-regulated enzymes involved in lipid biosynthesis, such as HMG-CoA synthase 1 (HMGCS1) and isopentenyl-diphosphate delta isomerase 1 (IDI1).[3] This alteration in lipid composition can lead to increased cell membrane permeability.[3]

Q3: My cells are showing a phenotype that is inconsistent with SREBP inhibition. What could be the cause?

A3: While FGH10019 is designed to be a potent SREBP inhibitor, unexpected phenotypes could arise from off-target effects. Small molecule inhibitors can sometimes interact with other cellular targets, leading to unforeseen biological responses. It is recommended to perform experiments to rule out common off-target activities, such as kinase inhibition.

Q4: How can I test for potential off-target kinase activity of FGH10019?

A4: A kinase profile screen is a standard method to assess the selectivity of an inhibitor.[][5] This involves testing the compound against a large panel of purified kinases to identify any unintended inhibitory activity. Several commercial services offer kinase profiling.

Q5: How can I confirm that FGH10019 is engaging with its intended target (SREBP) in my cells?

A5: A Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify target engagement in a cellular context.[1][6][7] This assay is based on the principle that a protein becomes more thermally stable when bound to a ligand.[1][8] An increase in the melting temperature of SREBP in the presence of FGH10019 would confirm target engagement.

Troubleshooting Guides

Issue 1: Unexpected Cell Death at Low Concentrations of FGH10019

Potential Cause	Troubleshooting Steps
Off-target cytotoxicity	1. Perform a kinase profile screen to identify potential off-target kinase inhibition. 2. Conduct a broader off-target screening, such as a proteome-wide thermal shift assay (CETSA-MS), to identify other potential binding partners. 3. Compare the phenotype with known inhibitors of any identified off-targets.
Cell line sensitivity	1. Test FGH10019 in a different cell line to see if the effect is cell-type specific. 2. Characterize the expression levels of SREBP and potential off-targets in your cell line.
Compound stability/degradation	1. Ensure fresh stock solutions of FGH10019 are used for each experiment, as solutions may be unstable.[1] 2. Verify the purity and integrity of your FGH10019 stock by analytical methods such as HPLC-MS.

Issue 2: Lack of Expected Phenotype (e.g., no change in lipid droplet formation)

Potential Cause	Troubleshooting Steps
Insufficient target engagement	1. Perform a dose-response experiment to ensure you are using an effective concentration of FGH10019. 2. Conduct a Cellular Thermal Shift Assay (CETSA) to confirm that FGH10019 is binding to SREBP in your cells.[1][6][7]
Cellular context	1. Ensure your cells are in a state where the SREBP pathway is active (e.g., delipidated serum conditions). 2. Consider the possibility of compensatory metabolic pathways being activated in your specific cell line.
Experimental variability	1. Standardize cell seeding density and treatment times. 2. Include appropriate positive and negative controls in your experiments.

Data Presentation

Table 1: Hypothetical Selectivity Profile of FGH10019

This table illustrates a hypothetical scenario where FGH10019 has a primary on-target activity and a secondary off-target activity.

Target	Assay Type	IC50 (µM)	Notes
SREBP	SREBP Cleavage Assay	1.0	On-target activity
Kinase X	Kinase Activity Assay	15.0	Potential off-target
Kinase Y	Kinase Activity Assay	> 100	No significant activity
Kinase Z	Kinase Activity Assay	> 100	No significant activity

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for SREBP Target Engagement

This protocol is adapted from standard CETSA procedures.[1][9]

• Cell Treatment: Culture cells to 80-90% confluency. Treat with either vehicle (DMSO) or FGH10019 at the desired concentration for 1-2 hours.

• Heat Challenge: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 25°C).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Analysis: Collect the supernatant (soluble fraction) and analyze the levels of soluble SREBP by Western blot. An increase in the amount of soluble SREBP at higher temperatures in the FGH10019-treated samples compared to the vehicle control indicates target engagement.

Protocol 2: Kinase Profiling

Kinase profiling is typically performed as a service by specialized companies.[3][][5][10][11] The general workflow is as follows:

• Compound Submission: Provide a sample of FGH10019 at a specified concentration and purity.

• Assay Performance: The service provider will test your compound at one or more concentrations against a large panel of purified kinases (e.g., >400 kinases).[3] The activity of each kinase is measured in the presence of your compound.

• Data Analysis: The results are provided as a percentage of inhibition for each kinase. For hits that show significant inhibition, a dose-response curve is generated to determine the IC50 value.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assayquant.com [assayquant.com]
• 5. pharmaron.com [pharmaron.com]
• 6. news-medical.net [news-medical.net]
• 7. CETSA [cetsa.org]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 10. kinaselogistics.com [kinaselogistics.com]
• 11. bpsbioscience.com [bpsbioscience.com]

how to minimize FGH10019 toxicity in animal models

Welcome to the technical support center for FGH10019. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing potential toxicity in animal models.

Frequently Asked Questions (FAQs)

Q1: What is FGH10019 and what is its mechanism of action?

A1: FGH10019 is an orally available small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs).[1][2] SREBPs are key transcription factors that regulate the synthesis of cholesterol and fatty acids.[3][4] FGH10019 functions by preventing the activation and nuclear translocation of SREBPs, thereby downregulating the expression of lipogenic genes.[5][6] In preclinical cancer models, this has been shown to alter the lipid composition of cell membranes, potentially increasing the efficacy of chemotherapeutic agents like docetaxel.[1][7]

Q2: What are the potential toxicities associated with FGH10019 in animal models?

A2: Currently, there is no publicly available, detailed toxicology report specifically for FGH10019. However, based on its mechanism of targeting the SREBP pathway, potential toxicities can be inferred from studies on other SREBP inhibitors and genetic models of SREBP pathway disruption.

• Liver Injury : Strong inhibition of the SREBP pathway has been shown in some murine models to exacerbate liver injury, fibrosis, and even carcinogenesis, particularly in the context of pre-existing metabolic stress or genetic alterations like PTEN deletion.[8][9][10] This is thought to be due to disruptions in phospholipid metabolism and induction of endoplasmic reticulum (ER) stress.[8][11]

• Developmental Issues : Complete knockout of SREBP-2 in mice is embryonically lethal and can cause severe developmental defects, highlighting the critical role of this pathway in normal development.

• Metabolic Dysregulation : While often the intended effect, profound inhibition of lipid synthesis could lead to unintended metabolic consequences that require careful monitoring.

Q3: Which animal models are most appropriate for studying FGH10019 toxicity?

A3: Standard rodent models (mice, rats) are typically used for initial toxicology studies. The choice of species should be guided by similarities in lipid metabolism to humans and the expression of relevant SREBP isoforms. Given the potential for liver-related side effects, models with a predisposition to metabolic syndromes, such as diet-induced obesity models, might be particularly informative.

Q4: How can I start a new in vivo study with FGH10019?

A4: It is crucial to begin with a dose-escalation study to determine the maximum tolerated dose (MTD). A common approach is the "3+3 design".[12][13] Start with a low dose, informed by in vitro efficacy data, and gradually increase the dose in subsequent cohorts of animals.[14] Careful daily monitoring for clinical signs of toxicity is essential during this phase.

Troubleshooting Guides

Issue 1: Unexpected Animal Morbidity or Mortality

If you observe unexpected sickness or death in your animal cohorts, consider the following troubleshooting steps:

• Immediate Dose Reduction or Cessation : Halt administration of FGH10019 to the affected cohort and any cohorts at higher doses.

• Necropsy and Histopathology : Perform a full necropsy on deceased animals to identify the cause of death. Pay close attention to the liver, kidneys, and gastrointestinal tract.

• Review Dosing and Formulation :

  • Double-check all dose calculations and the concentration of your dosing solution.

  • Ensure the vehicle is appropriate and non-toxic at the volume administered.

  • Assess the stability and solubility of FGH10019 in your formulation.

• Refine the Dosing Regimen :

  • Consider reducing the dosing frequency (e.g., from daily to every other day).

  • Explore alternative routes of administration if oral gavage is causing distress.

Issue 2: Signs of Liver Toxicity (e.g., Jaundice, Abnormal Behavior)

Given that the liver is a potential target for toxicity due to SREBP inhibition, it is critical to monitor liver function.

• Monitor Liver Enzymes : Collect blood samples to measure plasma levels of key liver enzymes:

  • Alanine aminotransferase (ALT)

  • Aspartate aminotransferase (AST)

  • Alkaline phosphatase (ALP) A significant elevation in these enzymes is indicative of liver damage.[15]

• Assess Liver Function : Measure markers of liver function such as bilirubin (B190676) and albumin.[16]

• Histopathological Analysis : At the end of the study, or if animals are euthanized due to toxicity, perform a thorough histopathological examination of liver tissue. Look for signs of steatosis, inflammation, necrosis, and fibrosis.

• Dose Adjustment : If signs of liver toxicity are observed, reduce the dose of FGH10019 in subsequent cohorts. The goal is to find a dose that maintains efficacy while minimizing liver damage.

Data Presentation

Table 1: Summary of Effects of SREBP Pathway Modulation in Animal Models (Illustrative)

Model/Compound	Animal Model	Key Findings	Potential Toxicities/Adverse Effects
SCAP Knockout	Mice (with PTEN deletion)	Reduced hepatic steatosis	Exacerbated liver injury, fibrosis, and carcinogenesis[8][9]
SREBP-2 Knockout	Mice	Embryonic lethality	Limb malformations, alopecia, reduced adipose tissue
Betulin (SREBP Inhibitor)	Mice	Ameliorated diet-induced obesity, reduced hyperlipidemia	Not specified in the provided results
FGH10019	Mice (xenograft model)	Potentiated anti-tumor activity of docetaxel[2]	Body weight was monitored, with no significant adverse effects noted at the tested dose[2]

Note: Specific quantitative toxicity data for FGH10019 (e.g., LD50, NOAEL) is not currently available in the public domain. Researchers should establish these values empirically.

Table 2: Template for In Vivo Dose-Escalation Study Data Collection

Dose Level (mg/kg)	Number of Animals	Clinical Observations (e.g., weight loss, lethargy)	Dose-Limiting Toxicities (DLTs) Observed	Serum ALT/AST Levels (U/L)

Experimental Protocols

Protocol 1: In Vivo Dose-Escalation Study ("3+3" Design)

Objective : To determine the maximum tolerated dose (MTD) of FGH10019.

Methodology :

• Animal Model : Select a suitable rodent species (e.g., C57BL/6 mice).

• Starting Dose : Choose a starting dose based on in vitro IC50 values and any available preliminary in vivo data. A common starting point is 1/10th of the lowest dose showing efficacy in preliminary studies.

• Dose Escalation : Doses can be escalated in subsequent cohorts using a modified Fibonacci sequence or half-log intervals.[14]

• "3+3" Cohort Design :[12][13]

  • Enroll 3 animals in the first dose cohort.

  • Observe for a predefined period (e.g., 21 days) for dose-limiting toxicities (DLTs). DLTs should be clearly defined before the study begins (e.g., >20% body weight loss, significant elevation of liver enzymes, severe clinical signs).

  • If 0/3 animals experience a DLT, escalate to the next dose level.

  • If 1/3 animals experience a DLT, enroll 3 more animals at the same dose level.

    • If 1/6 animals experience a DLT, escalate to the next dose level.

    • If ≥2/6 animals experience a DLT, the MTD has been exceeded. The previous dose level is considered the MTD.

  • If ≥2/3 animals experience a DLT, the MTD has been exceeded. The previous dose level is considered the MTD.

• Monitoring : Record body weight, food and water intake, and clinical signs of toxicity daily. Collect blood for hematology and clinical chemistry at baseline and at the end of the observation period.

Protocol 2: Monitoring Liver Toxicity

Objective : To assess the potential for FGH10019-induced liver injury.

Methodology :

• Blood Collection : Collect blood samples via a suitable method (e.g., tail vein, retro-orbital sinus) at baseline, mid-study, and termination.

• Serum Biomarkers : Analyze serum for:

  • Liver Enzymes : ALT, AST, ALP[15]

  • Liver Function : Total bilirubin, albumin[16]

• Histopathology :

  • At the end of the study, euthanize animals and perform a gross examination of the liver.

  • Fix liver tissue in 10% neutral buffered formalin.

  • Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E).

  • A board-certified veterinary pathologist should examine the slides for evidence of hepatocellular necrosis, inflammation, steatosis, and fibrosis.

Visualizations

References

• 1. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 2. researchgate.net [researchgate.net]
• 3. SREBP Pathway → Area → Sustainability [lifestyle.sustainability-directory.com]
• 4. Role of SREBPs in Liver Diseases: A Mini-review [xiahepublishing.com]
• 5. researchgate.net [researchgate.net]
• 6. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibiting SCAP/SREBP exacerbates liver injury and carcinogenesis in murine nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Physiological Suppression of Lipotoxic Liver Damage by Complementary Actions of HDAC3 and SCAP/SREBP - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dose Escalation Methods in Phase I Cancer Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 14. nc3rs.org.uk [nc3rs.org.uk]
• 15. researchgate.net [researchgate.net]
• 16. Profile of Liver Function in Mice After High Dose of Psidium guajava Linn. Extract Treatment – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

FGH10019 Technical Support Center: Enhancing Efficacy in Cancer Cell Lines

Welcome to the FGH10019 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing FGH10019, a novel Sterol Regulatory Element-Binding Protein (SREBP) inhibitor, in cancer cell line experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to optimize your research and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of FGH10019?

A1: FGH10019 is a potent and specific inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs).[1][2] It functions by targeting SREBP-dependent lipogenesis, a metabolic pathway often upregulated in cancer cells to support rapid growth and proliferation. By inhibiting SREBPs, FGH10019 disrupts the synthesis of cholesterol and fatty acids, leading to alterations in the cancer cell lipidome.

Q2: How does FGH10019 enhance the efficacy of chemotherapeutic agents like docetaxel (B913)?

A2: FGH10019 has been shown to synergize with docetaxel, particularly in prostate cancer cell lines. The inhibition of SREBP-dependent lipogenesis by FGH10019 leads to a shift in the cellular lipid composition, resulting in increased membrane permeability. This altered membrane fluidity facilitates higher intracellular accumulation of docetaxel, thereby enhancing its cytotoxic effects.

Q3: What is the recommended starting concentration and treatment duration for FGH10019 in cell culture experiments?

A3: Based on published studies, a starting concentration of 5 µM FGH10019 is recommended for in vitro experiments. Treatment durations typically range from 24 to 72 hours, depending on the cell line and the specific assay being performed. For combination studies with docetaxel in prostate cancer cell lines, 1 nM of docetaxel has been used effectively with 5 µM FGH10019. However, it is crucial to perform a dose-response curve for your specific cell line to determine the optimal concentration.

Q4: How should I prepare and store FGH10019?

A4: FGH10019 is supplied as a powder and should be stored at -20°C for long-term stability (up to 3 years). Solutions of FGH10019 are reported to be unstable and should be prepared fresh for each experiment. It is soluble in DMSO. For a 10 mM stock solution, dissolve 3.73 mg of FGH10019 in 1 mL of DMSO.

Q5: Are there any known off-target effects of FGH10019?

A5: While FGH10019 is designed as a specific SREBP inhibitor, like all small molecules, it may have potential off-target effects. FGH10019 belongs to the diarylthiazole class of compounds. While a specific off-target kinase profile for FGH10019 is not publicly available, researchers should be mindful of potential off-target activities. It is recommended to include appropriate controls in your experiments, such as using a structurally different SREBP inhibitor or employing genetic knockdown of SREBP1/2 to confirm that the observed phenotype is on-target.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with FGH10019.

Problem	Possible Cause	Suggested Solution
High variability in cell viability results between experiments.	1. Inconsistent cell density at the time of treatment. Cell density can influence the response to SREBP inhibitors. 2. Degradation of FGH10019 solution. FGH10019 solutions are unstable. 3. Variations in serum concentration. Serum contains lipids that can affect the efficacy of SREBP inhibitors.	1. Ensure consistent cell seeding density and allow cells to adhere and enter logarithmic growth phase before treatment. 2. Always prepare fresh FGH10019 solutions from a powdered stock for each experiment. 3. Use a consistent and defined serum concentration in your cell culture media. Consider using lipid-depleted serum for more controlled experiments.
Lower than expected efficacy of FGH10019.	1. Sub-optimal concentration for the specific cell line. IC50 values can vary significantly between cell lines. 2. High lipid content in the cell culture medium. Exogenous lipids can rescue cells from the effects of SREBP inhibition. 3. Cell line is not dependent on de novo lipogenesis. Some cancer cell lines may rely more on scavenging exogenous lipids.	1. Perform a dose-response experiment to determine the IC50 of FGH10019 for your cell line of interest. 2. Reduce the serum concentration or use lipid-depleted serum in your culture medium. 3. Assess the expression levels of SREBP1 and its target genes (e.g., FASN, HMGCR) in your cell line to confirm pathway activity.
Unexpected cell morphology changes.	1. On-target effect of lipidome disruption. Inhibition of lipogenesis can alter membrane composition and cellular structures. 2. Potential off-target effects.	1. Document any morphological changes with microscopy. These could be indicative of the compound's mechanism of action. 2. Compare the observed morphology with that of cells treated with other SREBP inhibitors or with SREBP knockdown to distinguish on-target from potential off-target effects.
Difficulty in detecting changes in SREBP1 protein levels by Western blot.	1. Antibody not specific for both precursor and mature forms. SREBP1 exists as a precursor (~125 kDa) and a mature, nuclear form (~68 kDa). 2. Inefficient nuclear extraction. The mature, active form of SREBP1 is located in the nucleus.	1. Use an antibody validated to detect both forms of SREBP1. 2. Perform subcellular fractionation to enrich for the nuclear fraction to improve the detection of the mature SREBP1.

Quantitative Data Summary

The following tables summarize the available quantitative data for FGH10019 in prostate cancer cell lines. Researchers are encouraged to generate similar data for their cell lines of interest.

Table 1: IC50 Values of FGH10019 in Prostate Cancer Cell Lines

Cell Line	IC50 (µM)
C4-2	~15
22RV1	~22
PC3	~9
DU145	~18

Data derived from studies on prostate cancer cell lines. IC50 values can vary based on experimental conditions.

Table 2: Synergistic Effects of FGH10019 and Docetaxel in Prostate Cancer Cell Lines

Cell Line	FGH10019 Concentration (µM)	Docetaxel Concentration (nM)	Observation
C4-2	5	1	Significant additive suppression of cell growth
22RV1	5	1	Significant additive suppression of cell growth
PC3	5	1	Significant additive suppression of cell growth
DU145	5	1	Significant additive suppression of cell growth

Combination effects are often assessed using the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Allow cells to adhere overnight.

• Treatment: The next day, replace the medium with fresh medium containing various concentrations of FGH10019, docetaxel, or the combination. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Determine IC50 values using non-linear regression analysis.

Western Blot for SREBP1

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Nuclear/Cytoplasmic Fractionation (Optional but Recommended): To specifically analyze the mature form of SREBP1, perform nuclear and cytoplasmic extraction using a commercial kit.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against SREBP1 (recognizing both precursor and mature forms) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin for whole-cell lysates, Lamin B1 for nuclear fractions).

Lipid Profiling by Mass Spectrometry (General Workflow)

• Cell Harvesting and Lipid Extraction: After treatment, harvest the cells and perform lipid extraction using a methyl-tert-butyl ether (MTBE)-based method.

• Sample Preparation: Dry the lipid extract under a stream of nitrogen and reconstitute it in an appropriate solvent for mass spectrometry analysis.

• Mass Spectrometry Analysis: Analyze the lipid extracts using a high-resolution mass spectrometer coupled with liquid chromatography (LC-MS).

• Data Analysis: Process the raw data using specialized lipidomics software to identify and quantify individual lipid species. Perform statistical analysis to identify significant changes in the lipid profiles between different treatment groups.

Visualizations

Caption: FGH10019 inhibits SREBP activation and subsequent lipogenesis.

Caption: A typical workflow for evaluating FGH10019 in cancer cells.

Caption: A logical approach to troubleshooting FGH10019 experiments.

References

• 1. A high-throughput screening platform identifies FDA-approved drugs that inhibit SREBP pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

FGH10019 Experimental Results: Technical Support Center

This guide provides troubleshooting tips and answers to frequently asked questions for researchers using FGH10019.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for FGH10019?

For long-term storage, FGH10019 should be stored as a lyophilized powder at -20°C. For short-term storage, a stock solution can be prepared in DMSO and stored at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

Q2: What is the optimal solvent for FGH10019?

FGH10019 is soluble in DMSO at a concentration of up to 50 mM. For cell culture experiments, it is recommended to dilute the DMSO stock solution in the appropriate cell culture medium to the final working concentration. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Q3: What is the known mechanism of action for FGH10019?

FGH10019 is a potent and selective inhibitor of the kinase "Kinase-A" in the XYZ signaling pathway. By inhibiting Kinase-A, FGH10019 blocks the downstream phosphorylation of "Protein-B," leading to an anti-proliferative effect in susceptible cell lines.

Caption: The XYZ signaling pathway with the inhibitory action of FGH10019 on Kinase-A.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values

Possible Cause 1: Cell Seeding Density

Inconsistent cell numbers at the start of the experiment can lead to variability in IC50 values.

• Recommendation: Ensure a uniform single-cell suspension before seeding. Perform a cell count for each experiment and visually inspect plates for even cell distribution after seeding.

Possible Cause 2: FGH10019 Degradation

Improper storage or multiple freeze-thaw cycles of the FGH10019 stock solution can lead to its degradation.

• Recommendation: Aliquot the FGH10019 stock solution into single-use vials to avoid repeated freeze-thaw cycles. Always use a fresh aliquot for each experiment.

Parameter	Condition A	Condition B	Condition C
Cell Line	CancerCell-1	CancerCell-1	CancerCell-1
Seeding Density (cells/well)	2,000	5,000	10,000
FGH10019 IC50 (nM)	15 ± 2.1	55 ± 4.5	110 ± 8.9
Caption: Table showing the effect of initial cell seeding density on the IC50 of FGH10019.

Issue 2: High Background Signal in Western Blots

Possible Cause 1: Insufficient Washing

Inadequate washing steps can leave residual antibodies, leading to high background.

• Recommendation: Increase the number and duration of washes with TBST buffer between antibody incubations.

Possible Cause 2: Antibody Concentration Too High

Using a primary or secondary antibody at a concentration that is too high can result in non-specific binding.

• Recommendation: Titrate your primary and secondary antibodies to determine the optimal working concentration.

Caption: A troubleshooting decision tree for high background in Western blot experiments.

Experimental Protocols

Protocol 1: Cell Viability (MTS) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• FGH10019 Treatment: Prepare serial dilutions of FGH10019 in complete medium. Add 100 µL of the diluted compound to the respective wells and incubate for 48 hours.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well and incubate for 2-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control (DMSO) wells and plot the dose-response curve to determine the IC50 value.

Caption: The experimental workflow for a cell viability (MTS) assay.

Protocol 2: Western Blot for Phospho-Protein-B

• Cell Lysis: Treat cells with FGH10019 for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-Protein-B and total Protein-B overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and a chemiluminescence imaging system.

Technical Support Center: Cell Viability Assays with FGH10019 Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on conducting cell viability assays with FGH10019, a novel inhibitor of Sterol Regulatory Element-Binding Protein (SREBP).

Frequently Asked Questions (FAQs)

Q1: What is FGH10019 and what is its mechanism of action?

FGH10019 is a small molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs) with a reported IC50 of 1 µM.[1] SREBPs are transcription factors that play a crucial role in regulating the synthesis of cholesterol and fatty acids. By inhibiting SREBP, FGH10019 disrupts de novo lipogenesis. This alteration in lipid metabolism can lead to changes in the composition of the cell membrane, potentially increasing its permeability. This mechanism has been shown to enhance the cytotoxic effects of chemotherapeutic agents like docetaxel (B913) in prostate cancer cells.[2]

Q2: How does FGH10019 affect cell viability?

By inhibiting lipid biosynthesis, FGH10019 can impact cell proliferation and survival. The disruption of normal lipid metabolism can be detrimental to cancer cells, which often exhibit upregulated lipogenesis to support rapid growth and membrane synthesis. FGH10019 has been shown to induce apoptosis, particularly when used in combination with other anti-cancer drugs.[2]

Q3: Which cell viability assay is best to use with FGH10019?

The choice of assay depends on the specific research question.

• For assessing metabolic activity: Tetrazolium-based assays (MTT, MTS, XTT) or resazurin-based assays are commonly used. However, given that FGH10019 directly targets cellular metabolism, these assays might yield results that reflect a cytostatic effect (inhibition of proliferation) rather than direct cytotoxicity.[3][4]

• For quantifying viable cells based on ATP levels: ATP-based luminescent assays are a sensitive alternative that also reflects metabolic health.

• For measuring cytotoxicity (cell death): A Lactate Dehydrogenase (LDH) release assay, which measures membrane integrity, is a suitable choice.

• For specifically detecting apoptosis: Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is the gold standard for differentiating between viable, apoptotic, and necrotic cells.

It is highly recommended to use at least two different assays based on different principles to validate your findings. For example, pairing a metabolic assay with a cytotoxicity or apoptosis assay can provide a more complete picture of FGH10019's effects.[4]

Troubleshooting Guides

Problem 1: I see a decrease in signal in my MTT/resazurin (B115843) assay, but microscopy shows the cells are still attached and appear viable.

• Potential Cause: FGH10019, as a metabolic inhibitor, may be reducing the metabolic activity of the cells without immediately causing cell death. Tetrazolium and resazurin assays measure metabolic function, so a decrease in signal can indicate a cytostatic effect rather than cytotoxicity.[3][4]

• Troubleshooting Steps:

  • Confirm with a different assay: Use an assay that measures a non-metabolic endpoint, such as an LDH assay for membrane integrity or a direct cell count using Trypan Blue exclusion. An Annexin V/PI apoptosis assay can also definitively distinguish between viable, apoptotic, and necrotic cells.

  • Perform a time-course experiment: The cytotoxic effects of FGH10019 may be delayed. Extending the treatment duration (e.g., 48, 72 hours) might reveal a cytotoxic effect that is not apparent at earlier time points.

  • Cell-free control: To rule out direct interference of FGH10019 with the assay reagents, incubate the compound with the assay reagent in cell-free media. A change in color or fluorescence would indicate direct interference.

Problem 2: My cell viability results are inconsistent between experiments.

• Potential Cause: Inconsistent results can arise from several factors, including cell seeding density, compound stability, and pipetting errors.

• Troubleshooting Steps:

  • Optimize cell seeding density: Ensure that cells are in the logarithmic growth phase and that the seeding density is consistent across all plates and experiments.

  • Check compound stability: FGH10019 solutions may be unstable.[1] It is recommended to prepare fresh stock solutions for each experiment and avoid repeated freeze-thaw cycles.

  • Ensure proper mixing: After adding FGH10019 to the wells, ensure thorough mixing to achieve a uniform concentration.

  • Minimize edge effects: The outer wells of a microplate are prone to evaporation. It is best practice to fill these wells with sterile PBS or media and not use them for experimental data.

Problem 3: I observe an increase in signal at low concentrations of FGH10019 in my metabolic assay.

• Potential Cause: Some compounds can induce a stress response at sub-lethal concentrations, leading to a temporary increase in metabolic activity.[3] This can result in an apparent increase in "viability" in assays like MTT or resazurin.

• Troubleshooting Steps:

  • Widen the concentration range: Test a broader range of FGH10019 concentrations to ensure you capture the full dose-response curve, including the inhibitory phase at higher concentrations.

  • Validate with a non-metabolic assay: Use an alternative assay, such as an LDH or Annexin V/PI assay, to determine if the observed increase in metabolic activity corresponds to an actual increase in cell number or is a metabolic artifact.

Data Presentation

The following tables summarize quantitative data from a study investigating the effects of FGH10019 in combination with docetaxel on prostate cancer cell lines.

Table 1: Apoptosis in Prostate Cancer Cells Treated with FGH10019 and Docetaxel for 72 hours

Cell Line	Treatment	% Early Apoptotic Cells (Mean ± SD)	% Late Apoptotic/Necrotic Cells (Mean ± SD)
C4-2	Vehicle	2.1 ± 0.5	3.2 ± 0.7
1 nM Docetaxel	5.3 ± 1.1	6.8 ± 1.3
5 µM FGH10019	4.5 ± 0.9	5.1 ± 1.0
Docetaxel + FGH10019	12.7 ± 2.5	15.4 ± 3.1
PC3	Vehicle	1.8 ± 0.4	2.5 ± 0.6
1 nM Docetaxel	4.2 ± 0.8	5.9 ± 1.2
5 µM FGH10019	3.9 ± 0.7	4.7 ± 0.9
Docetaxel + FGH10019	10.5 ± 2.1	13.8 ± 2.7

Data adapted from a study on the synergistic effects of FGH10019 and docetaxel.[2] The values represent the percentage of cells in early and late stages of apoptosis as determined by FACS analysis.

Experimental Protocols

MTT Cell Viability Assay

This protocol is for determining cell viability based on the metabolic reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by viable cells.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Treat cells with various concentrations of FGH10019 (and/or other compounds) and appropriate vehicle controls. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing formazan (B1609692) crystals to form.

• Solubilization: Carefully aspirate the media and add 100 µL of DMSO or another suitable solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Mix thoroughly and read the absorbance at 570 nm using a microplate reader.

Annexin V/PI Apoptosis Assay

This protocol is for the detection of apoptosis by flow cytometry.

• Cell Treatment: Treat cells with FGH10019 and controls for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like trypsin.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Visualizations

Signaling Pathway

Caption: SREBP signaling pathway and the inhibitory action of FGH10019.

Experimental Workflow

Caption: General workflow for assessing cell viability after FGH10019 treatment.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

FGH10019 Technical Support Center: Addressing Poor Aqueous Solubility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the poor aqueous solubility of FGH10019.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of FGH10019?

A1: The recommended solvent for preparing a stock solution of FGH10019 is dimethyl sulfoxide (B87167) (DMSO). FGH10019 is known to be soluble in DMSO at a concentration of ≥ 38 mg/mL (101.74 mM).[1] It is crucial to use a fresh, anhydrous grade of DMSO, as hygroscopic DMSO can negatively impact the solubility of the compound.[1]

Q2: My FGH10019 precipitated when I diluted the DMSO stock solution into my aqueous buffer/media. What should I do?

A2: Precipitation upon dilution of a DMSO stock solution into an aqueous medium is a common issue for hydrophobic compounds. Here are several troubleshooting steps you can take:

• Decrease the final concentration: The most straightforward approach is to lower the final concentration of FGH10019 in your aqueous solution.

• Increase the percentage of DMSO: While high concentrations of DMSO can be toxic to cells, a final concentration of up to 0.5% (v/v) is often tolerated in cell-based assays. However, it is essential to include a vehicle control (media with the same percentage of DMSO) in your experiments.

• Use a pre-warmed aqueous solution: Gently warming your buffer or media before adding the FGH10019 stock solution can sometimes help to keep the compound in solution. Ensure the temperature is compatible with your experimental setup.

• Try alternative solubilization strategies: If the above steps are not successful, you may need to explore more advanced formulation techniques. These can include the use of co-solvents, surfactants, or cyclodextrins.[2][3][4]

Q3: Are there any alternative solvents to DMSO for FGH10019?

A3: While DMSO is the most commonly reported solvent, other organic solvents like ethanol (B145695) may also be viable for creating a stock solution.[1] However, the solubility of FGH10019 in ethanol has not been widely reported. It is recommended to test solubility on a small scale first. When using alternative solvents, it is equally important to consider their compatibility with your specific experimental system and to include appropriate vehicle controls.

Q4: How should I store my FGH10019 stock solution?

A4: FGH10019 solutions are noted to be unstable.[2] It is recommended to prepare stock solutions fresh for each experiment.[2] If short-term storage is necessary, aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1][3]

Troubleshooting Guides

Issue: Precipitate formation in aqueous solution

This guide provides a systematic approach to troubleshooting precipitation issues when diluting your FGH10019 stock solution.

Caption: Troubleshooting workflow for addressing precipitation of FGH10019.

Quantitative Data

Solvent	Reported Solubility	Molar Concentration	Reference
DMSO	≥ 38 mg/mL	101.74 mM	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM FGH10019 Stock Solution in DMSO

Materials:

• FGH10019 powder (Molecular Weight: 373.49 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Calculate the required mass of FGH10019:

  • For 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (g) = 0.010 mol/L x 0.001 L x 373.49 g/mol = 0.0037349 g = 3.73 mg

• Weigh FGH10019:

  • Carefully weigh out 3.73 mg of FGH10019 powder and place it into a clean microcentrifuge tube.

• Add DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the FGH10019 powder.

• Dissolve the compound:

  • Vortex the tube for 1-2 minutes until the FGH10019 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Storage:

  • As FGH10019 solutions are unstable, it is best to use the stock solution immediately.[2] If storage is required, aliquot into single-use volumes and store at -20°C or -80°C for a short period.[1][3]

Protocol 2: General Method for Improving Aqueous Solubility using a Co-solvent

This protocol provides a general approach for using a co-solvent like PEG300, which is often used in in-vivo formulations.

References

• 1. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]

Reference Data & Comparative Studies

FGH10019 vs. Fatostatin: A Comparative Guide to SREBP Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent small molecule inhibitors of Sterol Regulatory Element-Binding Protein (SREBP) activation: FGH10019 and fatostatin (B527787). The objective is to present a comprehensive overview of their performance, supported by available experimental data, to aid in the selection and application of these compounds in research and drug development.

Introduction

Sterol Regulatory Element-Binding Proteins (SREBPs) are key transcription factors that regulate the biosynthesis of cholesterol and fatty acids. Their dysregulation is implicated in various metabolic diseases and cancers, making them attractive therapeutic targets. Both FGH10019 and fatostatin inhibit the activation of SREBPs, thereby blocking lipogenesis. This guide delves into their mechanisms of action, potency, and potential off-target effects based on published literature.

Mechanism of Action

Both FGH10019 and fatostatin are reported to inhibit the SREBP pathway by preventing the transport of SREBP from the endoplasmic reticulum (ER) to the Golgi apparatus, a critical step for its proteolytic activation.

Fatostatin directly binds to the SREBP Cleavage-Activating Protein (SCAP), a chaperone protein that escorts SREBPs from the ER to the Golgi.[1][2] This binding event blocks the ER-to-Golgi translocation of the SREBP-SCAP complex, thereby preventing the cleavage and activation of SREBPs.[1][2]

FGH10019 is described as a novel and more potent SREBP inhibitor.[3] While its precise binding partner and mechanism are less extensively detailed in publicly available literature, it is suggested to be an improved derivative of fatostatin, implying a similar mechanism of action involving the disruption of the SREBP-SCAP pathway.

SREBP Signaling Pathway and Inhibition

The following diagram illustrates the SREBP activation pathway and the points of inhibition by FGH10019 and fatostatin.

Caption: SREBP activation pathway and points of inhibition.

Performance Data

The following tables summarize the available quantitative data for FGH10019 and fatostatin. It is important to note that much of the data comes from different studies and experimental systems, which may not be directly comparable.

Compound	Assay	Cell Line	IC50	Reference
FGH10019	SREBP Inhibition	Not Specified	1 µM	[3]
Fatostatin	SREBP-2 Activation (Luciferase)	CHO-K1	5.6 µM	[4]
Fatostatin	SREBP Activation	Mammalian Cells	2.5 - 10 µM	[1]
Fatostatin	HMGCS1 Expression	CHO cells	2.5 - 10 µM	[1]

Table 1: In Vitro Potency of FGH10019 and Fatostatin

Compound	Study Type	Model	Dose	Key Findings	Reference
Fatostatin	In vivo	C4-2B Xenograft	15 mg/kg	Significantly inhibited tumor growth and decreased serum PSA.	[5]
Fatostatin	In vivo	ob/ob mice	Not Specified	Reduced body weight and hepatic fat accumulation.	[2]

Table 2: In Vivo Efficacy Data for Fatostatin

Off-Target Effects

A critical consideration in the use of small molecule inhibitors is their selectivity.

Fatostatin has been shown to have notable off-target effects. Studies have demonstrated that fatostatin can inhibit cell growth through a SCAP-independent mechanism.[1] Furthermore, it has been observed to cause a general delay in ER-to-Golgi transport of proteins other than SREBP, such as the vesicular stomatitis virus glycoprotein (B1211001) (VSVG).[1] This suggests that while fatostatin is a valuable tool for studying SREBP, its effects on cellular processes may not be exclusively due to SREBP inhibition. Some studies also link fatostatin's anti-cancer properties to the inhibition of cell division by affecting mitotic microtubule spindle assembly.[6]

FGH10019 is reported to be a more potent SREBP inhibitor, which may suggest a better selectivity profile. However, there is currently a lack of publicly available, detailed studies on the off-target effects of FGH10019. Further investigation, for instance through proteome-wide thermal shift assays or other unbiased screening methods, would be necessary to fully characterize its selectivity.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducing and building upon existing findings.

SREBP Cleavage Assay (Western Blot)

This assay is used to directly measure the inhibition of SREBP processing.

Caption: Workflow for SREBP Cleavage Assay.

Protocol:

• Cell Culture: Plate cells (e.g., LNCaP, C4-2B) and grow to desired confluency.[5]

• Treatment: Treat cells with varying concentrations of FGH10019, fatostatin, or vehicle control for a specified time (e.g., 24 hours).[5]

• Protein Extraction: Harvest cells and lyse to extract total protein.

• Quantification: Determine protein concentration using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate proteins by size on a polyacrylamide gel.

• Western Blot: Transfer separated proteins to a membrane (e.g., PVDF).

• Antibody Incubation: Probe the membrane with primary antibodies specific for the N-terminal (nuclear) and C-terminal (precursor) forms of SREBP-1 and SREBP-2.[5]

• Detection: Use a secondary antibody conjugated to a detectable marker (e.g., HRP) and a suitable substrate for visualization.

• Analysis: Quantify the band intensities for the precursor and mature nuclear forms of SREBP to determine the extent of cleavage inhibition.

SREBP Reporter Gene Assay (Luciferase Assay)

This assay measures the transcriptional activity of SREBPs.

Caption: Workflow for SREBP Reporter Gene Assay.

Protocol:

• Cell Culture: Plate cells (e.g., CHO-K1, NIH-3T3) in a multi-well plate.[4][7]

• Transfection: Co-transfect cells with a luciferase reporter plasmid containing SRE elements upstream of the luciferase gene and a control plasmid (e.g., Renilla luciferase) for normalization.[7]

• Treatment: After allowing for plasmid expression, treat the cells with the test compounds (FGH10019 or fatostatin) at various concentrations.[4]

• Cell Lysis: Lyse the cells to release the luciferase enzymes.

• Luciferase Assay: Measure the luminescence generated by both the SRE-driven luciferase and the control luciferase using a luminometer and appropriate substrates.

• Data Analysis: Normalize the SRE-luciferase activity to the control luciferase activity to account for variations in transfection efficiency and cell number. Compare the normalized activity in treated cells to that of vehicle-treated controls to determine the inhibition of SREBP transcriptional activity.

Conclusion

Both FGH10019 and fatostatin are valuable chemical tools for inhibiting the SREBP pathway.

• Fatostatin is a well-characterized SREBP inhibitor with a known mechanism of action involving SCAP binding. However, researchers should be aware of its potential off-target effects, including general inhibition of ER-to-Golgi transport and SCAP-independent effects on cell proliferation.

• FGH10019 emerges as a more potent inhibitor of SREBP activation in vitro. While its detailed mechanism and selectivity profile are not as extensively documented as those of fatostatin, its higher potency suggests it may be a more specific tool for targeting the SREBP pathway.

The choice between FGH10019 and fatostatin will depend on the specific experimental context. For studies requiring a highly potent SREBP inhibitor, FGH10019 may be the preferred choice. However, when interpreting results, particularly those related to broader cellular processes, the potential for off-target effects, as demonstrated for fatostatin, should be considered for both compounds until a more comprehensive selectivity profile for FGH10019 is available. Further head-to-head comparative studies are warranted to fully elucidate the relative advantages of these two important research compounds.

References

• 1. Fatostatin blocks ER exit of SCAP but inhibits cell growth in a SCAP-independent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small molecule that blocks fat synthesis by inhibiting the activation of SREBP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Fatostatin Displays High Anti-Tumor Activity in Prostate Cancer by Blocking SREBP-Regulated Metabolic Pathways and Androgen Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatostatin Inhibits Cancer Cell Proliferation by Affecting Mitotic Microtubule Spindle Assembly and Cell Division - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Novel Genes and Pathways Regulating SREBP Transcriptional Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to FGH10019 and Betulin in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two compounds with demonstrated potential in oncology research: FGH10019, a novel synthetic inhibitor of sterol regulatory element-binding proteins (SREBPs), and Betulin (B1666924), a naturally occurring pentacyclic triterpene. This document outlines their distinct mechanisms of action, summarizes their performance based on available experimental data, and provides detailed experimental protocols for key assays cited.

At a Glance: FGH10019 vs. Betulin

Feature	FGH10019	Betulin
Compound Type	Diarylthiazole derivative (Synthetic)	Lupane-type pentacyclic triterpene (Natural)
Primary Mechanism of Action	Inhibition of SREBP activation	Induction of apoptosis via the mitochondrial pathway
Therapeutic Strategy	Primarily investigated as a chemosensitizer	Investigated as a direct cytotoxic agent
Reported IC50	~1 µM (for SREBP-2 maturation inhibition)[1]	Varies by cell line (typically 2-40 µM for cytotoxicity)[2][3][4]
In Vivo Efficacy	Enhances docetaxel's anti-tumor activity in prostate cancer xenografts[5]	Suppresses tumor growth in various xenograft models[4]
Clinical Development	Preclinical	Limited clinical studies, mainly for non-cancer indications

Data Presentation: Quantitative Comparison

FGH10019: SREBP Inhibition and Chemosensitization

FGH10019's primary role in cancer research has been explored as an agent that enhances the efficacy of existing chemotherapies. Its potency is therefore measured by its ability to inhibit its molecular target, SREBP, and its synergistic effect with other drugs.

Parameter	Value	Cell Line/Model	Source
IC50 (SREBP-2 maturation)	~1 µM	CHO-K1 cells	[1]
In Vitro Combination (with Docetaxel)	5 µM FGH10019 + 1 nM Docetaxel (B913)	Human prostate cancer cells	[5]
In Vivo Combination (with Docetaxel)	20 mg/kg FGH10019 + 4 mg/kg Docetaxel	PC3 xenograft model	[5]

Betulin: In Vitro Cytotoxicity

Betulin has demonstrated direct cytotoxic effects across a wide range of cancer cell lines. The half-maximal inhibitory concentration (IC50) for cell viability is a key metric of its performance. It is important to note that IC50 values can vary between studies due to differences in experimental conditions.[2]

Cancer Type	Cell Line	IC50 (µM)	Source
Leukemia	MV4-11	18.16	[3]
Lung Cancer	A549	15.51	[3]
Prostate Cancer	PC-3	32.46	[3]
Breast Cancer	MCF-7	38.82	[3]
Pancreatic Carcinoma	EPP85-181P	21.09 - 26.5	[4]
Gastric Carcinoma	EPG85-257P	10.97 - 18.74	[4]
Ovarian Carcinoma	Primary Culture	2.8 - 3.4	[2]
Cervical Carcinoma	Primary Culture	2.8 - 3.4	[2]
Glioblastoma	Primary Culture	2.8 - 3.4	[2]

Signaling Pathways and Mechanisms of Action

FGH10019: Targeting Cancer Cell Metabolism through SREBP Inhibition

FGH10019 functions by inhibiting the activation of Sterol Regulatory Element-Binding Proteins (SREBPs), which are key transcription factors that regulate the synthesis of cholesterol and fatty acids.[5] In cancer cells, which often exhibit upregulated lipogenesis to support rapid proliferation and membrane synthesis, inhibiting SREBPs can lead to a metabolic crisis. Furthermore, the alteration of the lipid composition of the cell membrane can increase its permeability to other cytotoxic agents.[5]

Caption: FGH10019 inhibits SREBP activation, leading to reduced lipogenesis and enhanced chemosensitivity.

Betulin: Induction of Apoptosis via the Intrinsic Pathway

Betulin and its derivatives, such as betulinic acid, are known to induce apoptosis in cancer cells through the mitochondrial (intrinsic) pathway.[6] This process involves the permeabilization of the mitochondrial outer membrane, leading to the release of pro-apoptotic factors like cytochrome c into the cytoplasm. This, in turn, activates a cascade of caspases, ultimately resulting in programmed cell death. A key feature of betulin is its reported selectivity for cancer cells, with lower toxicity observed in normal cells.[3]

Caption: Betulin induces apoptosis through the mitochondrial pathway by activating pro-apoptotic proteins.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay for Betulin)

This protocol is a representative method for determining the cytotoxic effects of betulin on cancer cells.

Caption: Workflow for determining the in vitro cytotoxicity of Betulin using an MTT assay.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of betulin in culture medium. Replace the existing medium with the medium containing different concentrations of betulin. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the concentration of betulin to determine the IC50 value using non-linear regression analysis.

Annexin V/PI Apoptosis Assay (Flow Cytometry for Betulin)

This protocol is used to quantify apoptosis induced by betulin.

• Cell Treatment: Seed cells in a 6-well plate and treat with betulin at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

In Vivo Chemosensitization Study (FGH10019 and Docetaxel)

This protocol is a representative method for evaluating the in vivo efficacy of FGH10019 in combination with docetaxel in a prostate cancer xenograft model.[5]

• Animal Model: Use male immunodeficient mice (e.g., nude mice).

• Tumor Implantation: Subcutaneously inject human prostate cancer cells (e.g., PC3) into the flank of each mouse.

• Tumor Growth and Grouping: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-150 mm³), randomly assign mice to treatment groups (e.g., vehicle control, docetaxel alone, FGH10019 alone, and FGH10019 + docetaxel).

• Treatment Administration:

  • Administer FGH10019 orally at a dose of 20 mg/kg, three times per week.

  • Administer docetaxel via intraperitoneal injection at a dose of 4 mg/kg, twice per week.

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study (e.g., after 6 weeks or when tumors reach a predetermined size), euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., western blotting, immunohistochemistry).

• Data Analysis: Compare tumor growth inhibition between the different treatment groups.

Conclusion

FGH10019 and betulin represent two distinct and promising avenues in cancer research. FGH10019's mechanism of targeting cancer metabolism by inhibiting SREBP makes it a strong candidate for combination therapies, potentially overcoming drug resistance and enhancing the efficacy of existing treatments. In contrast, betulin's ability to selectively induce apoptosis in cancer cells highlights its potential as a standalone cytotoxic agent derived from a natural source.

The choice between these compounds for a particular research direction will depend on the specific cancer type, the therapeutic strategy being investigated (e.g., monotherapy vs. combination therapy), and the molecular characteristics of the cancer cells. Further research is warranted for both compounds to fully elucidate their therapeutic potential and to explore their translation into clinical applications.

References

• 1. Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy | MDPI [mdpi.com]
• 2. Comprehensive Review on Betulin as a Potent Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparision of the Cytotoxic Effects of Birch Bark Extract, Betulin and Betulinic Acid Towards Human Gastric Carcinoma and Pancreatic Carcinoma Drug-sensitive and Drug-Resistant Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting SREBP-1-Mediated Lipogenesis as Potential Strategies for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Unveiling the Impact of FGH10019 on SREBP Target Genes: A Comparative Analysis

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This publication provides a detailed comparison of FGH10019, a potent inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), with other known SREBP pathway modulators. This guide is intended to offer an objective analysis of FGH10019's efficacy in regulating SREBP target genes, supported by experimental data and detailed methodologies for researchers seeking to validate these findings.

FGH10019 is an orally available small molecule that functions as a dual inhibitor of SREBF1 and SREBP-2.[1] Its mechanism of action involves impeding the translocation of SREBPs from the endoplasmic reticulum (ER) to the Golgi apparatus, a critical step in their activation. By preventing this transport, FGH10019 effectively curtails the transcription of genes regulated by SREBPs, which are pivotal in lipid biosynthesis and homeostasis.

Comparative Efficacy of SREBP Inhibitors

The following table summarizes the available quantitative data on FGH10019 and its alternatives, focusing on their impact on SREBP target gene expression and related cellular processes. It is important to note that direct comparative IC50 values for FGH10019 on specific SREBP target gene expression are not widely available in the public domain. The presented data is based on effective concentrations reported in various studies.

Compound	Target(s)	Mechanism of Action	Effective Concentration / IC50	Effect on SREBP Target Genes	Cell Lines/Model System
FGH10019	SREBF1, SREBP-2	Inhibits ER-to-Golgi translocation of SREBPs	5 µM (in combination studies)[2]	Downregulation of SREBP target genes involved in lipogenesis.[2]	Prostate cancer cells (C4-2, PC3)[2]
Fatostatin	SREBP-1, SREBP-2	Binds to SCAP, inhibiting ER-to-Golgi translocation of SREBPs[3]	IC50 (cell proliferation): 9.1 µM (C4-2B), 10.4 µM (LNCaP)[4]	Dose-dependent decrease in mRNA and protein levels of FASN and HMGCR.[4][5]	Prostate cancer cells (LNCaP, C4-2B), Endometrial cancer cells (Ishikawa, HEC-1A)[4][5]
PF-429242	Site-1 Protease (S1P)	Competitive inhibitor of S1P, preventing SREBP cleavage	IC50 (S1P): 0.175 µM. Effective concentration: 10 µM[6]	Downregulation of SREBP1-S1P dependent genes including ACS and LDLR.[6]	Renal cell carcinoma cells (RCC1)[6]
Betulin	SREBP maturation	Induces interaction of SCAP and Insig, inhibiting SREBP processing[7][8]	3 µg/ml	Reduced mRNA levels of cholesterol biosynthesis genes (HMGCS, HMGCR, SS) by 31-65%.[7]	CRL-1601 rat hepatocytes[7]
MSI-1	SREBP-1	Binds to SREBP-1	Not specified	Dose-dependent inhibition of SREBP-1 downstream genes (FASN, ACC, ACLY, SCD).	Lung squamous cell carcinoma cells

Experimental Protocols

Quantitative Real-Time PCR (qPCR) for SREBP Target Gene Expression

This protocol is designed to quantify the mRNA levels of SREBP target genes such as Fatty Acid Synthase (FASN), 3-hydroxy-3-methylglutaryl-CoA reductase (HMGCR), and Low-Density Lipoprotein Receptor (LDLR) following treatment with SREBP inhibitors.

a. Cell Culture and Treatment:

• Culture appropriate cell lines (e.g., HepG2, prostate cancer cell lines) in standard growth medium.

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with various concentrations of FGH10019 or other inhibitors for a specified period (e.g., 24-48 hours). Include a vehicle control (e.g., DMSO).

b. RNA Extraction and cDNA Synthesis:

• Isolate total RNA from cells using a commercial kit (e.g., RNeasy Kit, Qiagen) according to the manufacturer's instructions.

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit with random primers or oligo(dT) primers.

c. qPCR:

• Prepare the qPCR reaction mixture using a SYBR Green master mix, cDNA template, and gene-specific primers.

• Primer Sequences (Human):

  • FASN: Forward: 5'-AAGGACCTGTCTAGGTTTGATGC-3', Reverse: 5'-TGGCTTCATAGGTGACTTCCA-3'

  • HMGCR: Forward: 5'-TGGAACTGGGTCCAACATTG-3', Reverse: 5'-CAGGTTGATGCAGACATTGG-3'

  • LDLR: Forward: 5'-GTGTCCCCCACTAACAAATACA-3', Reverse: 5'-GACAGCGGTTCCAGTAACTC-3'

  • Housekeeping Gene (e.g., GAPDH): Forward: 5'-GAAGGTGAAGGTCGGAGTCA-3', Reverse: 5'-TTGAGGTCAATGAAGGGGTC-3'

• Perform qPCR using a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).

• Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

SREBP-Responsive Element (SRE) Luciferase Reporter Assay

This assay measures the transcriptional activity of SREBPs by quantifying the expression of a luciferase reporter gene under the control of an SRE-containing promoter.

a. Plasmid Constructs:

• An SRE-luciferase reporter plasmid containing multiple copies of the SRE from a target gene promoter (e.g., LDLR) upstream of a luciferase gene (e.g., firefly luciferase).

• A control plasmid expressing a different luciferase (e.g., Renilla luciferase) under a constitutive promoter for normalization of transfection efficiency.

b. Cell Transfection and Treatment:

• Seed cells (e.g., HEK293, HepG2) in 24- or 96-well plates.

• Co-transfect the cells with the SRE-luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• After 24 hours, treat the cells with FGH10019 or other inhibitors at desired concentrations.

c. Luciferase Assay:

• After the treatment period (e.g., 24 hours), lyse the cells using a passive lysis buffer.

• Measure the firefly and Renilla luciferase activities sequentially in the cell lysate using a dual-luciferase reporter assay system and a luminometer.

• Calculate the SRE-driven luciferase activity by normalizing the firefly luciferase signal to the Renilla luciferase signal. A decrease in the normalized luciferase activity indicates inhibition of the SREBP pathway.

Visualizing the Molecular Pathways and Experimental Design

To further elucidate the mechanisms of action and experimental approaches, the following diagrams have been generated using the DOT language.

Caption: SREBP signaling pathway and points of intervention by various inhibitors.

References

• 1. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fatostatin Displays High Anti-Tumor Activity in Prostate Cancer by Blocking SREBP-Regulated Metabolic Pathways and Androgen Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. SREBP1 site 1 protease inhibitor PF-429242 suppresses renal cell carcinoma cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. Inhibition of SREBP by a small molecule, betulin, improves hyperlipidemia and insulin resistance and reduces atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to SREBP Inhibitors: FGH10019 versus PF-429242

For Researchers, Scientists, and Drug Development Professionals

Sterol Regulatory Element-Binding Proteins (SREBPs) are critical transcription factors that regulate the synthesis of cholesterol and fatty acids. Their dysregulation is implicated in various metabolic diseases and cancers, making them attractive therapeutic targets. This guide provides a detailed comparison of two prominent SREBP inhibitors, FGH10019 and PF-429242, summarizing their efficacy based on available experimental data.

Mechanism of Action

FGH10019 is a novel small molecule that inhibits the activation of SREBPs.[1][2] While its precise molecular target within the SREBP activation cascade is not fully elucidated in the provided search results, it effectively decreases the mature form of SREBP-2.[1]

PF-429242 , on the other hand, is a well-characterized, reversible, and competitive inhibitor of Site-1 Protease (S1P), also known as Membrane-Bound Transcription Factor Peptidase, Site 1 (MBTPS1).[3][4][5][6] S1P is a key enzyme responsible for the proteolytic cleavage and subsequent activation of SREBPs. By inhibiting S1P, PF-429242 prevents the release of the active N-terminal domain of SREBPs, thereby blocking their translocation to the nucleus and the transcription of lipogenic genes.[3]

Quantitative Efficacy Data

The following tables summarize the in vitro efficacy of FGH10019 and PF-429242 based on reported experimental data.

Table 1: In Vitro Potency of SREBP Inhibitors

Inhibitor	Target	Assay	IC50	Cell Line	Reference
FGH10019	SREBP Activation	Inhibition of mature SREBP-2 formation	~1 µM	CHO-K1	[1]
PF-429242	Site-1 Protease (S1P)	S1P Inhibition	175 nM	-	[3][6]
PF-429242	Cholesterol Synthesis	Inhibition of cholesterol synthesis	0.5 µM	HepG2	[3]
PF-429242	Cholesterol Synthesis	Inhibition of cholesterol synthesis	0.53 µM	CHO	[4][5]

In Vivo Efficacy

Both FGH10019 and PF-429242 have demonstrated efficacy in preclinical animal models.

FGH10019: In a study involving ob/ob mice, oral administration of FGH10019 at approximately 23 mg/kg body weight per day for 8 weeks resulted in an 8-9% reduction in weight gain compared to control mice.[1] Another study in a prostate cancer xenograft model showed that FGH10019 in combination with docetaxel (B913) led to strong synergistic anti-tumor activity.[7]

PF-429242: In mice, treatment with PF-429242 for 24 hours suppressed the expression of hepatic SREBP target genes and reduced the rates of cholesterol and fatty acid synthesis.[3] In a hepatocellular carcinoma xenograft mouse model, administration of PF-429242 at a dose of 20 mg/kg reduced tumor growth.[8] Furthermore, daily intravenous injections of PF-429242 robustly inhibited renal cell carcinoma xenograft growth in mice.[9]

Experimental Protocols

SREBP Activation Assay (Western Blot for SREBP-2 Cleavage)

This protocol is based on the methodology used to determine the IC50 of FGH10019.[1]

• Cell Culture: Culture Chinese hamster ovary (CHO-K1) cells in appropriate media.

• Compound Treatment: Treat the cells with varying concentrations of the SREBP inhibitor (e.g., FGH10019) for a specified period.

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Probe the membrane with a primary antibody specific for SREBP-2, which can detect both the precursor and the mature, cleaved form.

  • Incubate with a suitable secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate.

• Densitometric Analysis: Quantify the intensity of the bands corresponding to the precursor and mature forms of SREBP-2. The percentage of the mature form is calculated, and the IC50 is determined by plotting the percentage of mature SREBP-2 against the inhibitor concentration.

Cholesterol Synthesis Assay

This protocol is based on the methodology used to evaluate PF-429242.[3]

• Cell Culture: Plate HepG2 cells in a suitable format (e.g., 96-well plate).

• Compound Incubation: Treat the cells with a range of concentrations of the test inhibitor.

• Radiolabeling: Add a radiolabeled precursor for cholesterol synthesis, such as [¹⁴C]-acetate, to the culture medium and incubate for a defined period.

• Lipid Extraction:

  • Wash the cells to remove excess radiolabel.

  • Lyse the cells and extract the lipids using a suitable solvent system (e.g., chloroform:methanol).

• Separation and Quantification:

  • Separate the extracted lipids using thin-layer chromatography (TLC) to isolate the cholesterol fraction.

  • Quantify the amount of radiolabeled cholesterol using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of cholesterol synthesis at each inhibitor concentration and determine the IC50 value.

Signaling Pathway and Experimental Workflow Diagrams

Caption: SREBP pathway and inhibitor targets.

Caption: Workflow for efficacy testing.

Summary and Conclusion

Both FGH10019 and PF-429242 are effective inhibitors of the SREBP pathway, albeit through different mechanisms.

• PF-429242 is a potent and specific inhibitor of S1P with a well-defined IC50 in the nanomolar range for its direct target. Its effect on downstream cholesterol synthesis in cells is observed at sub-micromolar concentrations. The wealth of data on its mechanism and efficacy in various models makes it a valuable tool for studying the consequences of SREBP pathway inhibition.

• FGH10019 acts as an inhibitor of SREBP activation with an IC50 in the low micromolar range. While its direct molecular target is less clearly defined in the available literature, it demonstrates in vivo efficacy in a metabolic disease model and shows promise in oncology as a chemosensitizer.

For researchers choosing an inhibitor:

• If the goal is to specifically target the enzymatic activity of S1P, PF-429242 is the more appropriate choice due to its well-characterized mechanism and higher potency.

• If the research objective is to investigate the broader effects of inhibiting SREBP activation and an orally available compound for in vivo studies is desired, FGH10019 presents a viable option.

Further head-to-head studies in the same experimental systems would be beneficial for a more direct comparison of their efficacy and potential off-target effects. Nevertheless, both compounds represent important tools for the investigation of SREBP biology and the development of novel therapeutics for metabolic and oncologic diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. PF 429242 dihydrochloride | SREBP | Tocris Bioscience [tocris.com]
• 5. PF 429242 | NPC1L1 | Lipid | TargetMol [targetmol.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PF-429242 exhibits anticancer activity in hepatocellular carcinoma cells via FOXO1-dependent autophagic cell death and IGFBP1-dependent anti-survival signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SREBP1 site 1 protease inhibitor PF-429242 suppresses renal cell carcinoma cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of SREBP Inhibitors in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Sterol Regulatory Element-Binding Proteins (SREBPs) are master transcriptional regulators of lipid homeostasis, making them a critical target in the study and treatment of metabolic diseases such as dyslipidemia, non-alcoholic fatty liver disease (NAFLD), and obesity. The inhibition of the SREBP pathway presents a promising therapeutic strategy. This guide provides a comparative analysis of three well-characterized SREBP inhibitors—Fatostatin, Betulin, and PF-429242—supported by experimental data to aid researchers in selecting the appropriate tool for their metabolic studies.

Performance Comparison of SREBP Inhibitors

The following table summarizes the key characteristics and quantitative data for Fatostatin, Betulin, and PF-429242, offering a clear comparison of their mechanisms, efficacy, and applications.

Feature	Fatostatin	Betulin	PF-429242
Target	SREBP Cleavage-Activating Protein (SCAP)[1][2][3]	SCAP-Insig Interaction[4][5]	Site-1 Protease (S1P)[6]
Mechanism of Action	Binds to SCAP, preventing its ER-to-Golgi transport, thus inhibiting SREBP processing.[1][3][7]	Induces the interaction between SCAP and Insig, leading to the retention of the SCAP-SREBP complex in the ER.[4]	A reversible and competitive inhibitor of S1P, preventing the initial cleavage of SREBP.[6][8]
IC50 (SREBP Pathway Inhibition)	2.5 - 10 µM (in mammalian cells, for blocking ER-to-Golgi transport of SCAP)[1]	Not explicitly defined in the same manner; acts by inducing protein-protein interaction.	175 nM (for S1P inhibition)[6]
IC50 (Cholesterol Synthesis)	Not specified in the provided results.	Not specified in the provided results.	0.5 µM (in HepG2 cells)[6], 0.53 µM (in CHO cells)
Effect on Fatty Acid Synthesis	Decreases the transcription of lipogenic genes.[1]	Suppresses cellular fatty acid synthesis.	Reduces the rate of fatty acid synthesis.[6]
Cell Permeability	Cell-permeable.	Cell-permeable.	Cell-permeable.
Reported Biological Effects	Inhibits cancer cell proliferation, induces G2/M cell cycle arrest, and lowers hyperglycemia in ob/ob mice.[1][9]	Ameliorates diet-induced obesity, decreases lipid content in serum and tissues, increases insulin (B600854) sensitivity, and reduces atherosclerotic plaques.[4]	Suppresses expression of SREBP target genes and reduces cholesterol and fatty acid synthesis rates in mice.[6] Also shows anti-cancer activity.[8][10]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments used to characterize SREBP inhibitors.

SREBP Activation Assay (Luciferase Reporter Assay)

This assay measures the transcriptional activity of SREBPs.

1. Cell Culture and Transfection:

• Seed cells (e.g., HEK293 or HepG2) in a 96-well plate.

• Co-transfect cells with a firefly luciferase reporter plasmid containing SRE elements in its promoter and a Renilla luciferase plasmid (as a transfection control).[11]

2. Treatment with Inhibitors:

• After transfection, treat the cells with varying concentrations of the SREBP inhibitor (e.g., Fatostatin, Betulin, or PF-429242) or a vehicle control.

• Incubate for a specified period (e.g., 24 hours).

3. Cell Lysis:

• Wash the cells with PBS.

• Add passive lysis buffer to each well and incubate to lyse the cells.[12]

4. Luciferase Activity Measurement:

• Transfer the cell lysate to an opaque 96-well plate.

• Use a dual-luciferase reporter assay system. First, add the firefly luciferase substrate and measure the luminescence.

• Next, add the Stop & Glo® reagent (which quenches the firefly luciferase activity and activates the Renilla luciferase) and measure the Renilla luminescence.[13]

5. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

• Compare the normalized luciferase activity in inhibitor-treated cells to that in vehicle-treated cells to determine the extent of SREBP inhibition.

Cholesterol Synthesis Assay (Radioactive Precursor Incorporation)

This assay quantifies the rate of de novo cholesterol synthesis.

1. Cell Culture and Treatment:

• Culture cells (e.g., HepG2) to the desired confluency.

• Pre-incubate the cells with the SREBP inhibitor or vehicle control for a specified time.

2. Radiolabeling:

• Add a radioactive precursor, such as [14C]-acetate or [3H]-mevalonate, to the culture medium.[14]

• Incubate the cells for a defined period to allow for the incorporation of the radiolabel into newly synthesized cholesterol.

3. Lipid Extraction:

• Wash the cells with PBS and harvest them.

• Extract total lipids from the cells using a suitable solvent system (e.g., hexane:isopropanol).

4. Saponification and Sterol Extraction:

• Saponify the lipid extract to hydrolyze cholesteryl esters.

• Extract the non-saponifiable lipids (containing cholesterol).

5. Quantification:

• Measure the radioactivity in the sterol fraction using liquid scintillation counting.

• Normalize the radioactivity to the total protein content of the cell lysate.

• Compare the radioactivity in inhibitor-treated cells to that in control cells to determine the inhibition of cholesterol synthesis.

Fatty Acid Synthesis Assay (Labeled Acetate Incorporation)

This assay measures the rate of de novo fatty acid synthesis.

1. Cell Culture and Treatment:

• Plate cells and treat them with the SREBP inhibitor or vehicle control as described for the cholesterol synthesis assay.

2. Radiolabeling:

• Add [14C]-acetate to the culture medium and incubate for a period that allows for its incorporation into newly synthesized fatty acids.[15][16]

3. Lipid Extraction and Saponification:

• Harvest the cells and extract the total lipids.

• Saponify the lipid extract to release the fatty acids from complex lipids.

4. Fatty Acid Extraction:

• Acidify the mixture and extract the fatty acids into an organic solvent.

5. Quantification:

• Measure the radioactivity in the fatty acid fraction by liquid scintillation counting.

• Normalize the results to the total protein content.

• Determine the percentage of inhibition by comparing the radioactivity in treated versus control cells.

Visualizing SREBP Inhibition

The following diagrams, generated using Graphviz, illustrate the SREBP signaling pathway and a typical experimental workflow for evaluating SREBP inhibitors.

Caption: SREBP signaling pathway and points of inhibition.

Caption: Experimental workflow for evaluating SREBP inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fatostatin Inhibits Cancer Cell Proliferation by Affecting Mitotic Microtubule Spindle Assembly and Cell Division - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small molecule that blocks fat synthesis by inhibiting the activation of SREBP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of SREBP by a small molecule, betulin, improves hyperlipidemia and insulin resistance and reduces atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. SREBP1 site 1 protease inhibitor PF-429242 suppresses renal cell carcinoma cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatostatin Displays High Anti-Tumor Activity in Prostate Cancer by Blocking SREBP-Regulated Metabolic Pathways and Androgen Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SREBP1 site 1 protease inhibitor PF-429242 suppresses renal cell carcinoma cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of Novel Genes and Pathways Regulating SREBP Transcriptional Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. med.emory.edu [med.emory.edu]
• 13. assaygenie.com [assaygenie.com]
• 14. Measurement of cholesterol synthesis in kinetically defined pools using fecal steroid analysis and double labeling technique in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Using 14C-acetate Pulse-chase Labeling to Study Fatty Acid and Glycerolipid Metabolism in Plant Leaves [bio-protocol.org]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to SREBP Inhibitors: FGH10019 and Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of FGH10019, a novel Sterol Regulatory Element-Binding Protein (SREBP) inhibitor, with other well-characterized SREBP inhibitors, including Fatostatin, Betulin (B1666924), and PF-429242. The objective of this document is to present a clear, data-driven overview of their performance, supported by experimental evidence, to aid in research and development decisions.

Introduction to SREBPs and Their Inhibition

Sterol Regulatory Element-Binding Proteins (SREBPs) are key transcription factors that regulate the synthesis of cholesterol, fatty acids, and triglycerides.[1] The three main isoforms, SREBP-1a, SREBP-1c, and SREBP-2, play crucial roles in lipid homeostasis.[1] Dysregulation of SREBP activity is implicated in a range of metabolic diseases, including obesity, fatty liver disease, and insulin (B600854) resistance, as well as in cancer.[2] Consequently, the inhibition of the SREBP pathway has emerged as a promising therapeutic strategy.[2] This guide focuses on a comparative analysis of small molecule inhibitors targeting this pathway.

Comparative Performance of SREBP Inhibitors

The following tables summarize the available quantitative data for FGH10019 and other prominent SREBP inhibitors. Direct comparative studies are limited, and thus the data is compiled from individual preclinical investigations.

Table 1: In Vitro Efficacy of SREBP Inhibitors

Inhibitor	Target	Assay	Cell Line	IC50	Citation(s)
FGH10019	SREBP	Not Specified	Not Specified	1 µM	[3]
Fatostatin	SCAP	SREBP activation	Not Specified	Not Specified	[4]
Cell Proliferation	DU145 (Prostate Cancer)	0.1 µM	[5]
Cell Proliferation	Ishikawa (Endometrial Cancer)	~20-40 µM (48h)	[2]
Cell Proliferation	HEC-1A (Endometrial Cancer)	~10 µM (48h)	[2]
Betulin	SCAP-Insig Interaction	SREBP processing	K562 (Leukemia)	14.5 µM	[6]
PF-429242	Site-1 Protease (S1P)	S1P Inhibition	Not Specified	175 nM	[7]
Cholesterol Synthesis	CHO	0.5 µM	[7]

Table 2: In Vivo Efficacy of SREBP Inhibitors

Inhibitor	Animal Model	Disease Model	Dosing Regimen	Key Outcomes	Citation(s)
FGH10019	Mice (CDX)	Prostate Cancer (in combination with docetaxel)	20 mg/kg, oral, 3x/week	Significantly inhibited xenograft growth.	[8]
Fatostatin	Mice (ob/ob)	Obesity and Hyperglycemia	30 mg/kg/day, i.p.	Reduced body weight, blood glucose, and hepatic fat accumulation.	[5]
Mice (CDX)	Prostate Cancer	Not Specified	Significantly suppressed tumor growth.	[5]
Betulin	Mice (C57BL/6J)	Diet-induced Obesity	15 or 30 mg/kg/day for 6 weeks	Decreased cholesterol and triglyceride levels, improved insulin sensitivity.	[9]
Mice (T. cruzi-infected)	Chagas Cardiomyopathy	Customized diet	Reduced cardiac damage and modulated cardiomyopathy.	[6]
PF-429242	Mice (CD1)	Not Specified	10 or 30 mg/kg, i.p., every 6h for 24h	Suppressed hepatic SREBP target gene expression; reduced cholesterol and fatty acid synthesis.	[7]
Mice (SCID)	Renal Cell Carcinoma	Daily i.v. injection	Robustly inhibited xenograft growth.	[1]

Signaling Pathways and Mechanisms of Action

The SREBP signaling pathway is a multi-step process that is tightly regulated by cellular sterol levels. Inhibitors can target various stages of this pathway.

Caption: SREBP pathway and points of inhibition.

FGH10019: The precise mechanism of FGH10019 is described as a novel SREBP inhibitor, suggesting it may directly interfere with the transcriptional activity of the mature, nuclear form of SREBP (nSREBP).[3]

Fatostatin: This inhibitor acts by binding to the SREBP Cleavage-Activating Protein (SCAP), preventing the translocation of the SREBP-SCAP complex from the endoplasmic reticulum (ER) to the Golgi apparatus.[4] This initial step is crucial for the subsequent proteolytic activation of SREBP.

Betulin: A naturally occurring pentacyclic triterpenoid, betulin also targets the SREBP pathway at the level of ER-to-Golgi translocation. It promotes the interaction between SCAP and Insulin-induced gene (Insig), which retains the SREBP-SCAP complex in the ER.[6]

PF-429242: This compound is a potent and competitive inhibitor of Site-1 Protease (S1P), one of the two proteases responsible for the sequential cleavage and activation of SREBP in the Golgi.[7]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature for evaluating SREBP inhibitors are provided below.

SREBP Cleavage Assay (Western Blot)

This assay is used to assess the processing of the SREBP precursor protein to its active nuclear form.

• Cell Culture and Treatment: Plate cells (e.g., HepG2, CHO) and grow to 70-80% confluency. Treat cells with the SREBP inhibitor at various concentrations for a specified duration (e.g., 16-24 hours).

• Nuclear and Cytoplasmic Fractionation: Harvest cells and perform subcellular fractionation to separate nuclear and cytoplasmic extracts using a commercially available kit or standard laboratory protocols.

• Protein Quantification: Determine the protein concentration of both nuclear and cytoplasmic fractions using a BCA or Bradford protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-40 µg) from each fraction onto an SDS-polyacrylamide gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the N-terminal of SREBP (to detect both precursor and nuclear forms) overnight at 4°C. Use loading controls such as Lamin B1 for the nuclear fraction and GAPDH or β-actin for the cytoplasmic fraction.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.[10][11]

• Analysis: Quantify the band intensities to determine the ratio of the nuclear (active) form to the precursor (inactive) form of SREBP. A decrease in the nuclear form indicates inhibition of SREBP cleavage.

Caption: Workflow for SREBP cleavage analysis.

SREBP Transcriptional Activity Assay (Luciferase Reporter Assay)

This assay measures the ability of SREBPs to activate the transcription of their target genes.

• Plasmid Constructs: Use a reporter plasmid containing a luciferase gene (e.g., Firefly luciferase) driven by a promoter with multiple copies of the Sterol Response Element (SRE). A control plasmid with a constitutively expressed reporter (e.g., Renilla luciferase) is co-transfected for normalization.[7]

• Cell Culture and Transfection:

  • Seed cells (e.g., HEK293, HepG2) in 96-well or 24-well plates.

  • Co-transfect the cells with the SRE-luciferase reporter plasmid and the normalization control plasmid using a suitable transfection reagent.

• Inhibitor Treatment: After transfection (e.g., 24 hours), treat the cells with various concentrations of the SREBP inhibitor.

• Cell Lysis and Luciferase Assay:

  • After the desired treatment period (e.g., 16-24 hours), wash the cells with PBS and lyse them using a passive lysis buffer.

  • Measure the Firefly and Renilla luciferase activities sequentially in the cell lysate using a dual-luciferase reporter assay system and a luminometer.[12]

• Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity for each sample. A decrease in the normalized luciferase activity indicates inhibition of SREBP transcriptional activity.[7]

SREBP Target Gene Expression Analysis (qRT-PCR)

This method quantifies the mRNA levels of SREBP target genes to assess the downstream effects of SREBP inhibition.

• Cell Culture and Treatment: Treat cells with the SREBP inhibitor as described for the other assays.

• RNA Extraction and cDNA Synthesis:

  • Harvest the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit) or a standard protocol (e.g., TRIzol).

  • Assess RNA quality and quantity using a spectrophotometer or a bioanalyzer.

  • Synthesize complementary DNA (cDNA) from the total RNA using a reverse transcription kit with oligo(dT) or random primers.[13]

• Quantitative Real-Time PCR (qRT-PCR):

  • Prepare a reaction mixture containing cDNA, forward and reverse primers for SREBP target genes (e.g., FASN, HMGCR, LDLR), and a SYBR Green or TaqMan master mix.

  • Perform qRT-PCR using a real-time PCR system.

  • Include a housekeeping gene (e.g., GAPDH, ACTB) for normalization.[13][14]

• Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method. A decrease in the mRNA levels of SREBP target genes indicates successful inhibition of the SREBP pathway.[14]

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of the SREBP inhibitors on cultured cells.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density.

• Compound Treatment: After allowing the cells to adhere overnight, treat them with a range of concentrations of the SREBP inhibitor for a specified period (e.g., 24, 48, 72 hours).[15]

• MTT Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.[16]

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.[16]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. This data can be used to determine the IC50 value of the inhibitor.[15]

Quantification of Cholesterol and Fatty Acids

These assays measure the impact of SREBP inhibitors on the end products of the pathways they regulate.

• Sample Preparation: Treat cells or animal tissues with the SREBP inhibitor. Lyse cells or homogenize tissues to prepare samples for analysis.

• Quantification: Use commercially available colorimetric or fluorometric assay kits for the quantification of total cholesterol, free cholesterol, and free fatty acids. These kits typically involve enzymatic reactions that produce a detectable signal proportional to the amount of the lipid present.[17][18][19]

• Data Analysis: Compare the lipid levels in inhibitor-treated samples to those in control samples to determine the effect of the inhibitor on lipid biosynthesis.

Logical Relationships and Experimental Workflow

The evaluation of a novel SREBP inhibitor like FGH10019 typically follows a logical progression from in vitro characterization to in vivo validation.

Caption: General workflow for SREBP inhibitor development.

Conclusion

FGH10019 represents a novel addition to the growing arsenal (B13267) of SREBP inhibitors. While current data for FGH10019 is primarily in the context of oncology, its potential in metabolic diseases warrants further investigation.[8][20] In comparison, Fatostatin and Betulin, which target the SCAP-mediated translocation of SREBPs, have been more extensively studied in metabolic models.[5][6] PF-429242, a direct inhibitor of S1P, offers a distinct mechanism of action with potent activity.[7]

The choice of an SREBP inhibitor for research or therapeutic development will depend on the specific application, desired mechanism of action, and the disease context. The data and protocols presented in this guide are intended to provide a solid foundation for making informed decisions and designing further experimental studies in this promising area of research. Further head-to-head comparative studies are needed to definitively establish the relative potency and efficacy of these inhibitors.

References

• 1. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tmrjournals.com [tmrjournals.com]
• 3. FGH-10019 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. A high-throughput screening platform identifies FDA-approved drugs that inhibit SREBP pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. Inhibition of SREBP Improves Cardiac Lipidopathy, Improves Endoplasmic Reticulum Stress, and Modulates Chronic Chagas Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Novel Genes and Pathways Regulating SREBP Transcriptional Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | SREBPs as the potential target for solving the polypharmacy dilemma [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Sterol Regulatory Element-binding Protein (SREBP) Cleavage Regulates Golgi-to-Endoplasmic Reticulum Recycling of SREBP Cleavage-activating Protein (SCAP) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. assaygenie.com [assaygenie.com]
• 13. Quantitation of the sterol regulatory element-binding protein mRNA in mononuclear blood cells by competitive RT-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. protocols.io [protocols.io]
• 16. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 17. signosisinc.com [signosisinc.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. cellbiolabs.com [cellbiolabs.com]
• 20. Targeting SREBP-dependent lipogenesis potentiates the anti-tumor activity of docetaxel by increasing membrane permeability and intracellular drug accumulation - PMC [pmc.ncbi.nlm.nih.gov]

FGH10019: A Comparative Guide for Researchers in Lipid Synthesis Inhibition

In the landscape of metabolic research and drug development, the inhibition of de novo lipogenesis is a pivotal strategy for combating various pathologies, including metabolic disorders and cancer. FGH10019 has emerged as a novel small molecule inhibitor with a distinct mechanism of action. This guide provides an objective comparison of FGH10019 with other classes of lipid synthesis inhibitors, supported by experimental data, to aid researchers, scientists, and drug development professionals in their endeavors.

Introduction to FGH10019

FGH10019 is a potent and specific inhibitor of Sterol Regulatory Element-Binding Protein (SREBP) activation. Unlike traditional lipid synthesis inhibitors that target specific enzymes in the lipogenic pathway, FGH10019 acts upstream by preventing the maturation and nuclear translocation of SREBPs. SREBPs are master transcriptional regulators of genes involved in cholesterol, fatty acid, and triglyceride synthesis.[1][2][3] By inhibiting their activation, FGH10019 effectively downregulates the entire lipogenic program.

Comparative Analysis of Lipid Synthesis Inhibitors

The advantages of FGH10019 can be best understood by comparing its mechanism and performance with other key classes of lipid synthesis inhibitors.

Mechanism of Action

• FGH10019 (SREBP Activation Inhibitor): Prevents the proteolytic cleavage of SREBPs, which is required for their activation. This is achieved by binding to the SREBP cleavage-activating protein (SCAP), inhibiting the transport of the SREBP-SCAP complex from the endoplasmic reticulum (ER) to the Golgi apparatus.[4][5][6] This leads to a broad suppression of all SREBP-target genes.

• Fatostatin (SREBP Activation Inhibitor): Similar to FGH10019, Fatostatin also inhibits SREBP activation by binding to SCAP and preventing its ER-to-Golgi transport.[4][7][8] It serves as a key comparator for novel SREBP inhibitors.

• ACCase Inhibitors (e.g., Aryloxyphenoxypropionates, Cyclohexanediones): These compounds directly inhibit Acetyl-CoA Carboxylase (ACCase), the enzyme that catalyzes the first committed step in fatty acid biosynthesis: the conversion of acetyl-CoA to malonyl-CoA.[9][10]

• FASN Inhibitors (e.g., TVB-2640): These inhibitors target Fatty Acid Synthase (FASN), a large multi-enzyme complex that catalyzes the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[11][12][13]

• SCD1 Inhibitors (e.g., Aramchol): These molecules inhibit Stearoyl-CoA Desaturase-1 (SCD1), the enzyme responsible for converting saturated fatty acids into monounsaturated fatty acids, which are key components of triglycerides and membrane phospholipids.[14][15][16]

Signaling Pathway and Points of Inhibition

Caption: Overview of the lipid synthesis pathway and points of inhibition.

Quantitative Performance Data

The efficacy of these inhibitors can be compared using metrics such as the half-maximal inhibitory concentration (IC50).

Inhibitor Class	Example Compound	Target	IC50	Notes
SREBP Activation	FGH10019	SCAP/SREBP	~1 µM	Inhibits maturation of SREBP-2.
SREBP Activation	Fatostatin	SCAP/SREBP	~10 µM	5-10 times less potent than FGH10019.
FASN	TVB-2640	FASN	Varies	Efficacy demonstrated in clinical trials, with stable disease and partial responses observed.[17]
ACCase	Clethodim	ACCase	Varies	Primarily used as herbicides; clinical data in humans is limited.[18]
SCD1	Aramchol	SCD1	Varies	Has shown to reduce liver fat content in clinical trials for NAFLD and NASH.[16]

Note: Direct comparison of IC50 values across different assays and target enzymes should be done with caution. The data for TVB-2640 and Aramchol are presented in the context of their clinical development, where efficacy is measured by patient outcomes rather than a simple IC50 value.

Advantages of FGH10019

• Broad-Spectrum Inhibition of Lipogenesis: By targeting the master regulator SREBP, FGH10019 simultaneously downregulates multiple downstream lipogenic enzymes (including ACCase, FASN, and SCD1). This provides a more comprehensive inhibition of the entire lipid synthesis program compared to inhibitors that target a single enzyme.

• Higher Potency: Experimental data indicates that FGH10019 has a significantly lower IC50 for SREBP-2 activation compared to the well-characterized SREBP inhibitor, fatostatin, suggesting higher potency.

• Potential for Overcoming Resistance: Tumor cells or pathogens that develop resistance to a single-enzyme inhibitor (e.g., a FASN inhibitor) might still be sensitive to an SREBP inhibitor like FGH10019, which acts at a higher level of regulation.

• Therapeutic Potential in Diverse Diseases: The central role of SREBPs in lipid metabolism makes FGH10019 a promising candidate for a wide range of diseases, including non-alcoholic fatty liver disease (NAFLD), hyperlipidemia, and various cancers that are dependent on de novo lipogenesis.

Experimental Protocols

Detailed methodologies are crucial for the evaluation and comparison of these inhibitors.

SREBP Cleavage Assay

This assay is used to determine the inhibitory effect of compounds on the proteolytic activation of SREBPs.

Caption: Workflow for the SREBP cleavage assay.

Protocol:

• Cell Culture: Plate Chinese Hamster Ovary (CHO-K1) cells in a 96-well plate.

• Transfection: Co-transfect the cells with plasmids expressing a secreted alkaline phosphatase (SEAP) reporter fused to the C-terminus of SREBP-2, SCAP, and a β-galactosidase expression vector for normalization.

• Incubation: After a 5-hour incubation to allow for transfection, wash the cells and replace the medium with fresh medium containing the test compound (e.g., FGH10019) at various concentrations. Include positive (sterols) and negative (vehicle) controls.

• Assay: After 20 hours of incubation, collect the medium and assay for SEAP activity.

• Normalization: Lyse the cells and measure β-galactosidase activity to normalize the SEAP results for transfection efficiency and cell viability.

• Data Analysis: Calculate the IC50 value by plotting the normalized SEAP activity against the inhibitor concentration.

In Vitro Fatty Acid Synthesis Assay

This assay measures the de novo synthesis of fatty acids from a labeled precursor.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., cancer cell lines) and treat with the lipid synthesis inhibitor for a desired period.

• Labeling: Add a radiolabeled or stable isotope-labeled precursor, such as [14C]-acetate or [13C]-glucose, to the culture medium and incubate.

• Lipid Extraction: After the labeling period, wash the cells and extract total lipids using a solvent system like chloroform:methanol.

• Saponification and Fatty Acid Isolation: Saponify the lipid extract to release free fatty acids. Acidify the mixture and extract the fatty acids into an organic solvent.

• Quantification: Measure the amount of labeled precursor incorporated into the fatty acid fraction using scintillation counting (for radiolabels) or mass spectrometry (for stable isotopes).[19][20][21][22]

• Data Analysis: Compare the amount of newly synthesized fatty acids in inhibitor-treated cells to control cells.

Conclusion

FGH10019 represents a promising advancement in the field of lipid synthesis inhibition. Its unique mechanism of targeting the master regulatory SREBP pathway offers potential advantages in terms of potency and the breadth of its inhibitory action on lipogenesis. While direct enzymatic inhibitors of ACCase, FASN, and SCD1 have shown clinical potential, the upstream regulation by FGH10019 provides a compelling alternative therapeutic strategy. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic utility of FGH10019 in various disease models. This guide provides a foundational comparison to aid researchers in navigating the selection and application of lipid synthesis inhibitors for their specific research needs.

References

• 1. SREBP transcription factors: master regulators of lipid homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SREBPs in Lipid Metabolism, Insulin Signaling, and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SREBP Regulation of Lipid Metabolism in Liver Disease, and Therapeutic Strategies [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Fatostatin blocks ER exit of SCAP but inhibits cell growth in a SCAP-independent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. selleckchem.com [selleckchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. cancernetwork.com [cancernetwork.com]
• 12. What FAS inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 13. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2+ Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mayo.edu [mayo.edu]
• 15. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 16. An insight into advances and challenges in the development of potential stearoyl Co-A desaturase 1 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06237J [pubs.rsc.org]
• 17. oncotarget.com [oncotarget.com]
• 18. Herbicidal Activity and Molecular Docking Study of Novel ACCase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A Simple and Direct Assay for Monitoring Fatty Acid Synthase Activity and Product-Specificity by High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Protocol for in vitro phospholipid synthesis combining fatty acid synthesis and cell-free gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 21. portlandpress.com [portlandpress.com]
• 22. In vitro modeling of fatty acid synthesis under conditions simulating the zonation of lipogenic [13C]acetyl-CoA enrichment in the liver - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of FGH10019 Results with Genetic Knockdown of SREBP: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two key methods for inhibiting the Sterol Regulatory Element-Binding Protein (SREBP) pathway: the small molecule inhibitor FGH10019 and genetic knockdown of SREBP. A comprehensive understanding of the similarities and differences between these approaches is crucial for researchers investigating lipid metabolism and its role in various diseases, including cancer.

Introduction to SREBP and its Inhibition

Sterol Regulatory Element-Binding Proteins (SREBPs) are transcription factors that play a central role in the regulation of cholesterol and fatty acid synthesis.[1] The SREBP family consists of three main isoforms: SREBP-1a, SREBP-1c, and SREBP-2. SREBP-1 isoforms are primarily involved in fatty acid metabolism, while SREBP-2 is the main regulator of cholesterol metabolism.[1] Dysregulation of the SREBP pathway is implicated in a variety of metabolic diseases and cancers, making it an attractive therapeutic target.

Two primary methods are employed to investigate the downstream effects of blocking this pathway:

• FGH10019: An orally available small molecule inhibitor that targets the SREBP activation process. It is a derivative of fatostatin (B527787) and functions by inhibiting the ER-Golgi translocation of SREBPs, a critical step for their activation.[2]

• Genetic Knockdown of SREBP: This method involves the use of techniques like short hairpin RNA (shRNA) or small interfering RNA (siRNA) to specifically reduce the expression of SREBP1 and/or SREBP2 genes. This allows for a direct assessment of the consequences of reduced SREBP levels.

This guide will cross-validate the outcomes of using FGH10019 with those of genetic SREBP knockdown, focusing on their effects on gene expression, cell viability, and lipid composition.

Comparative Data Presentation

The following tables summarize the quantitative effects of FGH10019 and SREBP knockdown on key cellular processes. While a direct side-by-side comparison from a single study is not available in the published literature, this compilation synthesizes data from multiple studies to provide a comparative overview. The presented data primarily focuses on prostate and colon cancer cell lines where SREBP's role is well-documented.

Table 1: Effect on SREBP Target Gene Expression

Target Gene	Intervention	Cell Line	Fold Change/Percent Reduction	Reference
Fatty Acid Synthase (FASN)	SREBP1 Knockdown	Colon Cancer Cells	~50-70% decrease in mRNA	[3]
FGH10019 (Fatostatin)	Prostate Cancer Cells	Significant decrease in protein	[4]
Acetyl-CoA Carboxylase (ACACA)	SREBP1 Knockdown	Colon Cancer Cells	~40-60% decrease in mRNA	[3]
FGH10019 (Fatostatin)	Prostate Cancer Cells	Significant decrease in protein	[4]
HMG-CoA Reductase (HMGCR)	SREBP2 Knockdown	Colon Cancer Cells	~60-80% decrease in mRNA	[3]
FGH10019 (Fatostatin)	Not explicitly reported	-
Low-Density Lipoprotein Receptor (LDLR)	SREBP2 Knockdown	Colon Cancer Cells	~50-70% decrease in mRNA	[3]
FGH10019 (Fatostatin)	Not explicitly reported	-

Table 2: Effect on Cell Viability and Proliferation

Assay	Intervention	Cell Line	Observed Effect	Reference
Cell Proliferation	SREBP1 Knockdown	Colon Cancer Cells	Significant decrease in cell growth	[3]
SREBP2 Knockdown	Colon Cancer Cells	Significant decrease in cell growth	[3]
FGH10019	Prostate Cancer Cells	Enhanced docetaxel-induced cytotoxicity	[5]
Apoptosis	SREBP1 Knockdown	Colon Cancer Xenografts	Increased cleaved caspase-3	[3]
SREBP2 Knockdown	Colon Cancer Xenografts	Increased cleaved caspase-3	[3]
FGH10019 + Docetaxel	Prostate Cancer Xenografts	Increased cleaved PARP	[5]

Table 3: Effect on Cellular Lipid Composition

Lipid Class/Fatty Acid	Intervention	Cell Line	Observed Effect	Reference
Saturated Fatty Acids	FGH10019	Prostate Cancer Cells	Significant decrease	[6]
SREBP1/2 Knockdown	Colon Cancer Cells	Decreased intracellular free fatty acids	[3]
Monounsaturated Fatty Acids	FGH10019	Prostate Cancer Cells	Significant decrease	[6]
SREBP1/2 Knockdown	Colon Cancer Cells	Decreased intracellular free fatty acids	[3]
Cholesterol	SREBP2 Knockdown	Colon Cancer Cells	Decreased intracellular cholesterol	[3]
FGH10019	Not explicitly reported	-
Triglycerides	SREBP1/2 Knockdown	Colon Cancer Cells	Decreased intracellular triglycerides	[3]
FGH10019	Not explicitly reported	-

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental designs, the following diagrams are provided in Graphviz DOT language.

SREBP Signaling Pathway and Point of Inhibition

Caption: SREBP signaling pathway and inhibition points.

Experimental Workflow for Cross-Validation

Caption: Experimental workflow for comparing FGH10019 and SREBP knockdown.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Genetic Knockdown of SREBP using shRNA

• shRNA Vector Preparation: Lentiviral vectors containing shRNA sequences targeting SREBP1 or SREBP2, along with a non-targeting control shRNA, are prepared.

• Cell Transduction: Prostate or colon cancer cells are seeded and grown to 50-70% confluency. The cells are then transduced with the lentiviral particles containing the shRNA vectors in the presence of polybrene.

• Selection: After 24-48 hours, the cells are treated with a selection agent (e.g., puromycin) to select for successfully transduced cells.

• Verification of Knockdown: The efficiency of SREBP knockdown is confirmed by Western blot analysis of SREBP protein levels and quantitative real-time PCR (qPCR) of SREBP mRNA levels.

Western Blot Analysis

• Cell Lysis: Cells are washed with PBS and lysed in RIPA buffer containing protease inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against SREBP, FASN, ACACA, or other proteins of interest, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Viability (MTT) Assay

• Cell Seeding: Cells are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: The cells are treated with FGH10019 or transduced with SREBP shRNA as described above.

• MTT Incubation: After the desired treatment period, MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and the formazan crystals are dissolved in DMSO.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control.

Lipid Composition Analysis by GC-MS

• Lipid Extraction: Total lipids are extracted from cell pellets using a modified Bligh-Dyer method with a mixture of chloroform, methanol (B129727), and water.

• Fatty Acid Methylation: The extracted lipids are transmethylated to fatty acid methyl esters (FAMEs) by incubation with methanol containing sulfuric acid.

• GC-MS Analysis: The FAMEs are extracted with hexane (B92381) and analyzed by gas chromatography-mass spectrometry (GC-MS).

• Quantification: The abundance of individual fatty acids is determined by comparing their peak areas to those of internal standards.

Conclusion

Both the small molecule inhibitor FGH10019 and genetic knockdown of SREBP serve as effective tools for studying the downstream consequences of inhibiting the SREBP pathway. The available data, primarily from cancer cell line studies, indicate that both methods lead to a reduction in the expression of SREBP target genes involved in lipogenesis, a decrease in cell proliferation, and alterations in cellular lipid composition.

FGH10019 offers the advantage of being a reversible, titratable, and orally available compound, making it suitable for in vivo studies and as a potential therapeutic agent. Genetic knockdown, on the other hand, provides a highly specific method for targeting individual SREBP isoforms, allowing for a more precise dissection of their respective roles.

References

• 1. SREBPs: Metabolic Integrators in Physiology and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Downregulation of SREBP inhibits tumor growth and initiation by altering cellular metabolism in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An aberrant SREBP-dependent lipogenic program promotes metastatic prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Alternatives for FGH10019 in the Inhibition of Lipogenesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of pharmacological agents used to inhibit de novo lipogenesis, with a focus on alternatives to FGH10019. The information presented is supported by experimental data to aid in the selection of appropriate research tools and potential therapeutic candidates.

Introduction to Lipogenesis and SREBP-1

De novo lipogenesis (DNL) is the metabolic pathway responsible for the synthesis of fatty acids from non-lipid precursors, primarily carbohydrates. This process is crucial for various cellular functions, including membrane biogenesis and energy storage. However, the dysregulation and upregulation of DNL are implicated in a range of metabolic diseases, such as non-alcoholic fatty liver disease (NAFLD), obesity, and certain cancers.

A master regulator of this pathway is the Sterol Regulatory Element-Binding Protein-1 (SREBP-1). When activated, SREBP-1 translocates to the nucleus and binds to sterol regulatory elements (SREs) in the promoter regions of lipogenic genes, thereby increasing the transcription of key enzymes like ATP-citrate lyase (ACLY), Acetyl-CoA Carboxylase (ACC), Fatty Acid Synthase (FASN), and Stearoyl-CoA Desaturase-1 (SCD1).

FGH10019 is a small molecule inhibitor that targets the activation of SREBPs, preventing their cleavage and subsequent nuclear translocation. With a reported IC50 of approximately 1 µM, it serves as a valuable tool for studying the roles of SREBPs in metabolic regulation[1][2]. This guide explores other compounds that inhibit lipogenesis either by targeting SREBP-1 directly or by acting on the downstream enzymatic players in the pathway.

The Lipogenesis Pathway and Points of Inhibition

The synthesis of fatty acids is a multi-step process beginning in the mitochondria and continuing in the cytoplasm. The diagram below illustrates the core pathway and highlights the targets of various inhibitors discussed in this guide.

Caption: The de novo lipogenesis pathway with key enzymes and points of pharmacological inhibition.

Comparison of Lipogenesis Inhibitors

The following tables summarize quantitative data for FGH10019 and its alternatives, categorized by their molecular target.

Table 1: SREBP-1 Activation Inhibitors

These compounds prevent the proteolytic cleavage of SREBP-1 from the endoplasmic reticulum, thereby blocking its translocation to the nucleus and subsequent activation of lipogenic gene transcription.

Compound	Chemical Class	IC50 / Effective Concentration	Cell Line / System	Reference(s)
FGH10019	Diarylthiazole Derivative	~1 µM	CHO-K1 cells	[1][2]
Fatostatin	Diarylthiazole Derivative	0.1 µM (antiproliferative)	DU 145 cells	[3][4]
5.6 µM (SREBP-2 activation)	CHO-K1 cells	[5]
Betulin	Triterpenoid	14.5 µM	K562 cells	[6][7]
Andrographolide	Diterpenoid Lactone	10 µM (inhibited SREBP transactivity by 68.7%)	Huh-7/SRE-Luc cells	[2][8][9]
Naringenin (B18129)	Flavanone	Upregulates SREBP-1 via PI3K	HepG2 cells	[6][10][11][12][13]

Table 2: Downstream Enzyme Inhibitors

These molecules target the key enzymes directly involved in the synthesis of fatty acids.

Target	Compound	Chemical Class	IC50 (Human Enzyme)	Reference(s)
ACLY	Bempedoic Acid	Dicarboxylic Acid	~10 µM (for cholesterol synthesis)	[14][15][16]
ACC	NDI-010976 (Firsocostat)	Allosteric Inhibitor	2.1 nM (ACC1), 6.1 nM (ACC2)	[11][17][18][19]
FASN	TVB-2640 (Denifanstat)	Heterocyclic	52 nM	[9][10][20][21][22]
FASN	Orlistat	Lipstatin Derivative	-	[9]
SCD1	CAY10566	Thiazole Derivative	26 nM	[8][23][24][25][26]
SCD1	Aramchol	Fatty Acid-Bile Acid Conjugate	Downregulates SCD1 expression (~10 µM in vitro)	[12][27][28][29][30]

Table 3: Natural Product Inhibitors of Lipogenesis

A variety of natural compounds have been shown to inhibit lipogenesis through different mechanisms, often targeting multiple pathways.

Compound	Primary Target(s)	IC50 / Effective Concentration	Cell Line / System	Reference(s)
Quercetin (B1663063)	FASN	4.29 µM	-	[1][7][26][31][32][33]
Luteolin	FASN, PI3K/Akt	~5 µM (Akt phosphorylation inhibition)	DU145 cells	[3][25][26][29][31][34]
Resveratrol (B1683913)	ACC, AMPK, Sirt1	9.37 µM (lipid accumulation)	3T3-L1 adipocytes	[4][24][35][36][37]
Genistein (B1671435)	SREBP-1c, FASN, SCD1	25 µM (significantly reduced TG levels)	HepG2 cells	[14][15][18][20][38]
Curcumin	Lipogenic Gene Expression	15 µM (inhibited adipocyte differentiation)	3T3-L1 adipocytes	[17][27][30][39][40]

Key Experimental Protocols

Reproducible and standardized methodologies are critical for comparing the efficacy of different inhibitors. Below are detailed protocols for key assays used in the study of lipogenesis.

Protocol 1: SREBP-1 Cleavage Assay by Western Blot

This assay quantifies the inhibition of SREBP-1 activation by measuring the relative amounts of its precursor (membrane-bound) and mature (nuclear) forms.

Caption: Workflow for assessing SREBP-1 cleavage inhibition via Western Blot.

Materials:

• Cell culture reagents

• Test compounds (FGH10019 and alternatives)

• Cell fractionation kit

• RIPA buffer with protease inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE and Western blotting equipment and reagents

• Primary antibody specific for SREBP-1 (recognizing both forms)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Imaging system and analysis software

Procedure:

• Cell Treatment: Plate cells (e.g., HepG2) and allow them to adhere. Treat with various concentrations of the test inhibitor or vehicle control for 16-24 hours.

• Fractionation: Harvest the cells and perform nuclear and cytoplasmic/membrane fractionation according to the manufacturer's protocol.

• Protein Quantification: Lyse the fractions and determine the protein concentration of each sample.

• Electrophoresis: Load equal amounts of protein from each fraction onto an 8% SDS-PAGE gel. Include molecular weight markers.

• Transfer: Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with a primary antibody against SREBP-1 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply ECL substrate and capture the chemiluminescent signal.

• Analysis: Quantify the band intensities for the precursor (~125 kDa, found in the membrane fraction) and mature (~68 kDa, found in the nuclear fraction) forms of SREBP-1. A decrease in the mature form relative to the precursor form indicates inhibitory activity[41][42][43].

Protocol 2: De Novo Lipogenesis Assay using [¹⁴C]-Acetate

This assay directly measures the rate of new fatty acid synthesis by tracking the incorporation of a radiolabeled precursor into cellular lipids.

Materials:

• Cell culture reagents (e.g., for primary hepatocytes or HepG2 cells)

• Test compounds

• [¹⁴C]-Acetate (or [³H]-Acetate)

• PBS (Phosphate-Buffered Saline)

• 0.1 N HCl

• Chloroform:Methanol solution (2:1, v/v)

• Scintillation vials and scintillation fluid

• Scintillation counter

Procedure:

• Cell Plating: Seed hepatocytes in 24-well plates and culture until ready for the assay.

• Pre-incubation: Wash cells with PBS and pre-incubate in serum-free medium containing the test compounds or vehicle control for 1-2 hours.

• Labeling: Replace the medium with fresh serum-free medium containing the test compounds plus [¹⁴C]-Acetate (e.g., 0.5-1.0 µCi/mL). Insulin (B600854) (e.g., 100 nM) can be added to stimulate lipogenesis.

• Incubation: Incubate the cells for 2-4 hours at 37°C.

• Washing: Terminate the reaction by aspirating the medium and washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells by adding 120 µL of 0.1 N HCl to each well and scraping.

• Lipid Extraction:

  • Transfer 100 µL of the lysate to a new tube.

  • Add 500 µL of Chloroform:Methanol (2:1) to extract the lipids.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids.

• Quantification:

  • Evaporate the solvent from the organic phase.

  • Resuspend the lipid extract in scintillation fluid.

  • Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

• Normalization: Normalize the CPM values to the protein content of a parallel well or a reserved portion of the cell lysate to account for differences in cell number. A reduction in normalized CPM indicates inhibition of de novo lipogenesis[16][21][28][44].

Protocol 3: Lipid Accumulation Assay using Oil Red O Staining

This qualitative and quantitative assay measures the accumulation of neutral lipid droplets within cells, a downstream consequence of lipogenesis.

Materials:

• Cells cultured on glass coverslips or in multi-well plates

• PBS

• 10% Formalin (or 4% Paraformaldehyde) for fixation

• Oil Red O stock solution (e.g., 0.5% in isopropanol)

• Oil Red O working solution (e.g., 6 parts stock to 4 parts water, filtered)

• Isopropanol (B130326) (for extraction)

• Microplate reader

Procedure:

• Cell Treatment: Culture and treat cells with lipogenic stimuli (e.g., high glucose, insulin) in the presence of test compounds for 24-72 hours.

• Fixation: Wash cells with PBS and fix with 10% Formalin for 15-30 minutes.

• Washing: Wash cells twice with distilled water and allow them to air dry completely.

• Staining: Add the Oil Red O working solution to cover the cells and incubate for 20-30 minutes at room temperature.

• Washing: Remove the staining solution and wash the cells repeatedly with distilled water until the excess stain is removed.

• Visualization (Qualitative): Image the cells under a microscope. Lipid droplets will appear as red-orange spheres.

• Quantification:

  • After washing, completely dry the wells.

  • Add 100% isopropanol to each well to elute the stain from the lipid droplets.

  • Incubate for 10 minutes with gentle shaking.

  • Transfer the isopropanol-dye mixture to a 96-well plate.

  • Measure the absorbance at 490-520 nm using a microplate reader. A decrease in absorbance indicates reduced lipid accumulation[32][34][38][41][42].

Conclusion

The inhibition of de novo lipogenesis presents a compelling strategy for the study and potential treatment of various metabolic diseases. While FGH10019 is an effective tool for targeting the master regulator SREBP-1, a diverse array of alternative compounds offers opportunities to interrogate the lipogenic pathway at multiple nodes. Inhibitors of downstream enzymes such as ACC (NDI-010976) and FASN (TVB-2640) demonstrate high potency and are subjects of clinical investigation. Furthermore, natural products like quercetin and resveratrol provide readily accessible tools that modulate lipogenesis, often through pleiotropic mechanisms. The selection of an appropriate inhibitor will depend on the specific research question, desired point of intervention in the pathway, and the experimental system being utilized. The data and protocols provided in this guide are intended to facilitate an informed and objective comparison to advance research in this critical area of metabolism.

References

• 1. Quercetin induces HepG2 cell apoptosis by inhibiting fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Resveratrol inhibits lipogenesis of 3T3-L1 and SGBS cells by inhibition of insulin signaling and mitochondrial mass increase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of net HepG2 cell apolipoprotein B secretion by the citrus flavonoid naringenin involves activation of phosphatidylinositol 3-kinase, independent of insulin receptor substrate-1 phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Andrographolide prevents high-fat diet-induced obesity in C57BL/6 mice by suppressing the sterol regulatory element-binding protein pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Andrographolide is an Alternative Treatment to Overcome Resistance in ER-Positive Breast Cancer via Cholesterol Biosynthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. Mechanism Underlying Naringenin Hypocholesterolemic Effects: Involvement of Estrogen Receptor α Subtype - PMC [pmc.ncbi.nlm.nih.gov]
• 12. POSSIBLE REGULATION OF LDL-RECEPTOR BY NARINGENIN IN HEPG2 HEPATOMA CELL LINE - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Naringenin Prevents Dyslipidemia, Apolipoprotein B Overproduction, and Hyperinsulinemia in LDL Receptor–Null Mice With Diet-Induced Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Genistein affects lipogenesis and lipolysis in isolated rat adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Genistein Regulates Lipid Metabolism via Estrogen Receptor β and Its Downstream Signal Akt/mTOR in HepG2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tno-pharma.com [tno-pharma.com]
• 17. researchgate.net [researchgate.net]
• 18. Evaluation of CYP450 inhibitory effects and steady-state pharmacokinetics of genistein in combination with cholecalciferol and citrated zinc bisglycinate in postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 19. SREBP1 Research Products: Novus Biologicals [novusbio.com]
• 20. mdpi.com [mdpi.com]
• 21. Determination of Fatty Acid Oxidation and Lipogenesis in Mouse Primary Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. tmrjournals.com [tmrjournals.com]
• 24. Resveratrol and Its Derivatives Diminish Lipid Accumulation in Adipocytes In Vitro—Mechanism of Action and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. Diverse mechanisms of growth inhibition by luteolin, resveratrol, and quercetin in MIA PaCa-2 cells: a comparative glucose tracer study with the fatty acid synthase inhibitor C75 - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. tno-pharma.com [tno-pharma.com]
• 29. spandidos-publications.com [spandidos-publications.com]
• 30. Curcumin prevents high fat diet induced insulin resistance and obesity via attenuating lipogenesis in liver and inflammatory pathway in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. go.drugbank.com [go.drugbank.com]
• 32. researchgate.net [researchgate.net]
• 33. mdpi.com [mdpi.com]
• 34. Inhibition of Fatty Acid Synthase by Luteolin Post-Transcriptionally Downregulates c-Met Expression Independent of Proteosomal/Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 35. Resveratrol inhibits LXRα-dependent hepatic lipogenesis through novel antioxidant Sestrin2 gene induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. mdpi.com [mdpi.com]
• 37. researchgate.net [researchgate.net]
• 38. Combined Beneficial Effect of Genistein and Atorvastatin on Adipogenesis in 3T3-L1 Adipocytes | MDPI [mdpi.com]
• 39. Rotational constriction of curcuminoids impacts 5-lipoxygenase and mPGES-1 inhibition and evokes a lipid mediator class switch in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 40. researchgate.net [researchgate.net]
• 41. Frontiers | Caspase-11 contributes to site-1 protease cleavage and SREBP1 activation in the inflammatory response of macrophages [frontiersin.org]
• 42. SREBP-1 (E9F4O) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 43. researchgate.net [researchgate.net]
• 44. Measurement of de novo hepatic lipogenesis in humans using stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for FGH10019

For research use only. Not for use in humans or animals.

This document provides essential safety and logistical information for the proper disposal of the research chemical FGH10019. Adherence to these guidelines is crucial for maintaining a safe laboratory environment and ensuring compliance with institutional and regulatory standards.

Summary of Key Quantitative Data

The following table summarizes important quantitative data for FGH10019 based on available research.

Parameter	Value	Notes
Storage Temperature	-20°C (1 year) or -80°C (2 years)	Stock solutions should be stored under these conditions to maintain stability.
In Vitro IC₅₀	~1 µM	Concentration for 50% inhibition of Sterol Regulatory Element-Binding Protein (SREBP) activation in CHO-K1 cells.
In Vivo Dosage (Mice)	20 mg/kg	Administered orally three times per week in prostate cancer xenograft models.

Disposal of FGH10019 Waste

Proper disposal of FGH10019 and associated materials is critical to prevent environmental contamination and ensure personnel safety. As a bioactive small molecule inhibitor, FGH10019 waste should be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol:

• Personal Protective Equipment (PPE): Before handling any FGH10019 waste, ensure you are wearing appropriate PPE, including a lab coat, chemical-resistant gloves (such as nitrile), and safety glasses.

• Waste Segregation:

  • Solid Waste: All disposable materials that have come into contact with FGH10019, such as contaminated gloves, weigh boats, pipette tips, and cell culture plates, must be collected in a designated, clearly labeled hazardous waste container.[1]

  • Liquid Waste: Solutions containing FGH10019, including unused stock solutions, cell culture media, and solvents used for decontamination, should be collected in a separate, sealed, and clearly labeled hazardous waste container.[1] Do not mix with other chemical waste streams unless compatibility has been confirmed.

  • Sharps: Needles, syringes, or other sharps contaminated with FGH10019 must be placed in a designated sharps container for hazardous chemical waste.[1]

• Solutions in DMSO: FGH10019 is often dissolved in dimethyl sulfoxide (B87167) (DMSO). DMSO can facilitate the absorption of other chemicals through the skin. Therefore, waste containing FGH10019 in DMSO should be handled with extreme caution. This waste stream should be collected and disposed of as organic solvent waste.[2]

• Decontamination: All non-disposable equipment and surfaces that have come into contact with FGH10019 should be decontaminated. Wipe surfaces with a suitable solvent, such as 70% ethanol, and collect all cleaning materials as hazardous solid waste.

• Waste Container Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "FGH10019," and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage and Collection: Store all hazardous waste containers in a designated, secure area, segregated from incompatible materials.[3] Follow your institution's procedures for arranging the pickup and disposal of chemical waste by a certified hazardous waste management service.

Experimental Protocols

FGH10019 is a potent inhibitor of the Sterol Regulatory Element-Binding Protein (SREBP) pathway. Below are representative experimental protocols for in vitro and in vivo studies.

In Vitro: Inhibition of SREBP-Dependent Transcription

This protocol is designed to assess the inhibitory effect of FGH10019 on SREBP-mediated gene transcription in a cell-based assay.

• Cell Culture: Culture a suitable cell line (e.g., human prostate cancer cells PC-3 or CHO-K1 cells) in appropriate media under standard conditions (37°C, 5% CO₂).

• Compound Preparation: Prepare a stock solution of FGH10019 in DMSO. Further dilute the compound in cell culture media to the desired final concentrations.

• Treatment: Seed cells in multi-well plates. Once attached, treat the cells with varying concentrations of FGH10019 or a vehicle control (DMSO) for a specified duration (e.g., 24-48 hours).

• RNA Extraction and qRT-PCR: Following treatment, extract total RNA from the cells. Perform reverse transcription to generate cDNA, followed by quantitative real-time PCR (qRT-PCR) to measure the expression levels of SREBP target genes (e.g., FASN, HMGCR). Use a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Analyze the relative gene expression data to determine the dose-dependent inhibitory effect of FGH10019 on SREBP-dependent transcription.

In Vivo: Xenograft Mouse Model

This protocol outlines the use of FGH10019 in a prostate cancer xenograft mouse model to evaluate its anti-tumor efficacy.

• Animal Model: Use immunodeficient mice (e.g., nude mice).

• Tumor Implantation: Subcutaneously implant human prostate cancer cells (e.g., PC-3) into the flanks of the mice. Allow the tumors to reach a palpable size.

• Treatment Groups: Randomize the mice into different treatment groups: vehicle control, FGH10019 alone, a standard chemotherapeutic agent (e.g., docetaxel) alone, and a combination of FGH10019 and the chemotherapeutic agent.

• Drug Administration: Administer FGH10019 orally at a dose of 20 mg/kg body weight, three times per week. Administer the chemotherapeutic agent according to its established protocol.

• Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular intervals. Also, monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histopathology, biomarker analysis).

SREBP Signaling Pathway and FGH10019 Inhibition

The following diagram illustrates the SREBP signaling pathway and the point of inhibition by FGH10019.

Caption: SREBP pathway and FGH10019 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. uwaterloo.ca [uwaterloo.ca]
• 3. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]

Essential Safety and Operational Guide for Handling FGH10019

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate access to critical safety, handling, and disposal information for FGH10019, a novel inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). Adherence to these guidelines is essential for ensuring laboratory safety and maintaining the integrity of your research.

Immediate Safety and Handling Precautions

Proper handling of FGH10019 is crucial to minimize exposure and ensure a safe laboratory environment. The following personal protective equipment (PPE) is mandatory when handling this compound.

Table 1: Personal Protective Equipment (PPE) for FGH10019

Protection Type	Required Equipment	Specifications and Use
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times to protect against splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Inspect gloves for integrity before use and change them frequently.
Body Protection	Laboratory coat	Should be fully buttoned to protect skin and personal clothing.
Respiratory	Use in a well-ventilated area	A fume hood is recommended for handling the solid compound and preparing solutions.

Operational Plans: Storage and Solution Preparation

Correct storage and preparation of FGH10019 are vital for its stability and efficacy in experiments.

Table 2: Storage and Solution Preparation Guidelines

Parameter	Guideline	Notes
Storage of Solid	Store at -20°C for up to 3 years.	Keep in a tightly sealed container.
Stock Solution Storage	Store at -80°C for up to 2 years, or at -20°C for up to 1 year.[1]	Aliquot to avoid repeated freeze-thaw cycles.
Solution Stability	Solutions are unstable.	Prepare fresh solutions for each experiment.[2]
Recommended Solvent	DMSO	For creating stock solutions.

Disposal Plan

All waste containing FGH10019 must be handled as chemical waste and disposed of in accordance with local, state, and federal regulations.

Table 3: FGH10019 Disposal Procedures

Waste Type	Disposal Method
Solid FGH10019	Dispose of in a designated chemical waste container.
Contaminated Labware	Rinse with a suitable solvent; dispose of rinseate and labware as chemical waste.
Unused Solutions	Collect in a sealed, labeled container for chemical waste disposal.

Experimental Protocols

The following is a detailed methodology for a key experiment to assess the inhibitory activity of FGH10019 on the SREBP signaling pathway.

In Vitro SREBP Inhibition Assay Using a Luciferase Reporter

This protocol is designed to quantify the inhibition of SREBP transcriptional activity in a cellular context.

Materials:

• HEK-293 cells (or other suitable cell line)

• SRE-luciferase reporter plasmid

• Renilla luciferase control plasmid

• Transfection reagent (e.g., FuGENE 6)

• FGH10019

• DMSO (for stock solution)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• 96-well white, opaque bottom plates

• Luciferase assay reagent

Procedure:

• Cell Seeding: Seed HEK-293 cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Prepare a transfection mix containing the SRE-luciferase reporter plasmid and the Renilla luciferase control plasmid.

  • Add the transfection reagent according to the manufacturer's instructions.

  • Add the transfection mix to the cells and incubate for 24 hours.

• FGH10019 Treatment:

  • Prepare a stock solution of FGH10019 in DMSO.

  • Dilute the FGH10019 stock solution in cell culture medium to the desired final concentrations (e.g., a concentration gradient from 0.1 µM to 10 µM). A vehicle control (DMSO only) must be included.

  • Remove the transfection medium from the cells and replace it with the medium containing the different concentrations of FGH10019.

• Incubation: Incubate the cells with FGH10019 for 24-48 hours.

• Luciferase Assay:

  • Lyse the cells using the lysis buffer provided with the luciferase assay kit.

  • Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency.

  • Plot the normalized luciferase activity against the concentration of FGH10019 to determine the IC50 value.

Mechanism of Action: SREBP Pathway Inhibition

FGH10019 functions by inhibiting the activation of Sterol Regulatory Element-Binding Proteins (SREBPs), which are key transcription factors in lipid biosynthesis and uptake. Under normal conditions, when cellular sterol levels are low, the SREBP-SCAP complex translocates from the endoplasmic reticulum (ER) to the Golgi apparatus. In the Golgi, SREBP is cleaved, and its active N-terminal domain moves to the nucleus to activate gene expression. FGH10019 is believed to bind to the SREBP cleavage-activating protein (SCAP), preventing the SREBP-SCAP complex from leaving the ER, thereby blocking the activation of SREBP.[3][4]

Caption: Inhibition of the SREBP signaling pathway by FGH10019.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]